I2959

• CAS: 106797-53-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Photoinitiator I2959 (Irgacure 2959)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Irgacure 2959 (I2959), chemically known as 2-hydroxy-4'-(2-hydroxyethoxy)-2-methylpropiophenone, is a highly efficient, non-yellowing, radical-type photoinitiator.[1][2] It is extensively utilized in the field of biomedical research, particularly for the ultraviolet (UV) curing of hydrogels and bioinks.[1][2][3] Its popularity stems from its relatively good cytocompatibility compared to other UV photoinitiators, making it a staple in applications such as 3D bioprinting, cell encapsulation, and tissue engineering.[3][4][5][6] This guide provides a comprehensive technical overview of I2959, including its chemical and physical properties, mechanism of action, cytotoxicity, and detailed experimental protocols for its use.

Chemical and Physical Properties

I2959 is a white to off-white crystalline powder with low odor.[7] Its fundamental chemical and physical properties are summarized in the table below.

Property	Value	Reference
Chemical Name	2-hydroxy-4'-(2-hydroxyethoxy)-2-methylpropiophenone	[8]
Synonyms	Irgacure 2959, Darocur 2959	[9]
CAS Number	106797-53-9	[10]
Molecular Formula	C₁₂H₁₆O₄	[10]
Molecular Weight	224.25 g/mol	[9][11]
Melting Point	88-90 °C	[12]
Appearance	White to light yellow powder/crystals	[13]
Absorption Maximum (λmax)	~275-280 nm	[8]

Mechanism of Action: Free Radical Generation

I2959 is classified as a Type I photoinitiator, meaning it undergoes photocleavage upon UV irradiation to directly generate free radicals. This process can be broken down into the following key steps:

• UV Absorption: I2959 absorbs UV light, primarily in the range of 275-280 nm, which excites the molecule from its ground state to a singlet excited state.

• Intersystem Crossing: The excited singlet state rapidly undergoes intersystem crossing to a more stable triplet excited state.

• α-Cleavage (Photocleavage): The triplet state molecule then undergoes α-cleavage, breaking the carbon-carbon bond between the carbonyl group and the adjacent carbon atom. This homolytic cleavage results in the formation of two distinct free radicals: a benzoyl radical and a 2-hydroxy-2-propyl radical.

• Initiation of Polymerization: Both of these radical species are capable of initiating the polymerization of monomers, such as acrylates or methacrylates, present in the formulation, leading to the formation of a crosslinked polymer network (hydrogel).

Spectroscopic Properties and Solubility

The UV absorption spectrum of I2959 is a critical factor in its application. While its maximum absorbance is around 275-280 nm, for biomedical applications involving living cells, irradiation is typically performed at 365 nm to minimize UV-induced cellular damage. It is important to note that the molar extinction coefficient of I2959 is significantly lower at 365 nm, which may necessitate longer exposure times or higher concentrations for efficient polymerization.

The solubility of I2959 is another key consideration, particularly for biological applications where aqueous solutions are preferred. I2959 has limited solubility in water but is readily soluble in many organic solvents.

Table 1: Solubility of I2959 in Various Solvents

Solvent	Solubility ( g/100 g solution at 20°C)	Reference
Water	~1	[7]
Methanol	>50	[14]
Ethanol	10	[14]
Acetone	15	[14]
Ethylacetate	5	[14]
Butylacetate	3	[14]
Toluene	<1	[7]
Hexanedioldiacrylate (HDDA)	<1	[7]
Trimethylolpropanetriacrylate (TPPTA)	<1	[7]

For cell culture applications, I2959 can be dissolved in sterile phosphate-buffered saline (PBS) or cell culture medium, though this may require heating and/or extended dissolution times.[5] Alternatively, a stock solution can be prepared in a more soluble and less cytotoxic solvent like dimethyl sulfoxide (B87167) (DMSO) and then diluted into the aqueous hydrogel precursor solution.[8]

Cytotoxicity Profile

While I2959 is considered one of the more cytocompatible UV photoinitiators, it is not without cytotoxic effects. The free radicals generated during photopolymerization can be damaging to cells.[6] The degree of cytotoxicity is dependent on several factors:

• Concentration: Higher concentrations of I2959 generally lead to increased cytotoxicity.[1][6]

• UV Exposure Time and Intensity: Longer exposure to UV light and higher light intensity can increase cell death.[6]

• Cell Type: Different cell lines exhibit varying sensitivities to I2959 and UV light.[2] Rapidly dividing cells tend to be more susceptible.[2]

Table 2: Cytotoxicity of I2959 in Different Cell Lines

Cell Line	Concentration Range	UV Exposure	Key Findings	Reference
Human Aortic Smooth Muscle Cells (HASMCs)	0.01% - 0.16% (w/v)	365 nm, 10 mW/cm², 1-5 min	No significant decrease in survival at ≤ 0.015%. Cytotoxicity increases with concentration > 0.02%.	[1]
Human Mesenchymal Stem Cells (hMSCs)	0.05% and 0.5% (w/v)	370 ± 5 nm, up to 788 kJ/m²	hMSCs are more sensitive to UVA1 and I2959 than L929 cells.	[15]
Saos-2 (human osteosarcoma)	0.02% and 0.1%	365 nm, 1 and 10 min	Cell viability decreases with increased I2959 concentration and UV exposure time.	[6]
Various (e.g., fibroblasts, chondrocytes)	Not specified	Not specified	Generally well-tolerated by many cell types.	[2]

Experimental Protocols

Preparation of an I2959 Stock Solution

Due to its limited aqueous solubility, preparing a stock solution of I2959 is often the first step.

Materials:

• Irgacure 2959 powder

• Sterile phosphate-buffered saline (PBS) or dimethyl sulfoxide (DMSO)

• Sterile, light-protected container (e.g., amber tube or tube wrapped in aluminum foil)

• Vortex mixer

• Water bath (optional, for PBS)

• Sterile syringe filter (0.22 µm)

Protocol for Aqueous Stock Solution (e.g., 0.5% w/v in PBS):

• Weigh 50 mg of I2959 powder and add it to 10 mL of sterile PBS in a light-protected container.

• Vortex the solution vigorously.

• To aid dissolution, place the container in a water bath at 40-60°C for approximately 30 minutes, with intermittent vortexing.[16]

• Once fully dissolved, allow the solution to cool to room temperature.

• Sterilize the solution by passing it through a 0.22 µm syringe filter.

• Store the stock solution at 4°C, protected from light. The solution is typically stable for up to two weeks.

Protocol for Organic Stock Solution (e.g., 10% w/v in DMSO):

• Weigh 1 g of I2959 powder and add it to 10 mL of sterile DMSO in a light-protected container.

• Vortex until the powder is completely dissolved. This should occur readily at room temperature.

• Sterilize the solution by passing it through a 0.22 µm syringe filter.

• Store the stock solution at 4°C, protected from light.

General Protocol for Hydrogel Synthesis

This protocol provides a general framework for fabricating a cell-free hydrogel using I2959.

Materials:

• Hydrogel precursor (e.g., gelatin methacryloyl (GelMA), polyethylene (B3416737) glycol diacrylate (PEGDA))

• I2959 stock solution

• Sterile PBS or cell culture medium

• Mold for hydrogel casting (e.g., PDMS mold, well plate)

• UV light source (365 nm)

Protocol:

• Prepare the hydrogel precursor solution by dissolving the polymer in sterile PBS or medium to the desired concentration (e.g., 10% w/v GelMA).

• Add the I2959 stock solution to the precursor solution to achieve the final desired concentration (typically 0.05% to 0.5% w/v). Mix thoroughly by gentle pipetting, avoiding the introduction of air bubbles.

• Pipette the final hydrogel solution into the desired mold.

• Expose the solution to 365 nm UV light. The exposure time and intensity will depend on the hydrogel formulation, I2959 concentration, and desired mechanical properties (typically ranging from a few seconds to several minutes).

• After crosslinking, the hydrogel can be removed from the mold and washed with sterile PBS to remove any unreacted components.

Protocol for Cell Encapsulation in a Hydrogel

This protocol outlines the steps for encapsulating living cells within a hydrogel matrix. Aseptic techniques are critical throughout this procedure.

Materials:

• All materials from the hydrogel synthesis protocol

• Cultured cells of interest

• Cell culture medium

• Centrifuge

Protocol:

• Prepare the hydrogel precursor and I2959 solutions as described above, ensuring all components are sterile and maintained at a physiologically appropriate temperature (e.g., 37°C if using a thermally sensitive hydrogel like GelMA).

• Harvest the cultured cells using standard cell culture techniques (e.g., trypsinization).

• Centrifuge the cell suspension to obtain a cell pellet.

• Resuspend the cell pellet in a small volume of sterile cell culture medium.

• Gently mix the cell suspension with the hydrogel precursor/I2959 solution to achieve the desired final cell density.

• Pipette the cell-laden hydrogel solution into a sterile mold.

• Expose the solution to 365 nm UV light under optimized conditions (minimal time and intensity required for gelation) to minimize cell damage.

• After crosslinking, add sterile cell culture medium to the hydrogels.

• The encapsulated cells can then be cultured and analyzed as required for the specific experiment.

Conclusion

Irgacure 2959 is a versatile and widely adopted photoinitiator for photocrosslinkable hydrogels in biomedical research. Its utility is underscored by its efficiency in initiating polymerization and its comparatively favorable cytocompatibility. However, researchers must be mindful of its concentration- and UV-dose-dependent cytotoxicity. By carefully optimizing the experimental parameters, including I2959 concentration, UV exposure conditions, and the specific needs of the cell type being used, it is possible to successfully fabricate cell-laden hydrogel constructs for a wide array of applications in drug delivery, tissue engineering, and regenerative medicine.

References

• 1. Cytocompatibility Studies of an in situ Photopolymerized Thermoresponsive Hydrogel Nanoparticle System using Human Aortic Smooth Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Variable cytocompatibility of six cell lines with photoinitiators used for polymerizing hydrogels and cell encapsulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bjhswn.com [bjhswn.com]
• 4. Advanced BioMatrix - Irgacure 2959 (365nm) #5200 [advancedbiomatrix.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Photochemically Crosslinked Cell-laden Methacrylated Collagen Hydrogels with High Cell Viability and Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 7. xtgchem.cn [xtgchem.cn]
• 8. researchgate.net [researchgate.net]
• 9. Photoinitiator 2959, CAS 106797-53-9, UV Curing Coatings and Inks [sellchems.com]
• 10. researchgate.net [researchgate.net]
• 11. cellink.com [cellink.com]
• 12. researchgate.net [researchgate.net]
• 13. Irgacure - CD Bioparticles [cd-bioparticles.net]
• 14. mychem.ir [mychem.ir]
• 15. 3D Bioprinting with UVA1 Radiation and Photoinitiator Irgacure 2959: Can the ASTM Standard L929 Cells Predict Human Stem Cell Cytotoxicity? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Irgacure Solid Protocol - OkaSciences [okasciences.com]

An In-depth Technical Guide on the Core Mechanism of Action of I2959

This guide provides a detailed examination of the molecular mechanisms of Irgacure 2959 (I2959), a widely utilized photoinitiator in biomedical research and drug development. The content herein is tailored for researchers, scientists, and professionals in the field, offering a comprehensive overview of its photochemical properties, its impact on cellular signaling, and the experimental methodologies used for its evaluation.

Core Mechanism of Action: Photochemical Properties

Irgacure 2959, chemically known as 2-hydroxy-1-[4-(2-hydroxyethoxy)phenyl]-2-methyl-1-propanone, is a Type I photoinitiator.[1] Its primary mechanism of action is centered on a Norrish Type I photocleavage reaction upon exposure to ultraviolet (UV) light.[1][2] This photochemical process is the cornerstone of its application in photopolymerization, a technique frequently employed for the fabrication of hydrogels in tissue engineering and drug delivery systems.[1][3]

Upon absorption of UV radiation, typically at a wavelength of 365 nm, the I2959 molecule undergoes homolytic cleavage of the carbon-carbon bond between the carbonyl group and the adjacent α-carbon.[2][4] This rapid dissociation, occurring on a picosecond timescale, results in the formation of two distinct free radicals: a benzoyl radical and an alkyl radical.[5] These highly reactive species are responsible for initiating the polymerization of monomers or macromonomers, leading to the formation of a crosslinked polymer network.[1]

Caption: Norrish Type I Photocleavage of Irgacure 2959.

Cellular Mechanism of Action: Cytotoxicity and Signaling Pathway Inhibition

While I2959 is extensively used for its efficacy in polymerization, its application in cell-laden systems is often accompanied by concerns regarding its cytotoxicity.[3] The generation of free radicals, inherent to its mechanism of action, is a primary contributor to this cellular toxicity.[3][6] Furthermore, the hydrophobic nature of the I2959 molecule may facilitate its diffusion across the phospholipid bilayer of cell membranes, leading to intracellular interactions.

A significant finding in the study of I2959's cellular effects is its ability to inhibit the intracellular AKT signaling pathway.[1][7] The AKT pathway is a critical regulator of cell survival, proliferation, and metabolism.[8][9] Inhibition of this pathway can lead to a reduction in cell viability and the induction of apoptosis.[7] Studies have shown that at higher concentrations, I2959 can rapidly decrease the phosphorylation of AKT, a key step in its activation.[7] This inhibition of AKT signaling is closely correlated with the observed cytotoxicity of I2959.[1][7]

Caption: Inhibition of the AKT Signaling Pathway by I2959.

Quantitative Data on Cytotoxicity

The cytotoxic effects of I2959 are concentration-dependent and vary across different cell types. The following table summarizes the observed effects of I2959 on cell viability from various studies. It is important to note that direct comparison of IC50 values is challenging due to variations in experimental conditions, including cell type, exposure time, and the presence of other reagents.

Cell Line	I2959 Concentration (% w/v)	Exposure Time	Observed Effect on Cell Viability	Reference
Saos-2	0.02	10 min UV	Significant decrease in viability	[6]
Saos-2	0.1	10 min UV	Almost no viable cells	[6]
HN4	> 0.05	24 h	Significant loss of viability	[1][7]
HN4	≤ 0.2	30 min	No effect on AKT signaling	[1]
HASMCs	> 0.02	3 days	Statistically significant decrease	[10]
HASMCs	0.16	3 days	Relative cell survival of 0.25 ± 0.01	[10]
hMSCs	0.05 - 0.5	-	Significantly more cell death than L929 cells	[11]

Experimental Protocols

Cytotoxicity Assay (MTT Assay)

This protocol is a general guideline for assessing the cytotoxicity of I2959 using a colorimetric MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Preparation of I2959 Solutions: Prepare a stock solution of I2959 in a suitable solvent (e.g., DMSO or ethanol, ensuring the final solvent concentration in the culture medium is non-toxic to the cells).[12] Prepare serial dilutions of I2959 in the cell culture medium to achieve the desired final concentrations.

• Cell Treatment: Remove the old medium from the wells and replace it with the medium containing different concentrations of I2959. Include a vehicle control (medium with the solvent but without I2959) and a negative control (medium only).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT-containing medium and add a solubilization solution (e.g., DMSO or an acidic isopropanol (B130326) solution) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control.

Western Blot Analysis of AKT Phosphorylation

This protocol outlines the steps to analyze the phosphorylation status of AKT in cells treated with I2959.

• Cell Culture and Treatment: Seed cells in culture dishes and grow until they reach 70-80% confluency. Treat the cells with different concentrations of I2959 for a specified time (e.g., 30 minutes).[7]

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in a radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each cell lysate using a BCA protein assay.

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer. Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat dry milk or bovine serum albumin in Tris-buffered saline with Tween 20 - TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for phosphorylated AKT (p-AKT) and total AKT overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities using densitometry software. Normalize the p-AKT signal to the total AKT signal to determine the relative level of AKT phosphorylation.

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for hydrogel photopolymerization using I2959 for cell encapsulation.

Caption: Experimental Workflow for Hydrogel Photopolymerization.

References

• 1. benchchem.com [benchchem.com]
• 2. vigo-avocats.com [vigo-avocats.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. creative-diagnostics.com [creative-diagnostics.com]
• 8. sinobiological.com [sinobiological.com]
• 9. PI3K / Akt Signaling | Cell Signaling Technology [cellsignal.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Chemical Properties of Irgacure 2959

Irgacure 2959 is a highly efficient, non-yellowing radical photoinitiator widely utilized in UV curing systems.[1][2] Its low odor, low volatility, and biocompatibility make it particularly suitable for applications in biomedical research, drug delivery, and the fabrication of cell-laden hydrogels.[3][4] This guide provides a comprehensive overview of the core chemical properties, reaction mechanisms, and relevant experimental protocols for Irgacure 2959.

Core Chemical and Physical Properties

The fundamental properties of Irgacure 2959 are summarized in the table below, providing a clear reference for researchers and developers.

Property	Value
IUPAC Name	2-Hydroxy-1-[4-(2-hydroxyethoxy)phenyl]-2-methylpropan-1-one[4][5]
Synonyms	Photoinitiator 2959, Darocur 2959[4][6]
CAS Number	106797-53-9[4][7]
Molecular Formula	C₁₂H₁₆O₄[4]
Molecular Weight	224.25 g/mol [4][8]
Appearance	White to off-white crystalline powder[6][9]
Melting Point	88-90 °C[1][10]
Boiling Point	405 °C at 760 mmHg[1][11]
Flash Point	>100 °C[8][9]
UV Absorption Max (λmax)	~275-280 nm[3][5][7][12]
Molar Extinction Coefficient	Reduced at 365 nm (4 M⁻¹cm⁻¹)[12]

Solubility

The solubility of Irgacure 2959 in various solvents is a critical factor for its application in different formulations. While it is sparingly soluble in water, it dissolves well in several organic solvents.

Solvent	Solubility ( g/100 g solution at 20°C)
Methanol (B129727)	>50[8][9]
Ethanol	10[8][9]
Acetone	15[8][9]
Ethyl Acetate	5[8][9]
Butyl Acetate	3[8][9]
Water	~1 (7.6 g/L at 25°C)[9][10]
Dimethyl Sulfoxide (DMSO)	30 mg/mL[5]
Dimethylformamide (DMF)	30 mg/mL[5]

Irgacure 2959 is often dissolved in methanol for stock solutions in biological applications, which is then further diluted in aqueous media.[2][13] For cytotoxicity assays, Dimethyl Sulfoxide (DMSO) is a commonly used solvent to avoid the toxicity associated with methanol.[14][15]

Photopolymerization Mechanism

Irgacure 2959 is a Type I photoinitiator, meaning it undergoes unimolecular bond cleavage upon absorption of UV light to generate free radicals.[3] This process, known as α-cleavage, is highly efficient and initiates the polymerization of unsaturated monomers and prepolymers.

Upon UV irradiation, Irgacure 2959 is excited from its ground state to an excited singlet state, which then undergoes intersystem crossing to a triplet state.[3][16] This triplet state rapidly dissociates into a benzoyl radical and a ketyl radical.[3][5] The benzoyl radical is the primary species that initiates the polymerization chain reaction by attacking the double bonds of monomers like acrylates.[3]

Caption: Photopolymerization mechanism of Irgacure 2959.

Cytotoxicity and Biological Considerations

The biocompatibility of Irgacure 2959 is a key reason for its widespread use in tissue engineering and 3D bioprinting. However, both the photoinitiator itself and the UV light used for curing can induce cytotoxicity.[12][17] The concentration of Irgacure 2959 and the duration of UV exposure are critical parameters that need to be optimized to ensure cell viability.[17] Studies have shown that at concentrations above 0.02% (w/v), the cytotoxicity of Irgacure 2959 increases significantly.[17]

Caption: Factors influencing the cytotoxicity of Irgacure 2959.

Experimental Protocols

Photopolymerization of a Hydrogel

This protocol describes a general procedure for the photopolymerization of a polyethylene (B3416737) glycol diacrylate (PEGDA) hydrogel using Irgacure 2959.

• Preparation of Photoinitiator Stock Solution:

  • Dissolve Irgacure 2959 in sterile methanol to a concentration of 10% (w/v) (100 mg/mL).[13]

  • Store the stock solution at 2-8°C and use within two weeks.[2][13]

• Preparation of Pre-polymer Solution:

  • Prepare a 10% (w/v) solution of PEGDA in a suitable buffer (e.g., phosphate-buffered saline, PBS).

  • Add the Irgacure 2959 stock solution to the pre-polymer solution to achieve a final concentration of 0.05% (w/v). For example, add 5 µL of the 10% stock solution to 1 mL of the PEGDA solution.

• Photopolymerization:

  • Place the pre-polymer solution into a mold.

  • Expose the solution to UV light at a wavelength of 365 nm. The exposure time will depend on the light intensity and the desired hydrogel properties, but typically ranges from 1 to 10 minutes.[12]

Caption: Experimental workflow for hydrogel photopolymerization.

Cytotoxicity Assay

This protocol provides a general method for assessing the cytotoxicity of Irgacure 2959 on a cell line using a colorimetric assay.

• Cell Seeding:

  • Seed cells in a 96-well plate at a density that results in approximately 30% confluence on the day of the experiment.[18]

• Preparation of Irgacure 2959 Solutions:

  • Dissolve Irgacure 2959 directly in complete cell culture medium to prepare a series of concentrations (e.g., 0.01%, 0.02%, 0.04%, 0.08%, 0.16% w/v).[17]

  • Sterilize the solutions by passing them through a 0.2 µm syringe filter.[17]

• Cell Treatment and UV Exposure:

  • Remove the growth medium from the cells and add the prepared Irgacure 2959 solutions.

  • Incubate for 30 minutes to allow for diffusion.[17]

  • Expose the plate to UV light (365 nm) for a defined period (e.g., 1, 3, or 5 minutes).[17] Include controls with no Irgacure 2959 and no UV exposure.

• Assessment of Cell Viability:

  • Incubate the cells for a specified period (e.g., 24-72 hours).

  • Assess cell viability using a suitable assay, such as an MTT or PrestoBlue assay, following the manufacturer's instructions. Read the absorbance or fluorescence using a plate reader.

Caption: Workflow for a cytotoxicity assessment of Irgacure 2959.

References

• 1. boldchem.com [boldchem.com]
• 2. cellink.com [cellink.com]
• 3. researchgate.net [researchgate.net]
• 4. Photoinitiator 2959, CAS 106797-53-9, UV Curing Coatings and Inks [sellchems.com]
• 5. caymanchem.com [caymanchem.com]
• 6. sincerechemical.com [sincerechemical.com]
• 7. Irgacure 2959 CAS No:106797-53-9, Irgacure Photoinitiator, Irgacure 2959 Photoinitiator [qinmuchem.com]
• 8. mychem.ir [mychem.ir]
• 9. xtgchem.cn [xtgchem.cn]
• 10. adbioink.com [adbioink.com]
• 11. Other products,CAS#:106797-53-9,光引发剂2959,photoinitiator 2959 [en.chemfish.com]
• 12. researchgate.net [researchgate.net]
• 13. Advanced BioMatrix - Irgacure 2959 (365nm) #5200 [advancedbiomatrix.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Time-resolved spectroscopic and density functional theory study of the photochemistry of Irgacure-2959 in an aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Cytocompatibility Studies of an in situ Photopolymerized Thermoresponsive Hydrogel Nanoparticle System using Human Aortic Smooth Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. sartorius.com [sartorius.com]

An In-Depth Technical Guide to the UV Activation of Photoinitiator I2959

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the photoinitiator I2959 (Irgacure 2959), focusing on its ultraviolet (UV) activation properties, applications in hydrogel cross-linking, and considerations for its use in biological research.

Irgacure 2959, chemically known as 1-[4-(2-Hydroxyethoxy)-phenyl]-2-hydroxy-2-methyl-1-propane-1-one, is a widely used Type I photoinitiator.[1][2] Upon exposure to UV light, it undergoes photocleavage to generate free radicals, which subsequently initiate polymerization of monomers and prepolymers.[3][4] Its biocompatibility at certain concentrations has made it a popular choice for applications in tissue engineering, 3D bioprinting, and drug delivery, particularly for the encapsulation of cells within hydrogels.[4][5][6][7]

UV Activation and Absorbance Properties

I2959 exhibits a broad absorption spectrum in the UV range.[3] The peak absorbance is observed between 273 nm and 280 nm.[3][8] However, for applications involving living cells, a longer wavelength of 365 nm is commonly used for activation.[6][8][9][10][11] This shift to a less energetic wavelength helps to mitigate potential cytotoxic and mutagenic effects of lower wavelength UV light on cells, even though the molar extinction at 365 nm is significantly lower.[8]

Parameter	Wavelength (nm)	Solvent	Reference
Peak Absorbance	273 - 280	Acetonitrile, PBS	[3][8]
Common Activation Wavelength	365	Various	[6][8][9][10][11]

Physicochemical Properties

A summary of the key physical and chemical properties of I2959 is provided below.

Property	Value	Reference
Molecular Weight	224.3 g/mol	[2]
Appearance	Off-white powder	[2]
Melting Point	86.5 - 89.5 °C	[2]
Flash Point	>100 °C	[2]

Solubility

The solubility of I2959 in various solvents at 20°C is crucial for preparing stock solutions.

Solvent	Solubility ( g/100 g solution)	Reference
Methanol (B129727)	> 50	[2]
Ethanol	10	[2]
Acetone	15	[2]
Ethylacetate	5	[2]
Butylacetate	3	[2]
Water	~ 1	[2]
Toluene	< 1	[2]

Due to its limited water solubility, stock solutions are often prepared in solvents like methanol before being diluted in aqueous solutions for biological applications.[9][10]

Photocleavage Mechanism of I2959

I2959 is a Type I photoinitiator, meaning it undergoes unimolecular bond cleavage upon UV irradiation to form two free radicals.[1][3] This process involves the absorption of a UV photon, leading to an excited singlet state which then converts to a triplet state via intersystem crossing.[3] This triplet state subsequently dissociates into a benzoyl radical and a ketyl radical, which then initiate polymerization.

Caption: Photocleavage mechanism of I2959 upon UV light absorption.

Experimental Protocols

Below are detailed methodologies for common experiments involving I2959.

1. Preparation of I2959 Stock Solution

This protocol describes the preparation of a stock solution of I2959, which can then be used to prepare hydrogel precursor solutions.

• Materials: I2959 powder, methanol (or another suitable solvent), sterile microcentrifuge tubes, vortex mixer.

• Procedure:

  • Weigh the desired amount of I2959 powder in a sterile microcentrifuge tube.

  • To create a 10% (w/v) stock solution, dissolve the I2959 in neat methanol (e.g., 100 mg of I2959 in 1 mL of methanol).[10]

  • Vortex the solution until the I2959 is completely dissolved.[10]

  • Sterile filter the solution using a 0.2 µm syringe filter if it is to be used for cell culture applications.[9][10]

  • Store the stock solution at 2-8°C and protect it from light.[10] The solubilized photoinitiator should be used within two weeks.[9][10]

2. Photocross-linking of Cell-laden Hydrogels

This protocol provides a general workflow for encapsulating cells in a photochemically cross-linked hydrogel using I2959.

• Materials: Hydrogel precursor solution (e.g., methacrylated gelatin - GelMA, polyethylene (B3416737) glycol diacrylate - PEGDA), I2959 stock solution, cell suspension, UV light source (365 nm), sterile culture plates.

• Procedure:

  • Prepare the hydrogel precursor solution at the desired concentration in a suitable buffer or cell culture medium.

  • Add the I2959 stock solution to the hydrogel precursor to achieve the final desired concentration (typically 0.05% to 0.1% w/v).[1][12][13] Mix thoroughly.

  • Resuspend the cells in the I2959-containing hydrogel precursor solution at the desired cell density.

  • Dispense the cell-laden hydrogel precursor solution into a mold or culture plate.

  • Expose the solution to UV light (365 nm) for a specified time (e.g., 1-10 minutes) and intensity (e.g., 3-10 mW/cm²).[5][12][13] The optimal exposure time and intensity will depend on the hydrogel system, I2959 concentration, and cell type.

  • After cross-linking, add cell culture medium to the hydrogels and incubate under standard cell culture conditions.

Caption: General experimental workflow for cell encapsulation in hydrogels.

Cytotoxicity and Biocompatibility

While I2959 is considered one of the more cytocompatible photoinitiators, its concentration and the UV light exposure parameters must be carefully optimized to minimize cell death.[4][7] The free radicals generated during photocleavage can be cytotoxic, particularly to rapidly dividing cell lines.[4][5]

Cell Line	I2959 Concentration (w/v)	UV Exposure	Observation	Reference
Human Aortic Smooth Muscle Cells (HASMCs)	> 0.02%	N/A	Significant decrease in cell survival.	[14]
Human Aortic Smooth Muscle Cells (HASMCs)	< 0.02%	N/A	No significant decrease in cell survival.	[14]
Human Osteosarcoma (Saos-2)	0.1%	1-10 min (365 nm)	Very low cell viability.	[4][5]
Human Osteosarcoma (Saos-2)	0.02%	1-10 min (365 nm)	Cell viability decreased with increased UV exposure time.	[4][5]
Various Mammalian Cells	N/A	N/A	Cell lines that divide more quickly are more sensitive to photoinitiator-induced cell death.	[7]
NIH 3T3 Fibroblasts	0.5% (with 5 mW/cm² UV)	3 min (365 nm)	>90% viability	[1]

It is recommended that researchers perform their own cytotoxicity studies to determine the optimal I2959 concentration and UV exposure conditions for their specific cell type and hydrogel system.

Summary

I2959 is a versatile and efficient photoinitiator for UV curing systems, especially in the field of biomaterials and tissue engineering. Its primary absorption peak is around 273-280 nm, but it is most commonly activated at 365 nm in biological applications to enhance cytocompatibility. Careful optimization of the I2959 concentration and UV light exposure is critical to achieving successful hydrogel cross-linking while maintaining high cell viability. This guide provides the foundational knowledge and protocols to effectively utilize I2959 in research and development.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. xtgchem.cn [xtgchem.cn]
• 3. researchgate.net [researchgate.net]
• 4. Photochemically Crosslinked Cell-laden Methacrylated Collagen Hydrogels with High Cell Viability and Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. adbioink.com [adbioink.com]
• 7. Variable cytocompatibility of six cell lines with photoinitiators used for polymerizing hydrogels and cell encapsulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. cellink.com [cellink.com]
• 10. Advanced BioMatrix - Irgacure 2959 (365nm) #5200 [advancedbiomatrix.com]
• 11. Irgacure 2959 – Photoinitiator, Each Of 5Gm | UtechProducts INC [shop.utechproducts.com]
• 12. researchgate.net [researchgate.net]
• 13. boisestate.edu [boisestate.edu]
• 14. Cytocompatibility Studies of an in situ Photopolymerized Thermoresponsive Hydrogel Nanoparticle System using Human Aortic Smooth Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]

Understanding I2959 Cytotoxicity in Cell Culture: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The photoinitiator Irgacure 2959 (I2959) is widely utilized in biomedical applications, particularly for the photopolymerization of hydrogels in tissue engineering and 3D cell culture. Its perceived biocompatibility has made it a popular choice; however, a nuanced understanding of its cytotoxic potential is critical for the accurate interpretation of experimental results and the development of safe biomaterials. This technical guide provides a comprehensive overview of I2959 cytotoxicity, detailing the underlying mechanisms, summarizing quantitative data, and providing detailed experimental protocols.

Core Mechanism of Cytotoxicity: Oxidative Stress

The primary driver of I2959-induced cytotoxicity is the generation of free radicals upon exposure to ultraviolet (UV) light.[1] These highly reactive species induce a state of oxidative stress within cells, leading to damage of cellular components and the activation of stress-related signaling pathways. The UV-exposed counterparts of I2959 have been shown to be more cytotoxic than the precursor molecule itself.[2]

Signaling Pathways Implicated in I2959 Cytotoxicity

The cellular response to I2959-induced oxidative stress involves the modulation of key signaling pathways that govern cell survival, proliferation, and death.

Inhibition of the AKT Signaling Pathway

A significant consequence of I2959 exposure is the inhibition of the AKT signaling pathway.[3][4] AKT is a crucial kinase that promotes cell survival and inhibits apoptosis. The suppression of AKT signaling by I2959 and its free radicals is strongly correlated with a decrease in cell viability.[2][3][4]

Figure 1: Inhibition of the AKT signaling pathway by I2959-generated free radicals.

Involvement of Stress-Activated Pathways

While direct evidence for I2959's effect on MAPK and NF-κB pathways is still emerging, the induction of oxidative stress is a known activator of these pathways. It is plausible that the free radicals generated by I2959 trigger stress-activated protein kinases (SAPK/JNK) and p38 MAPK, which in turn can influence cell fate decisions between survival and apoptosis. The NF-κB pathway, a key regulator of inflammation and cell survival, may also be modulated by the oxidative cellular environment created by I2959.

Quantitative Analysis of I2959 Cytotoxicity

The cytotoxic effects of I2959 are highly dependent on the concentration, duration of UV exposure, and the specific cell line being investigated. Generally, faster-proliferating cell lines exhibit greater sensitivity to I2959-induced cell death.[5][6]

Cell Line	I2959 Concentration (% w/v)	UV Exposure	Cell Viability (%)	Reference
Saos-2	0.02%	10 min	36%	[1]
Saos-2	0.1%	10 min	~0%	[1]
Human Aortic Smooth Muscle Cells (HASMCs)	0.01%	Not specified	~103%	[7]
HASMCs	0.02%	Not specified	~85%	[7]
HASMCs	0.04%	5 min	~67%	[7]
HASMCs	0.08%	Not specified	Not specified	[7]
HASMCs	0.16%	Not specified	~25%	[7]
HN4	>0.03%	Not specified	Dose-dependent decrease	[2][3]
Normal Human Dermal Fibroblasts (NHDF)	Not specified	Not specified	>90% (at maximal concentration and irradiation)	[8]

Table 1: Summary of I2959 Cytotoxicity Data in Various Cell Lines

Mode of Cell Death: Apoptosis vs. Necrosis

The mode of cell death induced by I2959 appears to be context-dependent. At lower concentrations and shorter UV exposure times, cells are more likely to undergo apoptosis, a programmed and controlled form of cell death. However, at higher concentrations or with prolonged UV exposure, the extensive cellular damage can lead to necrosis, a more chaotic and inflammatory form of cell death.

Figure 2: Relationship between I2959/UV parameters and the mode of cell death.

Experimental Protocols for Assessing I2959 Cytotoxicity

The following are generalized protocols for conducting in vitro cytotoxicity assays with I2959. It is essential to optimize these protocols for your specific cell line and experimental conditions.

Preparation of I2959 Stock Solution

• Solvent Selection : To avoid solvent-induced cytotoxicity, dissolve I2959 in sterile Dimethyl Sulfoxide (DMSO).

• Stock Concentration : Prepare a high-concentration stock solution (e.g., 10% w/v in DMSO).

• Sterilization : Sterilize the stock solution by filtering it through a 0.22 µm syringe filter.

• Storage : Store the stock solution in small aliquots at -20°C, protected from light.

General Cytotoxicity Assay Workflow

Figure 3: General workflow for an in vitro I2959 cytotoxicity assay.

Detailed Protocol for a WST-1 Cell Viability Assay

• Cell Seeding : Seed cells into a 96-well plate at a density that will ensure they are in the exponential growth phase at the time of the assay. Allow cells to adhere overnight.

• Preparation of Treatment Media : Prepare serial dilutions of the I2959 stock solution in complete cell culture medium to achieve the desired final concentrations. Include a vehicle control (medium with the highest concentration of DMSO used).

• Cell Treatment : Remove the old medium from the cells and replace it with the treatment media.

• UV Exposure : Expose the plate to a UV light source (e.g., 365 nm) for a predetermined duration. Ensure consistent UV intensity across all wells.

• Incubation : Incubate the cells for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• WST-1 Assay :

  • Add 10 µL of WST-1 reagent to each well.

  • Incubate for 1-4 hours at 37°C, or until a sufficient color change has occurred.

  • Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis :

  • Subtract the background absorbance (medium only) from all readings.

  • Express the viability of treated cells as a percentage of the vehicle control.

  • Plot the percentage of cell viability against the log of the I2959 concentration to determine the IC50 value (the concentration at which 50% of cell viability is inhibited).

Conclusion

While I2959 is a valuable tool in biomaterials research, its potential for cytotoxicity cannot be overlooked. The generation of free radicals upon UV exposure leads to oxidative stress, which can inhibit pro-survival signaling pathways like AKT and ultimately lead to cell death through apoptosis or necrosis. The extent of this cytotoxicity is highly dependent on the experimental parameters, including I2959 concentration, UV exposure, and the cell type used. By understanding these mechanisms and employing rigorous, well-controlled cytotoxicity assays, researchers can more accurately assess the biocompatibility of I2959-containing materials and ensure the validity of their in vitro studies.

References

• 1. Regulation of IκBα expression involves both NF-κB and the MAP kinase signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medic.upm.edu.my [medic.upm.edu.my]
• 3. What is the difference between necrosis and apoptosis? | Proteintech Group [ptglab.com]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. sartorius.com [sartorius.com]
• 8. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

applications of I2959 in tissue engineering

An In-Depth Technical Guide to the Applications of I2959 in Tissue Engineering

Introduction

Irgacure 2959 (I2959), chemically known as 2-hydroxy-4'-(2-hydroxyethoxy)-2-methylpropiophenone, is a highly efficient and widely used radical photoinitiator in the field of tissue engineering. Its primary function is to initiate polymerization reactions upon exposure to ultraviolet (UV) light, enabling the rapid crosslinking of photosensitive polymers to form hydrogels. These hydrogels serve as crucial three-dimensional (3D) scaffolds that mimic the native extracellular matrix, providing structural support for cell growth, differentiation, and tissue formation.[1][2] I2959 is particularly favored for biomedical applications due to its relatively good cytocompatibility at low concentrations and its ability to be dissolved in aqueous solutions, a prerequisite for encapsulating living cells.[3][4] This guide provides a comprehensive overview of I2959's mechanism, applications, and key experimental considerations for researchers and professionals in tissue engineering and drug development.

Mechanism of Action: Radical Polymerization

I2959 is a Type I photoinitiator, meaning it undergoes homolytic cleavage upon absorbing light energy to form two distinct free radicals.[5] When exposed to UV light, typically at a wavelength of 365 nm, the I2959 molecule cleaves into a benzoyl radical and an alkyl radical.[5] These highly reactive species then initiate a chain polymerization reaction by attacking the carbon-carbon double bonds of monomer or macromer units (e.g., acrylates or methacrylates) present in the precursor solution.[5] This process rapidly forms a covalently crosslinked polymer network, transforming the liquid solution into a stable hydrogel.[6] The efficiency of this process allows for the encapsulation of cells and bioactive molecules within the hydrogel matrix under physiological conditions with minimal heat production.[3]

Caption: Photoinitiation mechanism of Irgacure 2959 leading to hydrogel formation.

Quantitative Data Summary

The concentration of I2959 and the duration of UV exposure are critical parameters that influence both the mechanical properties of the resulting hydrogel and the viability of encapsulated cells.

Table 1: Effect of I2959 Concentration on Cell Viability

Cell Type	Polymer	I2959 Conc. (% w/v)	UV/Printing Time	Resulting Cell Viability	Reference
Human Mesenchymal Stem Cells (hMSC)	-	0.05 - 0.5	Increasing UVA1 dose	Significantly more hMSC death compared to L929 cells. UVA1 alone killed ~50% of hMSCs.	[1][2]
HN4 Cells	-	0.03 - 0.1	24 h treatment	Considered relatively non-toxic in this range.	[3]
HN4 Cells	-	> 0.1	24 h treatment	Cell viability decreases in a dose-dependent manner.	[3]
Generic (3D Bioprinting)	GelMA	0.3 - 0.5	< 60 min	Good overall cell viability.	[7]
Generic (3D Bioprinting)	GelMA	0.7 - 0.9	< 60 min	Cell viability is significantly lower compared to the photoinitiator LAP at the same concentrations.	[7]
Saos-2 Cells	CMA	0.02 - 0.1	1-10 min	Lower cell viability compared to hydrogels crosslinked with VA086, indicating higher cytotoxicity for I2959.[8]	[8][9]

Table 2: Effect of I2959 on Hydrogel Mechanical and Physical Properties

Polymer	I2959 Conc. (% w/v)	UV Exposure	Key Finding	Reference
CMA	0.02 -> 0.1	1 min & 10 min	Compressive modulus increased >2-fold. Increasing concentration significantly improves mechanical properties.	[8]
CMA	0.02 & 0.1	Not specified	Photochemical crosslinking with I2959 significantly decreased the hydrogel's swelling ratio compared to uncrosslinked controls.[8]	[8]
GelMA	Not specified	Not specified	I2959-cured GelMA has a slightly larger pore size, faster degradation rate, and greater swelling ratio compared to LAP-cured GelMA.[7]	[7]
Chitosan-Alginate	0 -> 4	Not specified	Increasing I2959 concentration up to 4% reduced the degree of swelling and increased water resistance and adhesion.[10][11]	[10][11]

Experimental Protocols

Protocol 1: Preparation of a Cell-Laden Methacrylated Collagen (CMA) Hydrogel

This protocol is adapted from studies involving the encapsulation of cells in photochemically crosslinked hydrogels.[8][9]

1. Materials and Reagents:

• Methacrylated Collagen (CMA) solution

• Irgacure 2959 (I2959)

• Phosphate-Buffered Saline (PBS) or cell culture medium

• Desired cell type (e.g., Saos-2)

• UV light source (365 nm)

• Sterile multi-well culture plates

2. Preparation of Photoinitiator Stock Solution:

• Dissolve I2959 in sterile PBS or ethanol (B145695) to create a stock solution (e.g., 0.5% w/v).

• Note: I2959 has low water solubility, so warming the solution or using a solvent like ethanol first can aid dissolution.[12][13] If using ethanol, ensure the final concentration in the cell suspension is non-toxic. Store the stock solution protected from light.[13]

3. Preparation of Cell-Laden Precursor Solution:

• In a sterile, light-protected tube (e.g., an amber microcentrifuge tube), dilute the I2959 stock solution into the neutralized CMA solution to achieve the desired final concentration (e.g., 0.05% w/v).

• Trypsinize and count the cells. Centrifuge the cells to form a pellet and resuspend them in a small volume of the CMA/I2959 precursor solution to achieve the desired cell density (e.g., 5,000 cells per 45 µL gel).[8] Mix gently to ensure a homogenous cell distribution.

4. Hydrogel Formation and Photocrosslinking:

• Pipette the cell-laden precursor solution into the wells of a multi-well plate (e.g., 45 µL per well in a 96-well plate).[8]

• Optional: Incubate at 37°C for a short period (e.g., 30 minutes) to allow for initial thermal gelation if the polymer requires it.[8]

• Expose the precursor solution to UV light (365 nm, e.g., ~6 mW/cm²) for a predetermined time (e.g., 1 to 10 minutes). The duration depends on the desired crosslinking density and must be optimized to balance mechanical integrity with cell viability.[4][8]

• After crosslinking, add pre-warmed sterile cell culture medium to each well and transfer the plate to a standard cell culture incubator.

Caption: Experimental workflow for creating a cell-laden hydrogel using I2959.

Cytotoxicity and Biocompatibility Considerations

While I2959 is one of the most cytocompatible UV-activated photoinitiators, its application is not without challenges. The free radicals it generates are highly reactive and can cause cellular damage, and both the initiator itself and its byproducts can be cytotoxic.[3][8]

• Concentration-Dependent Toxicity: Multiple studies have demonstrated that cell viability decreases as the concentration of I2959 increases.[3][7] Concentrations are typically kept within a range of 0.03% to 0.1% (w/v) to maintain high cell viability.[3]

• UV Exposure: The dose of UV radiation is also a critical factor. Longer exposure times and higher intensities increase the generation of free radicals, which can negatively impact cell health.[7] Furthermore, UV light itself, particularly at lower wavelengths, can cause DNA damage.[2] Using a 365 nm wavelength is a common strategy to mitigate some of these damaging effects.[4]

• Cell Type Sensitivity: Different cell types exhibit varying levels of sensitivity to I2959 and UV light. For instance, human mesenchymal stem cells (hMSCs) have been shown to be more sensitive than L929 mouse fibroblasts under the same conditions.[1][2]

• Intracellular Effects: Research has shown that I2959 and its UV-exposed counterparts can inhibit intracellular signaling pathways, such as the AKT pathway, which regulates cell proliferation and survival.[3] This highlights the importance of assessing not just cell viability but also cellular function post-encapsulation.

• Alternative Photoinitiators: Due to the limitations of I2959, other photoinitiators have been explored. Lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP) is a popular alternative that can be activated by visible light and generally shows higher cytocompatibility, especially at higher concentrations.[7][14] Other initiators like VA086 have also been shown to be more biocompatible than I2959 for specific applications.[8][9]

Caption: Key factors influencing the outcome of I2959-mediated photocrosslinking.

Conclusion

Irgacure 2959 remains a cornerstone photoinitiator for tissue engineering, enabling the in-situ formation of cell-laden hydrogel scaffolds with precise temporal and spatial control. Its utility in crosslinking a wide array of polymers for applications ranging from 3D bioprinting to fundamental cell culture is well-established. However, researchers must carefully optimize its concentration and the associated UV light exposure parameters to strike a critical balance between achieving desired mechanical properties for the scaffold and preserving the viability and function of encapsulated cells. As the field advances, a thorough understanding of I2959's properties, alongside a growing knowledge of alternative initiators, will continue to drive the development of more sophisticated and biocompatible materials for regenerative medicine.

References

• 1. 3D Bioprinting with UVA1 Radiation and Photoinitiator Irgacure 2959: Can the ASTM Standard L929 Cells Predict Human Stem Cell Cytotoxicity? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The effect of photoinitiators on intracellular AKT signaling pathway in tissue engineering application - PMC [pmc.ncbi.nlm.nih.gov]
• 4. boisestate.edu [boisestate.edu]
• 5. Water-Soluble Photoinitiators in Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization Concentration of Irgacure® 2959 as Photo-initiator on Chitosan-Kappa-Carrageenan Based Hydrogel for Tissue Sealant [ijtech.eng.ui.ac.id]
• 7. researchgate.net [researchgate.net]
• 8. Photochemically Crosslinked Cell-laden Methacrylated Collagen Hydrogels with High Cell Viability and Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Photochemically crosslinked cell-laden methacrylated collagen hydrogels with high cell viability and functionality - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Optimization of Irgacure® 2959 Concentration as Photo-Initiator on Chitosan-Alginate Based Hydrogel for Colon Tissue Sealant [ijtech.eng.ui.ac.id]
• 11. researchgate.net [researchgate.net]
• 12. bjhswn.com [bjhswn.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for I2959 in Hydrogel Crosslinking

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to using the photoinitiator Irgacure 2959 (I2959) for hydrogel crosslinking. This document covers critical parameters, including concentration optimization, effects on hydrogel properties, and detailed experimental protocols to ensure reproducible and effective results in research and development.

Introduction to Irgacure 2959

Irgacure 2959 (1-[4-(2-hydroxyethoxy)-phenyl]-2-hydroxy-2-methyl-1-propane-1-one) is a widely used Type I photoinitiator for radical polymerization.[1] Upon exposure to ultraviolet (UV) light, typically at a wavelength of 365 nm, it cleaves into two free radicals that initiate the crosslinking of monomer or polymer chains containing photoreactive groups, such as methacrylates or acrylates.[1][2] Its moderate water solubility and relatively low cytotoxicity at optimal concentrations make it a popular choice for the fabrication of hydrogels in biomedical applications, including 3D cell culture, tissue engineering, and drug delivery.[2][3][4]

Optimizing I2959 Concentration

The concentration of I2959 is a critical parameter that significantly influences the physicochemical properties of the resulting hydrogel and the viability of encapsulated cells. The optimal concentration is a balance between achieving efficient crosslinking and minimizing cytotoxic effects.

Impact on Mechanical Properties

Higher concentrations of I2959 generally lead to increased crosslinking density, resulting in hydrogels with higher mechanical stiffness. This is reflected in increased compressive modulus, Young's modulus, and storage modulus. However, an excessively high concentration may not lead to a further significant increase in mechanical properties and can even have detrimental effects.

Table 1: Effect of I2959 Concentration on Hydrogel Mechanical Properties

Hydrogel Material	I2959 Concentration (% w/v)	Change in Mechanical Property	Reference
Gelatin Methacryloyl (GelMA)	0.1% to 0.5%	Elastic modulus increased from 7 to 10 kPa.[2]	[2]
Methacrylated Collagen (CMA)	0.02% vs. 0.1%	Increasing concentration significantly improved compressive modulus.[5]	[5]
Polyacrylamide (PAA)	Not specified	Increasing photoinitiator concentration can affect physical properties.	[6]
PEG-Fibrinogen (PF)	0.01% - 0.5%	Maximum shear storage modulus (G'plateau) was achieved at 0.025% w/v, with no significant difference between 0.025%, 0.05%, and 0.1% w/v.[7]	[7]

Impact on Swelling and Degradation

Crosslinking density, influenced by I2959 concentration, also affects the hydrogel's swelling behavior and degradation rate. Higher crosslinking density typically results in a lower swelling ratio and a slower degradation rate.

Table 2: Effect of I2959 Concentration on Swelling and Degradation

Hydrogel Material	I2959 Concentration (% w/v)	Effect	Reference
Methacrylated Collagen (CMA)	0.02% and 0.1%	Photochemical crosslinking with I2959 resulted in a significant decrease in swelling ratio at both concentrations.[5]	[5]
Methacrylated Collagen (CMA)	0.1%	Hydrogels crosslinked with 0.1% I2959 took significantly longer to degrade compared to those with a different photoinitiator (VA086).[5]	[5]
Chitosan-Alginate	0%, 1%, 2%, 3%, 4%	Addition of 4% I2959 reduced the degree of swelling.[3][8]	[3][8]

Impact on Cell Viability

The free radicals generated by I2959 during photopolymerization can be cytotoxic.[5] Therefore, for applications involving cell encapsulation, it is crucial to use the lowest effective concentration of I2959 and optimize the UV exposure time to maintain high cell viability.

Table 3: Effect of I2959 Concentration on Cell Viability

Cell Type	I2959 Concentration (% w/v)	Outcome	Reference
Human Aortic Smooth Muscle Cells (HASMCs)	< 0.02%	No significant decrease in cell survival.[9]	[9]
Human Aortic Smooth Muscle Cells (HASMCs)	> 0.02%	Cytotoxicity increased with increasing concentration, significantly affecting cell survival.[9]	[9]
Saos-2 cells in CMA hydrogels	0.1%	Lower cell viability compared to another photoinitiator (VA086).[5]	[5]
General	Not specified	Free radicals generated from I2959 have been reported to be highly cytotoxic.[5]	[5]

Experimental Protocols

Preparation of I2959 Stock Solution

Materials:

• Irgacure 2959 powder

• Solvent:

  • For acellular applications or when compatible with the hydrogel precursor: Methanol or Dimethyl Sulfoxide (DMSO).[10][11]

  • For cell-laden hydrogels: Sterile Phosphate-Buffered Saline (PBS) or cell culture medium. Note that I2959 has limited solubility in aqueous solutions.

• Sterile conical tubes or vials (wrapped in aluminum foil to protect from light)

• Vortex mixer

• Water bath (optional, for enhancing dissolution)

• Sterile syringe filter (0.22 µm) for sterilization

Protocol:

• Determine the desired stock concentration. A common stock concentration is 1% (w/v) in an organic solvent or a saturated solution in an aqueous buffer.

• Weigh the required amount of I2959 powder in a sterile weighing boat inside a laminar flow hood for sterile applications.

• Transfer the powder to a light-protected sterile tube.

• Add the chosen solvent to the tube.

• Dissolve the powder by vortexing. If using an aqueous solvent, gentle warming in a water bath at 40-60°C for 20-30 minutes can aid dissolution.[12][13]

• For sterile applications, filter the I2959 solution through a 0.22 µm sterile syringe filter into a new sterile, light-protected tube.

• Store the stock solution at 4°C and protected from light. The solution is typically stable for up to 2 weeks.[10][12]

Protocol for Hydrogel Crosslinking

Materials:

• Hydrogel precursor solution (e.g., GelMA, PEGDA)

• I2959 stock solution

• UV light source (365 nm)

• Molds for hydrogel casting

• For cell-laden hydrogels: Suspension of cells in a suitable medium

Protocol:

• Prepare the hydrogel precursor solution at the desired concentration according to the specific polymer protocol. If the precursor is a solid, dissolve it in a suitable buffer (e.g., PBS).

• Add the I2959 stock solution to the hydrogel precursor solution to achieve the final desired concentration (e.g., 0.05%, 0.1%, 0.5% w/v). Mix thoroughly but gently to avoid introducing air bubbles. For cell-laden gels, this step should be performed immediately before adding the cells.

• (For cell-laden hydrogels) Gently mix the cell suspension with the hydrogel precursor/I2959 solution. Ensure the cells are evenly distributed.

• Pipette the final solution into molds of the desired shape and size.

• Expose the molds to UV light (365 nm) . The exposure time and light intensity will depend on the I2959 concentration, the hydrogel precursor type and concentration, and the volume of the solution.[1] This step requires optimization for each specific system.

• After crosslinking, the hydrogels can be removed from the molds and washed with sterile PBS or cell culture medium to remove any unreacted components.

Visualizing Key Processes

Photo-initiation and Crosslinking Pathway

The following diagram illustrates the mechanism of photo-initiation by Irgacure 2959 and the subsequent crosslinking of polymer chains.

Mechanism of I2959-mediated photocrosslinking.

Experimental Workflow for Hydrogel Fabrication

This diagram outlines the general workflow for preparing and crosslinking a hydrogel using Irgacure 2959.

General experimental workflow for hydrogel fabrication.

Conclusion

The concentration of Irgacure 2959 is a pivotal parameter in the design and fabrication of photocrosslinked hydrogels. A careful optimization of its concentration is necessary to achieve the desired mechanical properties and swelling behavior while ensuring high cell viability for biomedical applications. The protocols and data presented in these application notes serve as a valuable resource for researchers and professionals working on the development of hydrogel-based systems. It is recommended to perform a systematic investigation to determine the optimal I2959 concentration and UV exposure conditions for each specific hydrogel system and application.[5]

References

• 1. Pulsed Laser Photo-Crosslinking of Gelatin Methacryloyl Hydrogels for the Controlled Delivery of Chlorpromazine to Combat Antimicrobial Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Optimization of Irgacure® 2959 Concentration as Photo-Initiator on Chitosan-Alginate Based Hydrogel for Colon Tissue Sealant [ijtech.eng.ui.ac.id]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Photochemically Crosslinked Cell-laden Methacrylated Collagen Hydrogels with High Cell Viability and Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Cytocompatibility Studies of an in situ Photopolymerized Thermoresponsive Hydrogel Nanoparticle System using Human Aortic Smooth Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cellink.com [cellink.com]
• 11. researchgate.net [researchgate.net]
• 12. foldink.bio [foldink.bio]
• 13. okasciences.com [okasciences.com]

Application Notes and Protocols for Dissolving I2959 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction:

Irgacure 2959 (I2959) is a widely utilized photoinitiator in cell culture applications, primarily for the photopolymerization of hydrogels in 3D cell culture and tissue engineering.[1][2] Its utility stems from its efficiency in initiating radical polymerization upon exposure to ultraviolet (UV) light, typically at a wavelength of 365 nm.[2][3][4][5] However, proper preparation of I2959 solutions is critical to ensure experimental success and minimize cytotoxicity. These application notes provide a detailed protocol for dissolving and sterilizing I2959 for use in cell culture, along with data on solvent selection and potential cytotoxic effects.

Data Presentation

Table 1: Solvent Comparison for Dissolving I2959

Solvent	Advantages	Disadvantages	Recommended Final Concentration in Media
Methanol	High solubility for I2959.[3][4][6]	Can be toxic to cells.[7][8]	Keep as low as possible; dependent on cell line tolerance.[7]
Dimethyl Sulfoxide (DMSO)	Generally considered less cytotoxic than methanol.[7] Good solvent for a wide range of compounds.[7][8]	Cytotoxicity can vary with cell type and concentration.	Typically <0.5% (v/v), but should be empirically determined for the specific cell line.[7]
Ethanol	Can dissolve some photoinitiators and is generally less toxic than methanol.[7]	Cytotoxicity is cell type and concentration-dependent.[7] Can sometimes act as a radical scavenger.[8]	Must be tested for the specific cell line.[7]
Phosphate-Buffered Saline (PBS)	Non-cytotoxic and biocompatible.[7]	I2959 has low solubility in aqueous solutions like PBS.[7][9] Warming can aid dissolution.[5][9]	Limited by solubility.

Table 2: I2959 Concentration and Cytotoxicity

Cell Line	I2959 Concentration (% w/v)	UV Exposure	Observation
Saos-2	0.02%	Increase in UV exposure time	Decreased cell viability.[1]
Saos-2	0.1%	Not specified	Highly cytotoxic, with barely any viable cells observed.[1]
Human Aortic Smooth Muscle Cells (HASMCs)	0.01%	Not specified	No significant decrease in cell survival.[10]
Human Aortic Smooth Muscle Cells (HASMCs)	>0.02%	Not specified	Statistically significant decrease in relative cell survival.[10]
Human Aortic Smooth Muscle Cells (HASMCs)	0.16%	Not specified	Relative cell survival decreased to 0.25 ± 0.01.[10]
HN4	≤ 0.1% (≤ 1 mg/ml)	30 min	Cells can tolerate this concentration.[11]
General	Not specified	Not specified	Faster dividing cell lines may be more sensitive to photoinitiator-induced cell death.[12]

Experimental Protocols

Protocol 1: Preparation of a Sterile I2959 Stock Solution

This protocol describes the preparation of a 10% (w/v) I2959 stock solution in methanol, a common solvent for this photoinitiator.

Materials:

• Irgacure 2959 powder

• Anhydrous methanol

• Sterile, light-protected conical tube (e.g., wrapped in aluminum foil)

• Sterile 0.2 µm syringe filter

• Sterile syringe

• Vortex mixer

• Water bath (optional)

Method:

• Weighing: In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of I2959 powder. For a 10% (w/v) solution, this would be 100 mg of I2959 for every 1 ml of methanol.

• Dissolving: Add the I2959 powder to the light-protected conical tube. Add the appropriate volume of methanol.

• Mixing: Vortex the solution until the I2959 is completely dissolved. If dissolution is slow, the solution can be placed in a warm water bath (40-60°C) for a short period (e.g., 20 minutes) to aid dissolution.[5][9]

• Sterilization: Draw the I2959 solution into a sterile syringe. Attach a sterile 0.2 µm syringe filter to the syringe.

• Filtration: Filter the solution into a new sterile, light-protected container. This step is crucial for removing any potential microbial contamination.[3][4][10]

• Storage: Store the sterile I2959 stock solution at 2-8°C, protected from light.[3][4] The solubilized photoinitiator is typically stable for up to two weeks.[3][4]

Protocol 2: Preparation of I2959 Working Solution for Cell-Laden Hydrogels

This protocol outlines the dilution of the sterile I2959 stock solution into a hydrogel precursor solution for cell encapsulation.

Materials:

• Sterile I2959 stock solution (from Protocol 1)

• Sterile hydrogel precursor solution (e.g., methacrylated gelatin, PEGDA)

• Sterile cell suspension in culture medium

• Sterile pipette and tips

Method:

• Pre-warm Solutions: Warm the hydrogel precursor solution and cell culture medium to 37°C.

• Calculate Dilution: Determine the final desired concentration of I2959 in the hydrogel solution (e.g., 0.05% w/v). Calculate the volume of the I2959 stock solution needed to achieve this concentration in the final volume of the hydrogel precursor.

• Mixing: In a sterile tube, combine the hydrogel precursor solution and the calculated volume of the I2959 stock solution. Mix gently but thoroughly by pipetting.

• Cell Encapsulation: Add the cell suspension to the I2959-containing hydrogel precursor solution. Again, mix gently to ensure a homogenous cell distribution while minimizing shear stress on the cells.

• Photopolymerization: The cell-laden hydrogel solution is now ready for photopolymerization according to your specific experimental setup, typically using UV light at 365 nm.

Mandatory Visualization

References

• 1. Photochemically Crosslinked Cell-laden Methacrylated Collagen Hydrogels with High Cell Viability and Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 2. adbioink.com [adbioink.com]
• 3. Advanced BioMatrix - Irgacure 2959 (365nm) #5200 [advancedbiomatrix.com]
• 4. cellink.com [cellink.com]
• 5. okasciences.com [okasciences.com]
• 6. Advanced Biomatrix Irgacure 2959 Photoinitiator 5 grams non-sterile, Quantity: | Fisher Scientific [fishersci.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. bjhswn.com [bjhswn.com]
• 10. Cytocompatibility Studies of an in situ Photopolymerized Thermoresponsive Hydrogel Nanoparticle System using Human Aortic Smooth Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scholarscompass.vcu.edu [scholarscompass.vcu.edu]
• 12. Variable cytocompatibility of six cell lines with photoinitiators used for polymerizing hydrogels and cell encapsulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: I2959 in Methacrylated Hyaluronic Acid (MeHA) Hydrogels

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methacrylated hyaluronic acid (MeHA) hydrogels are extensively utilized in a variety of biomedical fields, including tissue engineering, regenerative medicine, drug delivery, and as 3D in vitro models for cancer research.[1] The photocrosslinking of MeHA, facilitated by a photoinitiator such as Irgacure 2959 (I2959), enables the formation of hydrogels with tunable physicochemical properties. This allows for the creation of environments that can mimic the native extracellular matrix (ECM). This document provides detailed application notes and protocols for the use of I2959 in the preparation and characterization of MeHA hydrogels, offering a guide for researchers in the field.

Data Presentation

The following tables summarize quantitative data on how various parameters influence the properties of MeHA hydrogels crosslinked with Irgacure 2959.

Table 1: Effect of MeHA Concentration and UV Exposure Time on Elastic Modulus

MeHA Concentration (% w/v)	UV Exposure Time (min)	Elastic Modulus (kPa)	Reference
1	1	~10	[2]
1	2	~20	[2]
3	1	~30	[2]
3	2	~70	[2]

Table 2: Effect of Irgacure 2959 Concentration on Hydrogel Properties

Hydrogel System	I2959 Concentration (% w/v)	Property Measured	Observation	Reference
Chitosan-Carrageenan	0, 1, 2, 3, 4	Swelling Ratio	No significant effect observed.	[3]
Chitosan-Alginate	4	Swelling Degree	Swelling was reduced with an increased I2959 concentration.	[4]
Methacrylated Collagen	0.02 and 0.1	Swelling Ratio	A significant decrease in swelling was noted with the addition of I2959.	[5]
Methacrylated Collagen	0.02	Compressive Modulus	A slight, but not statistically significant, increase was observed.	[5]
Methacrylated Collagen	0.1	Compressive Modulus	A significant increase in compressive modulus was measured.	[5]

Table 3: Cell Viability in Hydrogels with Irgacure 2959

Cell Type	I2959 Concentration (% w/v)	Observation	Reference
Human Aortic Smooth Muscle Cells	< 0.02	No significant decrease in cell survival was reported.	[6]
Human Aortic Smooth Muscle Cells	> 0.02	Cytotoxicity increased with higher concentrations of I2959.	[6]
Various Mammalian Cell Lines	Not specified	Minimal toxicity was observed across a broad range of cell types.
Saos-2 cells in Methacrylated Collagen	0.1	The photoinitiator was found to be highly cytotoxic at this concentration.	[5]
Mesenchymal Stem Cells in Methacrylated Collagen	Not specified	Lower cell viability was observed when compared to the LAP photoinitiator.	[3]

Experimental Protocols

Protocol 1: Preparation of MeHA Hydrogels using Irgacure 2959

Materials:

• Sodium hyaluronate (HA)

• Methacrylic anhydride (B1165640) (MA)

• Irgacure 2959 photoinitiator

• Phosphate-buffered saline (PBS)

• Triethanolamine (TEOA)

• Ethanol (B145695)

• Dialysis tubing (MWCO 6-8 kDa)

• UV lamp (350-365 nm)

Procedure:

• Methacrylation of Hyaluronic Acid (MeHA Synthesis):

  • Dissolve sodium hyaluronate in deionized water to a concentration of 1% (w/v).

  • Adjust the pH of the solution to between 8.0 and 8.5.

  • Cool the solution to 4°C using an ice bath.

  • Add methacrylic anhydride to the HA solution dropwise while maintaining constant stirring.

  • Allow the reaction to proceed for 24 hours at 4°C with continuous stirring.

  • Terminate the reaction by dialyzing the solution against deionized water for a minimum of 48 hours, using dialysis tubing with a molecular weight cut-off (MWCO) of 6-8 kDa.

  • Lyophilize (freeze-dry) the dialyzed solution to obtain a powdered form of MeHA.

• Hydrogel Preparation and Photocrosslinking:

  • Dissolve the lyophilized MeHA in PBS containing 0.2 M TEOA to achieve the desired concentration (e.g., 1-3% w/v).[2]

  • Prepare a stock solution of Irgacure 2959 in 100% ethanol (e.g., 10% w/v).[2]

  • Add the Irgacure 2959 stock solution to the MeHA solution to reach the desired final concentration (e.g., 0.05% v/v).[2]

  • Pipette the MeHA/I2959 solution into a mold of the desired shape and dimensions.

  • Expose the solution to UV light (e.g., 350 nm, 4 mW/cm²) for a specified duration (e.g., 1-10 minutes) to initiate photocrosslinking.[2]

  • Following crosslinking, wash the resulting hydrogel three times with sterile PBS or cell culture medium to remove any unreacted components.[2]

Protocol 2: Characterization of MeHA Hydrogels

1. Mechanical Testing (Elastic Modulus):

• Prepare disc-shaped hydrogels as described in Protocol 1.

• Utilize a mechanical testing instrument, such as an atomic force microscope (AFM) or a compression tester, to measure the elastic modulus.

• For compression testing, apply a uniaxial compressive force to the hydrogel and measure the resultant strain. The elastic modulus can be determined from the slope of the stress-strain curve within the linear elastic region.

2. Swelling Ratio Measurement:

• Prepare hydrogel discs and determine their initial dry weight (W_dry) by lyophilization.

• Immerse the dried hydrogels in PBS at 37°C.

• At predetermined time points, remove the hydrogels, gently blot the surface to eliminate excess water, and record the swollen weight (W_swollen).

• The swelling ratio can be calculated using the formula:

  • Swelling Ratio = (W_swollen - W_dry) / W_dry

3. Cell Encapsulation and Viability Assay:

• Prepare a sterile solution of MeHA/I2959 as outlined in Protocol 1.

• Resuspend the desired cell type in the MeHA/I2959 solution to achieve the target cell density.

• Pipette the cell-laden solution into an appropriate mold.

• Photocrosslink the hydrogel using UV light, ensuring that the exposure time and intensity are optimized to minimize potential cytotoxicity.

• After crosslinking, culture the cell-laden hydrogels in a suitable cell culture medium.

• Assess cell viability at desired time intervals using a live/dead staining assay (e.g., Calcein AM/Ethidium Homodimer-1) in conjunction with fluorescence microscopy.

Visualizations

Signaling Pathways and Workflows

Caption: Experimental workflow for the synthesis and characterization of MeHA hydrogels.

Caption: Hyaluronic acid-CD44 signaling pathway.[6]

References

• 1. "Synthesis and Characterization of Methacrylated Hyaluronan-Based Hydro" by Keegan Bradley Compton [dc.uthsc.edu]
• 2. Mechanical Characterization of a Dynamic and Tunable Methacrylated Hyaluronic Acid Hydrogel - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Species-Based Differences in Mechanical Properties, Cytocompatibility, and Printability of Methacrylated Collagen Hydrogels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Photochemically Crosslinked Cell-laden Methacrylated Collagen Hydrogels with High Cell Viability and Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cytocompatibility Studies of an in situ Photopolymerized Thermoresponsive Hydrogel Nanoparticle System using Human Aortic Smooth Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Variable cytocompatibility of six cell lines with photoinitiators used for polymerizing hydrogels and cell encapsulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 3D Bioprinting Bioink Formulation with Irgacure 2959

For Researchers, Scientists, and Drug Development Professionals

Introduction

Three-dimensional (3D) bioprinting is a revolutionary technology for fabricating tissue-like structures by precisely depositing bioinks, which are typically composed of living cells encapsulated within a hydrogel matrix.[1] Photocrosslinkable hydrogels, such as gelatin methacryloyl (GelMA), are extensively used in 3D bioprinting due to their tunable mechanical properties and biocompatibility.[2][3] The process of photocrosslinking is initiated by a photoinitiator that, upon exposure to light of a specific wavelength, generates free radicals to polymerize the hydrogel precursors.

Irgacure 2959 (I2959) is a widely used photoinitiator in 3D bioprinting for its efficiency in crosslinking hydrogels under ultraviolet (UV) A light (optimally at 365 nm).[4][5] It is a non-yellowing radical photoinitiator suitable for aqueous systems like bioinks.[4] However, a critical consideration for its use in bioprinting is its potential cytotoxicity.[6][7] Both the concentration of I2959 and the duration of UV exposure can significantly impact cell viability.[8][9] Therefore, optimizing the bioink formulation and crosslinking parameters is paramount to ensure the structural integrity of the bioprinted construct while maintaining high cell viability.[8]

These application notes provide detailed protocols for the formulation of a GelMA-based bioink using Irgacure 2959, guidelines for optimizing crosslinking conditions, and methods for assessing cell viability.

Data Presentation

Table 1: Physicochemical Properties of Irgacure 2959

Property	Value	Reference
Chemical Name	2-hydroxy-4'-(2-hydroxyethoxy)-2-methylpropiophenone
Activation Wavelength	365 nm	[4][5]
Solubility	Poor in water, soluble in methanol (B129727)	[4][5]
Stability of Solubilized Solution	Use within 2 weeks when stored at 2-8°C	[4][5]
Stability of Dry Powder	>1 year at 2-8°C	[4][5]

Table 2: Influence of Irgacure 2959 Concentration and UV Exposure on Cell Viability

I2959 Concentration (% w/v)	UV Exposure Time (min)	UV Intensity (mW/cm²)	Cell Type	Cell Viability (%)	Reference
0.05	Increasing doses	Not specified	hMSC	Significantly lower than control	[6][10]
0.5	Increasing doses	Not specified	hMSC	Significantly lower than control	[6][10]
0.3	up to 60	Not specified	Not specified	Good	[8]
0.5	up to 60	Not specified	Not specified	Good	[8]
0.7	up to 60	Not specified	Not specified	Reduced	[8]
0.9	up to 60	Not specified	Not specified	Significantly reduced	[8][11]
0.5	30	Not specified	Not specified	~75%	[12]
0.1	3	0.96	Not specified	Not specified	[13]
0.5	Not specified	2-150	Not specified	Not specified	[3]
0.5	0.5	9100	L929 fibroblasts	Low	[9]
0.5	1.58	957	L929 fibroblasts	High (Green viable cells observed)	[9]
1	0.25	9100	L929 fibroblasts	Low	[9]
1	0.75	957	L929 fibroblasts	High (Green viable cells observed)	[9]

Note: Cell viability is highly dependent on the specific cell type, bioink composition, and bioprinting setup. The data presented should be used as a guideline for optimization.

Experimental Protocols

Protocol 1: Preparation of Irgacure 2959 Stock Solution

This protocol describes the preparation of a 1% (w/v) stock solution of Irgacure 2959.

Materials:

• Irgacure 2959 powder

• Methanol or Phosphate Buffered Saline (PBS)

• Sterile conical tube (50 mL)

• Vortex mixer

• Water bath set to 70°C[14]

• Sterile syringe filter (0.22 µm)

• Aluminum foil

Procedure:

• Weigh 0.5 g of Irgacure 2959 powder and transfer it to a 50 mL sterile conical tube.

• Add 50 mL of methanol or PBS to the conical tube. Note: Irgacure 2959 has low water solubility, so dissolving in methanol first is recommended for higher concentrations, though direct dissolution in PBS at elevated temperatures is also possible for lower concentrations.[4][5][14]

• Tightly cap the tube and wrap it in aluminum foil to protect it from light.[14]

• Vortex the solution vigorously for 1-2 minutes.

• Place the tube in a 70°C water bath for approximately 30 minutes, or until the powder is completely dissolved.[14] Vortex intermittently to aid dissolution.[14]

• Allow the solution to cool to room temperature.

• Sterilize the Irgacure 2959 solution by passing it through a 0.22 µm syringe filter into a new sterile, light-protected container.[5][14]

• Store the stock solution at 2-8°C for up to 2 weeks.[4][5]

Fig. 1: Workflow for Irgacure 2959 stock solution preparation.

Protocol 2: Formulation of GelMA Bioink with Irgacure 2959

This protocol details the preparation of a 10% (w/v) GelMA bioink with a final concentration of 0.5% (w/v) Irgacure 2959.

Materials:

• Lyophilized GelMA

• Sterile PBS (pH 7.4)

• 1% (w/v) Irgacure 2959 stock solution (from Protocol 1)

• Sterile conical tube (50 mL)

• Water bath set to 40°C[14]

• Cell suspension (if creating a cell-laden bioink)

Procedure:

• Prepare the GelMA solution: a. Weigh 1 g of lyophilized GelMA and add it to a sterile 50 mL conical tube. b. Add 8 mL of sterile PBS to the tube. c. Place the tube in a 40°C water bath and allow the GelMA to dissolve completely (approximately 30-60 minutes).[14] Mix gently by inverting the tube periodically. Avoid vigorous vortexing to prevent bubble formation.

• Prepare the final bioink: a. To the dissolved GelMA solution, add 2 mL of the 1% (w/v) Irgacure 2959 stock solution to achieve a final I2959 concentration of 0.5% (w/v) in a total volume of 10 mL. Note: The final GelMA concentration will be 10% (w/v). b. Mix the solution gently but thoroughly by inverting the tube for 1-2 minutes while keeping it at 37°C.

• For cell-laden bioink: a. Centrifuge the desired number of cells and resuspend the cell pellet in a small volume of cell culture medium. b. Gently mix the cell suspension with the GelMA-I2959 solution to achieve the desired final cell density (e.g., 1-20 million cells/mL).[15] Ensure the bioink is maintained at 37°C to prevent premature gelation.

• The bioink is now ready for 3D bioprinting.

Fig. 2: Workflow for GelMA bioink formulation with I2959.

Protocol 3: 3D Bioprinting and UV Crosslinking

This protocol provides a general guideline for extrusion-based 3D bioprinting and subsequent UV crosslinking.

Materials:

• 3D Bioprinter equipped with a UV light source (365 nm)

• Prepared GelMA-I2959 bioink (from Protocol 2)

• Sterile printing syringe and nozzle

• Sterile printing substrate (e.g., petri dish, glass slide)

Procedure:

• Load the bioink into a sterile printing syringe and attach a suitable nozzle.

• Warm the syringe to 37°C to ensure consistent extrusion.

• Calibrate the bioprinter according to the manufacturer's instructions.

• Print the desired 3D construct onto a sterile substrate.

• Immediately after printing, expose the construct to UV light (365 nm) to initiate crosslinking.

• The duration and intensity of UV exposure need to be optimized based on the bioink composition, construct thickness, and desired mechanical properties. Start with a low exposure time (e.g., 30-60 seconds) and gradually increase as needed.

• After crosslinking, add sterile cell culture medium to the printed construct.

Protocol 4: Assessment of Cell Viability

This protocol describes a live/dead staining assay to evaluate the viability of cells within the bioprinted construct.

Materials:

• Live/Dead Viability/Cytotoxicity Kit (e.g., containing Calcein AM and Ethidium homodimer-1)

• Sterile PBS

• Fluorescence microscope

Procedure:

• At desired time points post-printing (e.g., 24 hours, 3 days, 7 days), aspirate the culture medium from the bioprinted constructs.

• Gently wash the constructs twice with sterile PBS.

• Prepare the live/dead staining solution according to the manufacturer's instructions by diluting the dyes in PBS.

• Incubate the constructs in the staining solution for 30-45 minutes at 37°C, protected from light.

• After incubation, gently wash the constructs with PBS.

• Immediately visualize the constructs using a fluorescence microscope. Live cells will fluoresce green (Calcein AM), and dead cells will fluoresce red (Ethidium homodimer-1).

• Capture images from multiple random fields of view and quantify the percentage of live cells using image analysis software.

Fig. 3: Workflow for cell viability assessment using a live/dead assay.

Troubleshooting

• Low Cell Viability:

  • Decrease the concentration of Irgacure 2959.

  • Reduce the UV exposure time and/or intensity.

  • Ensure the bioink and printing environment are maintained at a cytocompatible temperature.

  • Consider using a more cytocompatible photoinitiator like LAP for sensitive cell types.[7][8]

• Poor Structural Integrity:

  • Increase the concentration of Irgacure 2959.

  • Increase the UV exposure time and/or intensity.

  • Increase the concentration of GelMA in the bioink.

• Inconsistent Printing:

  • Ensure the bioink is homogenous and free of air bubbles.

  • Maintain a consistent temperature of the printing syringe.

  • Optimize printing parameters such as pressure and nozzle speed.

Conclusion

Irgacure 2959 is a valuable photoinitiator for 3D bioprinting applications when used judiciously. The protocols and data provided in these application notes offer a comprehensive guide for researchers to formulate and optimize bioinks for their specific needs. By carefully controlling the concentration of Irgacure 2959 and the UV crosslinking parameters, it is possible to fabricate robust, cell-laden constructs with high cell viability, paving the way for advancements in tissue engineering and drug development.

References

• 1. Bioinks for 3D bioprinting: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3D bioprinting and photocrosslinking: emerging strategies & future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An insight into synthesis, properties and applications of gelatin methacryloyl hydrogel for 3D bioprinting - Materials Advances (RSC Publishing) DOI:10.1039/D3MA00715D [pubs.rsc.org]
• 4. Advanced BioMatrix - Irgacure 2959 (365nm) #5200 [advancedbiomatrix.com]
• 5. cellink.com [cellink.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Effects of Irgacure 2959 and lithium phenyl-2,4,6-trimethylbenzoylphosphinate on cell viability, physical properties, and microstructure in 3D bioprinting of vascular-like constructs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. 3D Bioprinting with UVA1 Radiation and Photoinitiator Irgacure 2959: Can the ASTM Standard L929 Cells Predict Human Stem Cell Cytotoxicity? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. depts.ttu.edu [depts.ttu.edu]
• 13. pubs.acs.org [pubs.acs.org]
• 14. foldink.bio [foldink.bio]
• 15. advancedbiomatrix.com [advancedbiomatrix.com]

Application Notes and Protocols for I2959 in Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of the photoinitiator I2959 (Irgacure 2959) in the fabrication of drug delivery systems. I2959, chemically known as 2-hydroxy-1-[4-(2-hydroxyethoxy) phenyl]-2-methyl-1-propanone, is a widely used Type I photoinitiator for UV curing of hydrogels and bioinks in biomedical applications.[1][2] Its popularity stems from its efficiency in generating free radicals upon UV exposure, moderate water solubility, and relatively low cytotoxicity compared to other photoinitiators.[3][4]

Mechanism of Action

I2959 is a photo-cleavable (Type I) photoinitiator.[4] Upon exposure to UV light, typically at a wavelength of 365 nm, the I2959 molecule absorbs photons and undergoes cleavage, generating two distinct free radicals: a benzoyl radical and an alkyl radical.[5][6] These highly reactive species then initiate a chain polymerization reaction with suitable monomers or macromers, such as methacrylated polymers (e.g., gelatin methacryloyl - GelMA, methacrylated hyaluronic acid - MeHA, or poly(ethylene glycol) diacrylate - PEGDA), leading to the formation of a crosslinked hydrogel network.[5][6] This rapid and controllable crosslinking process is ideal for encapsulating drugs, cells, and other therapeutic agents.[2]

Figure 1: Mechanism of I2959-initiated photopolymerization.

Key Properties and Considerations

While I2959 is a versatile tool, researchers must consider several factors to optimize its use and minimize potential adverse effects.

• Solubility: I2959 has limited water solubility (up to 2%).[5] For aqueous hydrogel preparations, it often needs to be dissolved in a co-solvent like methanol (B129727) before being added to the prepolymer solution.[1][7]

• Cytotoxicity: The free radicals generated by I2959 can be cytotoxic, particularly at higher concentrations and with prolonged UV exposure.[3] It is crucial to optimize the I2959 concentration and UV irradiation time to achieve sufficient crosslinking while maintaining high cell viability, especially for cell encapsulation applications.[3][8] Studies have shown that cell lines with faster proliferation rates may be more sensitive to I2959-induced cytotoxicity.[9] The addition of antioxidants like ascorbic acid can help mitigate these cytotoxic effects, though it may increase the required gelation time.[8]

• UV Exposure: The crosslinking efficiency is dependent on the UV light intensity and exposure duration. Insufficient exposure can lead to incomplete polymerization and poor mechanical properties, while excessive exposure can damage encapsulated drugs or cells and increase cytotoxic effects.[3]

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on the use of I2959 in fabricating hydrogel-based drug delivery systems.

Table 1: I2959 Concentration and its Effect on Hydrogel Properties

Polymer System	I2959 Concentration (% w/v)	UV Exposure Time (min)	Compressive Modulus (kPa)	Swelling Ratio (%)	Reference
Methacrylated Collagen (CMA)	0.02	10	Not significantly different from uncrosslinked	~85	[3]
Methacrylated Collagen (CMA)	0.1	10	Not significantly different from uncrosslinked	~83	[3]
Chitosan-Alginate	1	15	-	-	[10]
Chitosan-Alginate	2	15	-	-	[10]
Chitosan-Alginate	3	15	-	-	[10]
Chitosan-Alginate	4	15	Increased adhesion, reduced swelling	-	[10]
Gelatin Methacryloyl (GelMA) 10%	0.05	1	Optimal for antimicrobial drug delivery system	Influenced by laser energy and exposure time	[5]

Table 2: Cytotoxicity of I2959

Cell Line	I2959 Concentration (% w/v)	UV Exposure Time (min)	Cell Viability (%)	Reference
Saos-2 (in CMA hydrogel)	0.02	10	~36	[3]
Saos-2 (in CMA hydrogel)	0.1	10	Almost no viable cells	[3]
Human Aortic Smooth Muscle Cells (HASMCs)	≤ 0.015	-	No significant decrease	[8]
Human Aortic Smooth Muscle Cells (HASMCs)	> 0.02	-	Significant decrease	[8]

Experimental Protocols

Protocol for Preparation of a Drug-Loaded Hydrogel

This protocol provides a general framework for fabricating a drug-loaded hydrogel using I2959. Specific parameters such as polymer concentration, I2959 concentration, and UV exposure time should be optimized for each specific application.

Materials:

• Polymer (e.g., GelMA, PEGDA)

• I2959 Photoinitiator

• Phosphate-buffered saline (PBS) or cell culture medium

• Therapeutic drug

• UV light source (365 nm)

• Molds for hydrogel casting

Procedure:

• Prepare Polymer Solution: Dissolve the desired polymer in PBS or cell culture medium at the target concentration. Gentle heating and stirring may be required.

• Prepare I2959 Stock Solution: Dissolve I2959 in a suitable solvent (e.g., methanol or directly in the polymer solution if solubility allows) to create a stock solution. Protect the solution from light.[7]

• Prepare Pre-polymer/Drug Mixture:

  • Add the I2959 stock solution to the polymer solution to achieve the final desired concentration (typically 0.05% to 0.5% w/v). Mix thoroughly.

  • Add the therapeutic drug to the pre-polymer solution and mix gently to ensure uniform distribution.

• Casting: Pipette the pre-polymer/drug mixture into molds of the desired shape and size.

• Photocrosslinking: Expose the molds to UV light (365 nm) for a predetermined time. The duration will depend on the I2959 concentration, light intensity, and desired hydrogel properties.

• Post-Crosslinking: Gently remove the crosslinked hydrogels from the molds. Wash them with PBS or cell culture medium to remove any unreacted components.

• Characterization: Characterize the drug-loaded hydrogels for properties such as swelling behavior, mechanical strength, drug release profile, and biocompatibility.

References

• 1. cellink.com [cellink.com]
• 2. adbioink.com [adbioink.com]
• 3. Photochemically Crosslinked Cell-laden Methacrylated Collagen Hydrogels with High Cell Viability and Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Pulsed Laser Photo-Crosslinking of Gelatin Methacryloyl Hydrogels for the Controlled Delivery of Chlorpromazine to Combat Antimicrobial Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Water-Soluble Photoinitiators in Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Advanced BioMatrix - Irgacure 2959 (365nm) #5200 [advancedbiomatrix.com]
• 8. Cytocompatibility Studies of an in situ Photopolymerized Thermoresponsive Hydrogel Nanoparticle System using Human Aortic Smooth Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Variable cytocompatibility of six cell lines with photoinitiators used for polymerizing hydrogels and cell encapsulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Optimization of Irgacure® 2959 Concentration as Photo-Initiator on Chitosan-Alginate Based Hydrogel for Colon Tissue Sealant [ijtech.eng.ui.ac.id]

Application Note: Assessing Cell Viability in 3D Hydrogel Cultures Following Photopolymerization with Irgacure 2959

Audience: Researchers, scientists, and drug development professionals.

Introduction

Photopolymerization of hydrogels using photoinitiators like Irgacure 2959 (I2959) is a widely adopted technique for encapsulating cells in three-dimensional (3D) culture systems, mimicking the native extracellular matrix. I2959 is a cytocompatible photoinitiator that, upon exposure to long-wave UV light (typically 365 nm), generates free radicals to initiate the crosslinking of polymer chains, forming a hydrogel. However, the concentration of I2959 and the duration of UV exposure are critical parameters that must be optimized to ensure high cell viability.[1][2][3][4] Excessive concentrations of the photoinitiator or prolonged UV exposure can lead to cytotoxicity, primarily through the generation of reactive oxygen species.[1][4] Therefore, a reliable method to assess cell viability post-photopolymerization is essential. The live/dead assay is a straightforward and effective fluorescence-based method for this purpose.

This application note provides a detailed protocol for performing a live/dead viability/cytotoxicity assay on cells encapsulated in hydrogels photopolymerized with Irgacure 2959.

Principle of the Live/Dead Assay

The live/dead assay utilizes a two-color fluorescence system to distinguish between live and dead cells. The most common combination of dyes is Calcein AM and Ethidium Homodimer-1 (EthD-1) or Propidium Iodide (PI).

• Calcein AM: This non-fluorescent, cell-permeant dye is converted by intracellular esterases in living cells into the intensely green fluorescent calcein.

• Ethidium Homodimer-1 (EthD-1) or Propidium Iodide (PI): These red fluorescent dyes are cell-impermeant and can only enter cells with compromised plasma membranes, which is a characteristic of dead cells. Once inside, they bind to nucleic acids, emitting a bright red fluorescence.

Thus, live cells will fluoresce green, while dead cells will fluoresce red.

Factors Influencing Cell Viability during Photopolymerization

Several factors can impact cell survival during the photopolymerization process with Irgacure 2959:

• I2959 Concentration: Higher concentrations of I2959 can be cytotoxic.[1][2][5] It is crucial to use the lowest effective concentration to achieve the desired hydrogel properties. Studies have shown that cell viability significantly decreases at I2959 concentrations above 0.02% (w/v).[2]

• UV Exposure Time: Longer exposure to UV light can damage cells.[1] The UV exposure time should be minimized to the duration necessary for complete hydrogel crosslinking. For instance, increasing UV exposure from 1 to 10 minutes can lead to a significant drop in cell viability.[1]

• UV Light Intensity: The intensity of the UV lamp also plays a role in cell viability.

• Leaching of Unreacted Components: Unreacted I2959 or byproducts can leach out of the hydrogel and cause cytotoxicity over time.[6] Washing the hydrogels with culture medium after polymerization can help mitigate this effect.

• Cell Type: Different cell types exhibit varying sensitivities to I2959 and UV light.[7]

Data Presentation

The following table summarizes representative data on the effect of I2959 concentration and UV exposure time on cell viability.

I2959 Concentration (% w/v)	UV Exposure Time (minutes)	Cell Viability (%)	Reference
0.01	5	~95	[2]
0.02	1	~75	[1]
0.02	10	~36	[1]
0.04	5	~67	[2]
0.05	Not Specified	High	[7]
0.08	5	~45	[2]
0.1	1	Low	[1]
0.1	10	Almost no viable cells	[1]
0.16	Not Specified	~25	[2]
0.5	Not Specified	Low	[7]

Experimental Protocols

Materials

• Live/Dead Viability/Cytotoxicity Kit (e.g., from Thermo Fisher Scientific, containing Calcein AM and Ethidium Homodimer-1)

• Phosphate-Buffered Saline (PBS), sterile

• Cell culture medium

• Hydrogel precursor solution containing the desired polymer and cells

• Irgacure 2959 photoinitiator

• UV lamp (365 nm)

• Sterile culture plates (e.g., 24-well or 96-well plate)

• Fluorescence microscope with appropriate filters for green (FITC) and red (TRITC/Texas Red) fluorescence

Protocol

• Preparation of Cell-Laden Hydrogel Precursor Solution:

  • Prepare the hydrogel polymer solution under sterile conditions.

  • Dissolve Irgacure 2959 in the polymer solution to the desired final concentration (e.g., 0.05% w/v). Ensure complete dissolution.

  • Trypsinize and count the cells. Resuspend the cell pellet in the polymer-photoinitiator solution at the desired cell density.

• Photopolymerization:

  • Pipette the cell-laden hydrogel precursor solution into the wells of a sterile culture plate.

  • Expose the plate to UV light (365 nm) for the predetermined optimal time to induce hydrogel crosslinking.

• Post-Polymerization Culture:

  • After polymerization, add pre-warmed sterile cell culture medium to each well.

  • Incubate the hydrogels under standard cell culture conditions (37°C, 5% CO2) for the desired duration (e.g., 24 hours).

• Live/Dead Staining:

  • Prepare the live/dead staining solution by diluting Calcein AM and Ethidium Homodimer-1 in sterile PBS to their final working concentrations (a common starting point is 2 µM Calcein AM and 4 µM EthD-1).[8] Protect the solution from light.

  • Aspirate the culture medium from the wells containing the hydrogels.

  • Gently wash the hydrogels once with sterile PBS.

  • Add a sufficient volume of the live/dead staining solution to each well to completely cover the hydrogel.

  • Incubate the plate at room temperature for 30-45 minutes, protected from light.[8][9] For thicker hydrogels, the incubation time may need to be increased to allow for dye penetration.[8][10]

• Imaging and Analysis:

  • After incubation, carefully remove the staining solution and wash the hydrogels with PBS to reduce background fluorescence.[8]

  • Image the hydrogels using a fluorescence microscope.

  • Capture images using filters for both green (live cells) and red (dead cells) fluorescence.

  • Quantify cell viability by counting the number of green and red cells in multiple representative images. Cell viability can be calculated using the following formula:

  Viability (%) = (Number of Live Cells / Total Number of Cells) x 100

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for live/dead assay after photopolymerization.

Signaling Pathway of I2959-Induced Cytotoxicity

Caption: Simplified pathway of I2959-mediated cytotoxicity.

References

• 1. Photochemically Crosslinked Cell-laden Methacrylated Collagen Hydrogels with High Cell Viability and Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytocompatibility Studies of an in situ Photopolymerized Thermoresponsive Hydrogel Nanoparticle System using Human Aortic Smooth Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Photochemically crosslinked cell-laden methacrylated collagen hydrogels with high cell viability and functionality - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Thiol-Ene Photo-Click Collagen-PEG Hydrogels: Impact of Water-Soluble Photoinitiators on Cell Viability, Gelation Kinetics and Rheological Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Three-dimensional laser micro- and nanostructuring of acrylated polyethylene glycol materials and evaluation of their cytoxicity for tissue engineering applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 3D Bioprinting with UVA1 Radiation and Photoinitiator Irgacure 2959: Can the ASTM Standard L929 Cells Predict Human Stem Cell Cytotoxicity? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. labtoolsandtricks.wordpress.com [labtoolsandtricks.wordpress.com]
• 9. tools.thermofisher.com [tools.thermofisher.com]
• 10. researchgate.net [researchgate.net]

Measuring Mechanical Properties of Irgacure 2959-Crosslinked Gels: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for characterizing the mechanical properties of hydrogels crosslinked using the photoinitiator Irgacure 2959 (I2959). The following sections offer insights into the preparation of these gels and the critical techniques used to evaluate their physical attributes, which are crucial for applications in tissue engineering, drug delivery, and 3D cell culture.

Introduction

Photo-crosslinked hydrogels offer a versatile platform for biomedical research due to their tunable mechanical properties and ability to encapsulate cells and therapeutic agents in a minimally invasive manner.[1] Irgacure 2959 is a widely used photoinitiator for these systems because of its moderate water solubility and relatively low cytotoxicity compared to other initiators.[2][3] Upon exposure to ultraviolet (UV) light (typically around 365 nm), I2959 generates free radicals that initiate the polymerization of monomer or polymer precursors, forming a crosslinked hydrogel network.[2]

The mechanical behavior of the resulting gel—including its stiffness, elasticity, and swelling properties—is critically important for its performance. These properties can be tailored by adjusting various parameters, such as the polymer concentration, the degree of functionalization, and the concentration of I2959.[1][2][4][5] This guide details the standard methods for quantifying these essential mechanical characteristics.

Key Mechanical Properties and Influencing Factors

The mechanical integrity of a hydrogel dictates its ability to mimic native tissue, withstand physiological forces, and control the diffusion of encapsulated molecules. The concentration of I2959 is a key parameter; for instance, increasing the I2959 concentration from 0.1% to 0.5% (w/v) in Gelatin Methacryloyl (GelMA) hydrogels has been shown to increase the elastic modulus from 7 to 10 kPa.[2] Similarly, in chitosan-alginate hydrogels, increasing the I2959 concentration can lead to a reduced degree of swelling and increased adhesion.[6][7]

The following table summarizes the impact of key formulation variables on the final mechanical properties of I2959-crosslinked hydrogels.

Parameter	Effect on Mechanical Properties	Reference
Polymer/Pre-polymer Concentration	Increasing concentration generally leads to higher stiffness (compressive and elastic modulus) and adhesive strength, and a lower degradation rate. For example, increasing GelMA pre-polymer concentration from 10% to 25% increased the elastic modulus from 175 to 262 kPa.	[2][5]
Irgacure 2959 Concentration	Higher concentrations typically increase the crosslinking density, leading to a higher elastic or compressive modulus and a lower swelling ratio. In one study, increasing I2959 from 0.02% to 0.1% more than doubled the compressive modulus of methacrylated collagen (CMA) hydrogels.	[2][3][7]
UV Exposure Time & Intensity	Longer exposure times and higher intensities generally result in a higher degree of crosslinking, leading to increased stiffness. These parameters can be tuned to control the final properties.	[1][2]
Type of Polymer/Crosslinker	The intrinsic properties of the polymer backbone (e.g., PEGDA, GelMA, Hyaluronic Acid) and any co-monomers significantly affect the final mechanical properties.	[4][5]

Experimental Workflows

The general process for preparing and characterizing I2959-crosslinked hydrogels follows a standardized workflow. The diagram below illustrates the key stages from precursor solution preparation to mechanical testing.

Caption: Workflow for hydrogel fabrication and mechanical analysis.

Detailed Experimental Protocols

Here we provide detailed protocols for three fundamental mechanical characterization techniques: swelling ratio measurement, rheological analysis, and tensile/compression testing.

Protocol 1: Swelling Ratio Measurement

The swelling ratio quantifies a hydrogel's ability to absorb and retain water, which is crucial for nutrient transport and drug release.[8][9] This protocol is based on the conventional gravimetric method.[10]

Materials:

• Lyophilized or as-prepared hydrogel samples

• Phosphate-Buffered Saline (PBS, pH 7.4) or deionized water

• Analytical balance

• Kimwipes or filter paper

• Vials or petri dishes

Procedure:

• Initial Weighing: Weigh the dry hydrogel sample (lyophilized for equilibrium swelling) or the as-prepared hydrogel. Record this mass as the dry weight (Wd) or initial weight.

• Immersion: Place the hydrogel sample in a vial or petri dish and immerse it in a sufficient volume of PBS or deionized water at a specified temperature (e.g., 37°C).

• Incubation: Allow the hydrogel to swell. For kinetic studies, proceed to the next step at predetermined time intervals (e.g., 20s, 1 min, 5 min, 30 min, 1h, etc.).[9] For equilibrium swelling, incubate for 24-48 hours or until the weight remains constant.

• Weighing Swollen Gel: At each time point, carefully remove the hydrogel from the solution. Gently blot the surface with a Kimwipe to remove excess water without compressing the sample.

• Immediately weigh the swollen hydrogel and record the mass as the swollen weight (Ws).

• Calculation: Calculate the swelling ratio using the following formula:

  • Mass Swelling Ratio = Ws / Wd

The following diagram outlines the steps for determining the hydrogel swelling ratio.

Caption: Protocol for measuring the hydrogel swelling ratio.

Protocol 2: Rheological Analysis

Rheometry is used to measure the viscoelastic properties of hydrogels, including the storage modulus (G'), which represents the elastic component, and the loss modulus (G''), which represents the viscous component.[11] These parameters are critical for understanding how a material will behave under deformation.

Materials:

• Rheometer with parallel plate geometry (e.g., 10-20 mm diameter)

• Hydrogel precursor solution (with I2959)

• UV light source compatible with the rheometer setup

Procedure:

• Sample Loading: Load the liquid hydrogel precursor solution onto the bottom plate of the rheometer.

• Geometry Adjustment: Lower the upper plate to the desired gap distance (e.g., 0.5 - 1.0 mm), ensuring the solution fills the gap completely. Trim any excess material from the edges.

• In-situ Photopolymerization (Optional): To monitor gelation kinetics, perform a time sweep measurement. Apply a small oscillatory strain (within the linear viscoelastic region, typically 0.1-1%) at a constant frequency (e.g., 1 Hz) and expose the sample to UV light. Record G' and G'' as a function of time. The crossover point (G' = G'') is often used to define the gel point.[11]

• Frequency Sweep: For a fully cured hydrogel, perform a frequency sweep (e.g., 0.1 to 100 rad/s) at a constant strain. This provides information on the dependence of the moduli on the timescale of deformation.

• Amplitude Sweep: Perform a strain sweep (e.g., 0.01% to 100% strain) at a constant frequency to determine the linear viscoelastic region (LVR), where G' and G'' are independent of strain.

• Data Analysis: The storage modulus (G') in the LVR is typically reported as the stiffness of the hydrogel.

References

• 1. rheolution.com [rheolution.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Photochemically Crosslinked Cell-laden Methacrylated Collagen Hydrogels with High Cell Viability and Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Optimization of Irgacure® 2959 Concentration as Photo-Initiator on Chitosan-Alginate Based Hydrogel for Colon Tissue Sealant [ijtech.eng.ui.ac.id]
• 8. Protocol efficiently measuring the swelling rate of hydrogels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. 2.9. Swelling behavior of the hydrogels [bio-protocol.org]
• 11. Mechanical properties of cellularly responsive hydrogels and their experimental determination - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: I2959 Photoinitiator

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common issues encountered during the dissolution of the photoinitiator I2959 (Irgacure 2959).

Frequently Asked Questions (FAQs)

Q1: Why is my I2959 not dissolving?

The most common reason for I2959 failing to dissolve is its inherently low solubility in water.[1][2][3] I2959 is significantly more soluble in organic solvents, particularly alcohols like methanol (B129727) and ethanol.[4][5][6] If you are attempting to dissolve it directly into an aqueous buffer or water at a high concentration, you will likely encounter difficulties.

Q2: What are the recommended solvents for I2959?

Methanol is a highly recommended solvent for I2959, as it exhibits excellent solubility.[1][2][4][5] Ethanol is also a suitable option, although the solubility is lower than in methanol.[4][5] For applications requiring an aqueous system, it is best to first dissolve the I2959 in a minimal amount of a compatible organic solvent (like methanol or ethanol) to create a stock solution, which can then be added to the aqueous phase. For some cell culture applications, DMSO can also be used as a solvent.[7][8]

Q3: Can I dissolve I2959 directly in an aqueous solution like PBS?

While challenging, it is possible to dissolve I2959 in Phosphate-Buffered Saline (PBS) at low concentrations. This process typically requires heating the solution in a water bath at 40-70°C for an extended period (e.g., 30 minutes or more) with intermittent vortexing or agitation to aid dissolution.[9][10][11] However, the solubility in aqueous solutions remains limited.

Q4: My I2959 solution appears cloudy or has formed a precipitate. What should I do?

A cloudy solution or the presence of a precipitate indicates that the I2959 has not fully dissolved or has crashed out of the solution. This can happen if the concentration exceeds its solubility limit in the chosen solvent or if the temperature of the solution has decreased. To resolve this, you can try gently heating the solution while stirring or sonicating it. If the precipitate does not redissolve, it is likely that the concentration is too high for the solvent system. In such cases, you may need to start over with a lower concentration or a more suitable solvent.

Q5: What is the stability of I2959 once it is in solution?

Once dissolved, I2959 solutions have a limited shelf life. It is recommended to use the solubilized photoinitiator within two weeks.[1][2] For long-term storage, it is best to store the I2959 as a dry powder at 2-8°C, protected from light.[1][2] If you have a stock solution in an organic solvent like methanol, it can be stored at -20°C in the dark for longer-term storage.[12]

Q6: Are there any specific storage conditions I should be aware of for I2959?

I2959 is sensitive to light and should be stored in a dark container or a vessel wrapped in aluminum foil.[9][11] The dry powder is stable for over a year when stored at 2-8°C.[1][2]

Troubleshooting Guide

Issue: I2959 Powder is Not Dissolving

If you are experiencing difficulty dissolving I2959, follow these troubleshooting steps:

• Verify the Solvent: Confirm that you are using an appropriate solvent. For best results, use methanol or ethanol.[1][2][4][5] Avoid dissolving high concentrations directly in water or aqueous buffers.

• Increase Temperature: Gently warm the solution in a water bath. For aqueous solutions, a temperature range of 40-70°C can significantly improve solubility.[9][10][11]

• Agitate the Solution: Use a vortex mixer or a magnetic stirrer to provide continuous agitation.[9][11] Sonication can also be an effective method to break up powder clumps and enhance dissolution.

• Check the Concentration: Ensure that the concentration of I2959 does not exceed its solubility limit in the chosen solvent. If you are unsure, it is best to prepare a more dilute solution.

• Prepare a Stock Solution: For aqueous applications, first prepare a concentrated stock solution of I2959 in a minimal amount of a suitable organic solvent (e.g., 10% w/v in methanol).[1] Then, add the required volume of this stock solution to your aqueous medium.

Data Presentation

Table 1: Solubility of I2959 in Various Solvents at 20°C

Solvent	Solubility ( g/100 g solution)
Methanol	> 50[4][5]
Acetone	15[4][5]
Ethanol	10[4][5]
Ethylacetate	5[4][5]
Butylacetate	3[4][5]
Water	~ 1[4]
Toluene	< 1[4]
Hexanedioldiacrylate (HDDA)	< 1[4]
Trimethylolpropanetriacrylate (TPPTA)	< 1[4]

Experimental Protocols

Protocol: Preparation of a 10% (w/v) I2959 Stock Solution in Methanol

Materials:

• I2959 photoinitiator powder

• Anhydrous methanol

• A light-blocking container (e.g., an amber vial or a clear vial wrapped in aluminum foil)

• Magnetic stirrer and stir bar or vortex mixer

• Weighing scale

Procedure:

• Weigh the I2959: Accurately weigh the desired amount of I2959 powder. For a 10% (w/v) solution, you will need 1 g of I2959 for every 10 mL of methanol.

• Add Solvent: Transfer the weighed I2959 powder into the light-blocking container. Add the corresponding volume of methanol.

• Dissolve: Place the container on a magnetic stirrer and add a stir bar, or use a vortex mixer. Agitate the solution until the I2959 powder is completely dissolved. This should occur relatively quickly at room temperature.

• Storage: Store the stock solution in a tightly sealed container at 2-8°C for short-term use (up to two weeks) or at -20°C for longer-term storage.[1][2][12] Always protect the solution from light.

Visualizations

References

• 1. Advanced BioMatrix - Irgacure 2959 (365nm) #5200 [advancedbiomatrix.com]
• 2. cellink.com [cellink.com]
• 3. researchgate.net [researchgate.net]
• 4. xtgchem.cn [xtgchem.cn]
• 5. mychem.ir [mychem.ir]
• 6. Photoinitiator 2959, CAS 106797-53-9, UV Curing Coatings and Inks [sellchems.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Irgacure Solid Protocol - OkaSciences [okasciences.com]
• 10. foldink.bio [foldink.bio]
• 11. okasciences.com [okasciences.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Hydrogel Polymerization with Irgacure 2959

This guide provides researchers, scientists, and drug development professionals with a dedicated resource for troubleshooting incomplete hydrogel polymerization when using the photoinitiator Irgacure 2959 (I2959). The following frequently asked questions (FAQs) and troubleshooting steps are designed to directly address common experimental issues.

Frequently Asked Questions (FAQs)

Q1: My hydrogel is not polymerizing at all, or is only partially gelling. What are the most common causes?

A1: Incomplete or failed hydrogel polymerization with I2959 can stem from several factors. The most critical to investigate are:

• Inadequate UV Exposure: Insufficient UV light intensity, incorrect wavelength, or too short an exposure time.

• Incorrect I2959 Concentration: Both excessively high and low concentrations of the photoinitiator can hinder polymerization.

• Oxygen Inhibition: Oxygen present in the precursor solution or at the surface can quench the free radicals necessary for polymerization.

• Poor I2959 Solubility: If the photoinitiator is not fully dissolved, it cannot initiate polymerization effectively.

• Issues with the Hydrogel Precursor: The concentration or degree of functionalization (e.g., methacrylation) of your polymer may be too low.

Q2: What is the optimal concentration range for I2959?

A2: The optimal concentration of I2959 is dependent on the specific polymer system and desired hydrogel properties. However, a general starting range is between 0.05% and 0.5% (w/v).[1][2] Studies have shown that for some systems, a maximum cross-linking efficiency is achieved around 0.025% to 0.1% w/v.[1] Significantly low concentrations may not generate enough free radicals, while very high concentrations can lead to a "caging effect" where radicals terminate each other or to incomplete light penetration.[1]

Q3: What are the ideal UV light settings for curing with I2959?

A3: Irgacure 2959 is most effectively activated by UV light at a wavelength of approximately 365 nm.[3] While its peak absorbance is lower (around 276-280 nm), using 365 nm is a common practice to minimize potential cell damage in biomedical applications.[4][5][6] The required light intensity and exposure time are interdependent. A common starting point is an intensity of 3-10 mW/cm² for several minutes.[4][7] Keep in mind that due to the low absorption of I2959 at 365 nm, longer exposure times may be necessary compared to initiators with peak absorbance in that range.[5]

Q4: How can I minimize oxygen inhibition?

A4: Oxygen is a potent inhibitor of free-radical polymerization and is a primary cause of tacky or uncured hydrogel surfaces.[8][9][10][11] To mitigate its effects:

• Inert Gas Purging: Before and during UV exposure, purge the precursor solution and the curing environment with an inert gas like nitrogen or argon to displace oxygen.[12][13]

• Physical Barrier: Cover the surface of the precursor solution with a transparent material that is impermeable to oxygen, such as a glass coverslip or a plastic film, during UV exposure.[12][14]

• Chemical Additives: Incorporate oxygen scavengers or molecules that are less sensitive to oxygen into your formulation. For example, thiols can be effective at reducing oxygen inhibition.[12]

• Increased Initiator Concentration or Light Intensity: Increasing the concentration of free radicals by using more photoinitiator or higher UV intensity can help to consume the dissolved oxygen more rapidly.[8][12]

Q5: I'm having trouble dissolving the I2959 powder. What is the best way to prepare the photoinitiator solution?

A5: Irgacure 2959 has limited water solubility (less than 2 wt%).[15][16] To ensure complete dissolution:

• Use of a Co-solvent: I2959 is more soluble in organic solvents like methanol (B129727) or ethanol (B145695). A common practice is to prepare a concentrated stock solution in a solvent and then add the required volume to the aqueous hydrogel precursor solution.[3][7]

• Heating and Agitation: Gently warming the solution and using methods like sonication or vortexing can aid in dissolving the powder in aqueous solutions like PBS.[7] Some protocols suggest dissolving it over an extended period, such as over a weekend in an incubator.[7]

Q6: Could the temperature of my precursor solution affect polymerization?

A6: Yes, temperature can influence the polymerization kinetics. Increasing the temperature of the precursor solution can lead to an increase in the microhardness of the resulting hydrogel, suggesting more efficient polymerization.[17] One study on a diacrylate monomer showed that the maximum conversion was obtained at higher temperatures (90°C), although no thermal polymerization occurred at these temperatures without the photoinitiator.[18] For cell-laden hydrogels, it is crucial to balance polymerization efficiency with maintaining cell viability at physiological temperatures.

Troubleshooting Flowchart

The following diagram outlines a logical workflow for diagnosing and resolving incomplete hydrogel polymerization with I2959.

A troubleshooting workflow for incomplete hydrogel polymerization.

Quantitative Data Summary

Parameter	Recommended Range/Value	Notes	Reference(s)
I2959 Concentration	0.05% - 0.5% (w/v)	Optimal concentration is system-dependent.	[1][2][19][20]
UV Wavelength	365 nm	Commonly used for biomedical applications to reduce cytotoxicity.	[3][4][5]
UV Light Intensity	3 - 10 mW/cm²	Higher intensity can reduce curing time but may affect cell viability.	[4][7]
I2959 Water Solubility	< 2 wt%	Co-solvents like methanol or ethanol are often used for stock solutions.	[15][16]
I2959 Peak Absorbance	~276-280 nm	Absorption at 365 nm is significantly lower, necessitating longer exposure.	[4][6][21]

Key Experimental Protocols

Protocol 1: Preparation of I2959 Stock Solution

• Objective: To prepare a sterile, concentrated stock solution of I2959 for addition to the hydrogel precursor.

• Materials: Irgacure 2959 powder, methanol (or 1X PBS), sterile syringe filters (0.2 µm), sterile light-blocking conical tubes.

• Procedure (using Methanol): a. In a sterile, light-blocking tube, dissolve I2959 in methanol to a desired stock concentration (e.g., 10% w/v). b. Vortex or sonicate until the powder is completely dissolved. c. Sterile filter the solution using a 0.2 µm syringe filter into a new sterile, light-blocking tube. d. Store the stock solution at 4°C, protected from light.

• Procedure (using PBS): a. In a sterile, light-blocking tube, add the desired amount of I2959 powder to 1X PBS (e.g., to make a 0.5% w/v solution). b. Sonicate the solution and/or place it on a shaker in a 37°C incubator until fully dissolved. This may take several hours to overnight.[7] c. Sterile filter the solution as described above.

Protocol 2: Hydrogel Photopolymerization with Oxygen Inhibition Mitigation

• Objective: To polymerize a hydrogel sample while minimizing the inhibitory effects of oxygen.

• Materials: Hydrogel precursor solution, sterile I2959 stock solution, UV light source (365 nm), mold for the hydrogel, nitrogen or argon gas source (optional), glass coverslips (optional).

• Procedure: a. Prepare the hydrogel precursor solution under sterile conditions. b. Add the appropriate volume of the I2959 stock solution to the precursor to achieve the final desired concentration. Mix thoroughly by gentle pipetting or vortexing. c. (Optional - Inert Gas) If using an inert gas, gently bubble nitrogen or argon through the solution for 5-10 minutes to remove dissolved oxygen. d. Pipette the final solution into the desired mold. e. (Optional - Physical Barrier) If not using a continuous inert gas environment, gently place a sterile glass coverslip over the surface of the solution in the mold to prevent atmospheric oxygen from inhibiting surface cure. f. Place the mold under a 365 nm UV light source at a defined distance and intensity. g. Expose the solution to UV light for the predetermined time to initiate cross-linking. h. After exposure, gently remove the polymerized hydrogel from the mold for further experiments.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Advanced BioMatrix - Irgacure 2959 (365nm) #5200 [advancedbiomatrix.com]
• 4. boisestate.edu [boisestate.edu]
• 5. researchgate.net [researchgate.net]
• 6. Water-Soluble Photoinitiators in Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. uvebtech.com [uvebtech.com]
• 9. Oxygen inhibition of free-radical polymerization is the dominant mechanism behind the “mold effect” on hydrogels - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Oxygen inhibition of free-radical polymerization is the dominant mechanism behind the “mold effect” on hydrogels - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. How to Reduce the Effects of Oxygen Inhibition | Bomar [bomar-chem.com]
• 13. reddit.com [reddit.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. The influence of temperature on the efficacy of polymerization of composite resin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Photochemically Crosslinked Cell-laden Methacrylated Collagen Hydrogels with High Cell Viability and Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Optimization of Irgacure® 2959 Concentration as Photo-Initiator on Chitosan-Alginate Based Hydrogel for Colon Tissue Sealant [ijtech.eng.ui.ac.id]
• 21. par.nsf.gov [par.nsf.gov]

Technical Support Center: Mitigating I2959 Cytotoxicity in 3D Cell Culture

Welcome to our technical support center. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and reducing cytotoxicity associated with the photoinitiator I2959 in 3D cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is I2959 and why is it cytotoxic?

Irgacure 2959 (I2959) is a widely used photoinitiator for crosslinking hydrogels in 3D cell culture and bioprinting.[1][2] Its cytotoxicity stems from the generation of free radicals upon exposure to ultraviolet (UV) light.[1][2] These highly reactive free radicals can induce cellular damage, leading to decreased cell viability and function.[1]

Q2: What are the main factors influencing I2959 cytotoxicity?

The primary factors influencing I2959 cytotoxicity are:

• I2959 Concentration: Higher concentrations of I2959 lead to increased free radical generation and, consequently, higher cytotoxicity.[1][3]

• UV Exposure Time and Intensity: Longer exposure to and higher intensity of UV light increase the production of cytotoxic free radicals.[1]

• Cell Type: Different cell lines can exhibit varying sensitivities to I2959 and UV light. For instance, human mesenchymal stem cells (hMSCs) have shown greater sensitivity than L929 mouse fibroblasts.[4][5]

Q3: Are there less cytotoxic alternatives to I2959?

Yes, several alternative photoinitiators are known to be more cytocompatible. These include:

• VA-086: A water-soluble azo initiator that has demonstrated higher cell viability compared to I2959.[1]

• Lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP): A visible light-activated photoinitiator that is highly water-soluble and generally exhibits lower cytotoxicity than I2959, especially at higher concentrations.[6][7][8][9]

• Eosin Y: A xanthene dye used as a visible light photoinitiator, often in combination with co-initiators like triethanolamine (B1662121) (TEA).[10][11]

• Riboflavin (Vitamin B2): A natural compound that can be used as a photoinitiator, significantly improving the biocompatibility of 3D printed objects.[12]

Q4: Can I reduce I2959 cytotoxicity without switching to an alternative photoinitiator?

Yes, several strategies can be employed to mitigate I2959's cytotoxic effects:

• Optimization: Use the lowest possible concentration of I2959 and the shortest UV exposure time that still achieves the desired hydrogel crosslinking.[1][3]

• Antioxidants: Incorporate antioxidants or free radical scavengers into your cell culture medium.[3] N-acetylcysteine, glutathione, and ascorbic acid have been shown to improve cell survival by neutralizing free radicals.[1][3]

• Washing/Leaching: For pre-fabricated scaffolds, washing the crosslinked hydrogel extensively with culture medium before seeding cells can help remove unreacted photoinitiator and other toxic byproducts.[13]

• Coating: Applying a biocompatible coating, such as Parylene, to 3D printed parts can create a barrier that shields cells from cytotoxic leachates.[14]

Troubleshooting Guide

This guide addresses common issues encountered when using I2959 in 3D cell culture.

Problem	Potential Cause	Recommended Solution
High cell death immediately after photo-crosslinking.	I2959 concentration is too high.	Reduce I2959 concentration. Test a range from 0.01% to 0.05% (w/v).[3][15]
UV exposure is too long or intense.	Decrease UV exposure time and/or intensity. Ensure the light source is appropriate for your application.
Cell type is highly sensitive.	Consider using a more robust cell line for initial experiments or switch to a more cytocompatible photoinitiator like LAP or VA-086.[1][7]
Gradual decrease in cell viability over time.	Leaching of unreacted I2959 or byproducts from the hydrogel.	After crosslinking, wash the hydrogel scaffolds thoroughly with sterile PBS or culture medium for 24-48 hours before cell seeding.[13]
Residual free radicals in the hydrogel.	Incorporate antioxidants such as ascorbic acid (0-200 mg/L) into the culture medium to scavenge residual free radicals.[3]
Inconsistent cell viability between experiments.	Inconsistent I2959 solution preparation.	Prepare fresh I2959 solutions for each experiment and protect them from light.
Variations in UV light exposure.	Ensure consistent distance from the UV source and uniform light intensity across the entire sample.
Poor hydrogel crosslinking at low I2959 concentrations.	Insufficient free radical generation for polymerization.	While increasing I2959 concentration is an option, first try slightly increasing UV exposure time. Alternatively, consider a more efficient photoinitiator like LAP.[15]

Quantitative Data Summary

The following tables summarize key quantitative data from cited literature to aid in experimental design.

Table 1: Effect of I2959 Concentration and UV Exposure on Cell Viability

I2959 Conc. (% w/v)	UV Exposure (min)	Cell Viability (%)	Cell Type	Reference
0.02	0	75	Saos-2	[1]
0.02	10	36	Saos-2	[1]
0.1	10	~0	Saos-2	[1]
0.01	N/A	~103	HASMCs	[3]
0.02	N/A	~85	HASMCs	[3]
0.16	N/A	~25	HASMCs	[3]

Table 2: Comparison of Cell Viability with Different Photoinitiators

Photoinitiator	Concentration	Cell Viability (%)	Cell Type	Reference
I2959	0.06% (w/v)	77.1	hMSCs	[11][16]
Eosin Y / TEA	0.01 mM / 0.1%	88.4	hMSCs	[11][16]
I2959	0.9% (w/v)	~0 (at 60 min)	N/A	[4][6]
LAP	0.9% (w/v)	53 (at 60 min)	N/A	[4][6]
VA-086	0.1% (w/v)	~75	Saos-2	[1]

Experimental Protocols

Protocol 1: General Procedure for Cell Encapsulation and Viability Assessment

• Preparation of Pre-polymer Solution: Dissolve the desired polymer (e.g., GelMA, PEGDA) in a suitable buffer (e.g., PBS).

• Photoinitiator Addition: Add the desired concentration of I2959 (or an alternative) to the pre-polymer solution. Ensure it is fully dissolved and protected from light.

• Cell Encapsulation: Resuspend the cells in the polymer-photoinitiator solution at the desired cell density.

• Hydrogel Crosslinking: Pipette the cell-laden solution into a mold or onto a surface and expose it to UV light (typically 365 nm for I2959) for a predetermined time and intensity.

• Washing (Optional but Recommended): After crosslinking, wash the hydrogels with fresh, pre-warmed cell culture medium to remove unreacted components.

• Cell Culture: Culture the cell-laden hydrogels in a suitable medium under standard cell culture conditions.

• Viability Assessment (Live/Dead Assay):

  • Prepare a working solution of Calcein-AM (stains live cells green) and Ethidium Homodimer-1 (stains dead cells red) in PBS.

  • Remove the culture medium from the hydrogels and wash with PBS.

  • Incubate the hydrogels in the Live/Dead staining solution for 30-45 minutes at 37°C.

  • Wash again with PBS.

  • Visualize the stained cells using a fluorescence microscope and quantify the percentage of live and dead cells.

Protocol 2: Evaluating the Effect of Antioxidants

• Follow steps 1-4 from Protocol 1.

• Culture Medium with Antioxidant: Prepare cell culture medium supplemented with the desired concentration of an antioxidant (e.g., ascorbic acid at 50-200 mg/L).[3]

• Cell Culture: Culture one set of hydrogels in the standard medium (control) and another set in the antioxidant-supplemented medium.

• Viability Assessment: Assess cell viability at different time points (e.g., 24, 48, 72 hours) using a Live/Dead assay or a metabolic assay (e.g., AlamarBlue, MTT).

• Comparison: Compare the cell viability between the control and antioxidant-treated groups to determine the efficacy of the antioxidant in reducing cytotoxicity.

Visualizations

Caption: Workflow for testing strategies to reduce I2959 cytotoxicity.

Caption: I2959 cytotoxicity pathway and the role of antioxidants.

References

• 1. Photochemically Crosslinked Cell-laden Methacrylated Collagen Hydrogels with High Cell Viability and Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Photochemically crosslinked cell-laden methacrylated collagen hydrogels with high cell viability and functionality - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cytocompatibility Studies of an in situ Photopolymerized Thermoresponsive Hydrogel Nanoparticle System using Human Aortic Smooth Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 3D Bioprinting with UVA1 Radiation and Photoinitiator Irgacure 2959: Can the ASTM Standard L929 Cells Predict Human Stem Cell Cytotoxicity? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effects of Irgacure 2959 and lithium phenyl-2,4,6-trimethylbenzoylphosphinate on cell viability, physical properties, and microstructure in 3D bioprinting of vascular-like constructs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Photopolymerizable Biomaterials and Light-Based 3D Printing Strategies for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. boisestate.edu [boisestate.edu]
• 12. researchgate.net [researchgate.net]
• 13. Three-dimensional laser micro- and nanostructuring of acrylated polyethylene glycol materials and evaluation of their cytoxicity for tissue engineering applications - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]

Technical Support Center: The Effect of I2959 Concentration on Cell Viability

This technical support center provides researchers, scientists, and drug development professionals with essential information and troubleshooting guidance for experiments involving the photoinitiator I2959 (Irgacure 2959) and its impact on cell viability.

Frequently Asked Questions (FAQs)

Q1: What is I2959 and why is it used in cell culture experiments?

A1: I2959, also known as Irgacure 2959, is a photoinitiator commonly used in biomedical applications like 3D bioprinting and hydrogel formation.[1][2][3] It is a water-soluble compound that, upon exposure to ultraviolet (UV) light (typically around 365 nm), generates free radicals.[1][2][3] These free radicals then initiate the polymerization of photosensitive biomaterials, such as gelatin methacrylate (B99206) (GelMA) or poly(ethylene glycol) diacrylate (PEGDA), to form a stable hydrogel scaffold for cell encapsulation and tissue engineering.[2][4]

Q2: How does I2959 concentration affect cell viability?

A2: The concentration of I2959 is a critical factor influencing cell viability. Generally, there is an inverse relationship: as the concentration of I2959 increases, cell viability tends to decrease.[4][5][6] This is primarily due to the cytotoxic nature of the free radicals produced during photopolymerization.[5] At low concentrations, I2959 can be well-tolerated by many cell types, but higher concentrations can lead to significant cell death.[5][7]

Q3: What is a generally safe concentration range for I2959 in cell-laden hydrogels?

A3: A generally accepted cytocompatible concentration of I2959 is typically below 0.05% (w/v).[8] Some studies have shown good cell survival at concentrations up to 0.1% (w/v), depending on the cell type and experimental conditions.[9] However, it is crucial to optimize the concentration for each specific cell line and application, as sensitivity can vary.[7]

Q4: Besides concentration, what other factors can influence the cytotoxic effect of I2959?

A4: Several factors can modulate the impact of I2959 on cell viability:

• UV Exposure Time and Intensity: Longer exposure times and higher intensities of UV light can lead to a greater number of free radicals, increasing cytotoxicity.[2]

• Cell Type: Different cell lines exhibit varying sensitivities to I2959.[7] For instance, human mesenchymal stem cells (hMSCs) have shown higher sensitivity compared to L929 mouse fibroblasts.[8]

• Solvent: I2959 is often dissolved in solvents like methanol (B129727) or DMSO before being added to an aqueous solution.[1][3][10] These solvents can have their own cytotoxic effects, so it is important to include appropriate solvent controls in your experiments.

• Presence of Antioxidants: The addition of antioxidants, such as ascorbic acid, has been shown to mitigate the cytotoxic effects of the free radicals generated by I2959.[5]

Q5: Are there any alternatives to I2959?

A5: Yes, other photoinitiators are available, and their suitability depends on the specific application. A common alternative is lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP).[4][11] LAP is often considered more biocompatible than I2959, especially at higher concentrations, and can be activated by visible light, which is less damaging to cells than UV light.[11]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low cell viability after photopolymerization	I2959 concentration is too high.	Decrease the I2959 concentration. Titrate to find the optimal concentration that allows for hydrogel crosslinking while maintaining high cell viability.
UV exposure time or intensity is excessive.	Reduce the UV exposure time and/or intensity. Ensure the UV source provides a uniform and calibrated output.
The cell type is particularly sensitive to I2959 or UV light.	Consider using a more robust cell line if possible. Alternatively, explore using a more biocompatible photoinitiator like LAP.
Cytotoxicity from the solvent used to dissolve I2959.	Perform a solvent toxicity control experiment to determine the maximum non-toxic concentration of the solvent. Use the lowest possible volume of the solvent.
Incomplete or weak hydrogel crosslinking	I2959 concentration is too low.	Gradually increase the I2959 concentration. Be mindful of the potential impact on cell viability.
Insufficient UV exposure.	Increase the UV exposure time or intensity. A higher concentration of the polymer may also require more UV energy to crosslink.
The absorbance spectrum of I2959 does not match the UV lamp's wavelength.	Ensure your UV lamp emits light at or near the peak absorbance of I2959 (~365 nm).[1][3]
Inhibition of polymerization by oxygen.	Perform the crosslinking procedure in a low-oxygen environment if possible (e.g., in a nitrogen-purged chamber).
Inconsistent results between experiments	Inaccurate preparation of I2959 solution.	Prepare fresh I2959 solutions for each experiment. Ensure it is fully dissolved and protected from light before use.[5]
Variability in cell seeding density.	Maintain a consistent cell seeding density across all experiments.
Fluctuations in UV lamp output.	Regularly check and calibrate the UV lamp's intensity.

Data Presentation

The following table summarizes quantitative data on the effect of I2959 concentration on the viability of various cell types as reported in the literature.

Cell Type	I2959 Concentration (% w/v)	UV Exposure	Relative Cell Viability (%)	Reference
Human Aortic Smooth Muscle Cells (HASMCs)	0.01	5 min	~103	[5]
0.02	5 min	~85	[5]
0.04	5 min	~76 (at 1 min UV)	[5]
0.08	5 min	Not specified	[5]
0.16	5 min	~25	[5]
3T3 Fibroblasts & Bovine Chondrocytes (in GelMA)	0.3	Not specified	Good	[4][6][12]
0.5	Not specified	Good	[4][6][12]
0.7	30-60 min	6-80 (viability decreased with printing time)	[13]
0.9	60 min	Almost zero	[13]
Human Mesenchymal Stem Cells (hMSCs)	0.05	Increasing UVA1 doses	Significantly lower than L929 cells	[8]
0.5	Increasing UVA1 doses	Significantly lower than L929 cells	[8]
HN4 cells	≤ 0.1 (≤ 1 mg/ml)	No UV	Tolerated	[14]
> 0.1 (> 1 mg/ml)	No UV	Concentration-dependent decrease	[14]

Note: "Relative Cell Viability" is often compared to a control group without I2959 and/or UV exposure. The experimental conditions (e.g., UV intensity, cell density, specific viability assay) can vary between studies.

Experimental Protocols

Detailed Methodology: Assessing the Effect of I2959 Concentration on Cell Viability

This protocol outlines a typical experiment to determine the cytotoxicity of I2959 on a specific cell line when used for hydrogel photopolymerization.

1. Materials:

• Cell line of interest

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Photo-crosslinkable hydrogel precursor (e.g., GelMA, PEGDA)

• I2959 photoinitiator

• Sterile, light-protected microcentrifuge tubes

• UV lamp with a specified wavelength (e.g., 365 nm) and calibrated intensity

• Sterile 96-well plates

• Cell viability assay kit (e.g., Live/Dead, PrestoBlue, WST-1)

• Microplate reader or fluorescence microscope

2. Preparation of I2959 Stock Solution:

• In a sterile, light-protected tube, dissolve I2959 powder in a suitable solvent (e.g., sterile PBS, methanol, or DMSO) to create a stock solution (e.g., 1% w/v).

• Ensure complete dissolution. This may require vortexing or gentle warming.

• Sterile-filter the stock solution using a 0.22 µm syringe filter.

• Store the stock solution protected from light at 4°C.

3. Experimental Setup:

• Culture cells to ~80-90% confluency.

• Harvest the cells using trypsin-EDTA and resuspend them in complete culture medium to obtain a single-cell suspension.

• Count the cells and adjust the concentration to the desired seeding density.

• Prepare the hydrogel precursor solution according to the manufacturer's instructions.

• Create a series of hydrogel solutions with varying final concentrations of I2959 (e.g., 0%, 0.01%, 0.025%, 0.05%, 0.1% w/v) by adding the appropriate volume of the I2959 stock solution. Also, prepare a control group with the hydrogel precursor and cells but no I2959.

• Mix the cell suspension with each hydrogel-I2959 solution at a defined ratio.

4. Photopolymerization:

• Pipette a specific volume of each cell-laden hydrogel solution into the wells of a 96-well plate.

• Expose the plate to UV light for a predetermined time and at a fixed intensity.

• After crosslinking, add pre-warmed complete culture medium to each well.

5. Cell Viability Assessment:

• Incubate the hydrogels for a desired period (e.g., 24, 48, or 72 hours).

• At each time point, perform a cell viability assay according to the manufacturer's protocol.

• For Live/Dead assays, visualize the cells under a fluorescence microscope and quantify the percentage of live and dead cells.

• For metabolic assays (like PrestoBlue or WST-1), measure the absorbance or fluorescence using a microplate reader.

• Normalize the results to the control group (0% I2959) to determine the relative cell viability.

6. Data Analysis:

• Calculate the mean and standard deviation for each experimental group.

• Perform statistical analysis (e.g., ANOVA) to determine if there are significant differences in cell viability between the different I2959 concentrations.

• Plot the relative cell viability as a function of I2959 concentration.

Visualizations

References

• 1. cellink.com [cellink.com]
• 2. mdpi.com [mdpi.com]
• 3. Advanced BioMatrix - Irgacure 2959 (365nm) #5200 [advancedbiomatrix.com]
• 4. Effects of Irgacure 2959 and lithium phenyl-2,4,6-trimethylbenzoylphosphinate on cell viability, physical properties, and microstructure in 3D bioprinting of vascular-like constructs. (2020) | Heqi Xu | 103 Citations [scispace.com]
• 5. Cytocompatibility Studies of an in situ Photopolymerized Thermoresponsive Hydrogel Nanoparticle System using Human Aortic Smooth Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of Irgacure 2959 and lithium phenyl-2,4,6-trimethylbenzoylphosphinate on cell viability, physical properties, and microstructure in 3D bioprinting of vascular-like constructs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. 3D Bioprinting with UVA1 Radiation and Photoinitiator Irgacure 2959: Can the ASTM Standard L929 Cells Predict Human Stem Cell Cytotoxicity? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. A review on cell damage, viability, and functionality during 3D bioprinting - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scholarscompass.vcu.edu [scholarscompass.vcu.edu]

Technical Support Center: Optimizing UV Crosslinking with Irgacure 2959

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize UV exposure time and minimize cell damage when using the photoinitiator Irgacure 2959 (I2959) for 3D cell culture and tissue engineering applications.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of cell damage during UV curing with Irgacure 2959?

A1: The primary cause of cell damage is not the UV light itself at commonly used wavelengths (e.g., 365 nm), but the free radicals generated by Irgacure 2959 upon UV exposure.[1] These free radicals are necessary to initiate the polymerization of hydrogels, but they can also react with cellular components like proteins and DNA, or induce the formation of reactive oxygen species (ROS), leading to cytotoxicity.[2]

Q2: How do I determine the optimal concentration of Irgacure 2959 for my experiment?

A2: The optimal concentration of I2959 is a balance between efficient hydrogel crosslinking and maintaining high cell viability. It is highly cell-type dependent.[1][3] A good starting point for many cell types is 0.05% (w/v).[4][5] However, it is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell line. Studies have shown that concentrations as low as 0.015% (w/v) can be cytocompatible for some cells, while concentrations above 0.02% (w/v) can lead to a significant decrease in cell survival.[1]

Q3: What is the recommended UV wavelength and intensity for use with Irgacure 2959?

A3: Irgacure 2959 is most efficiently activated by UV light at a wavelength of 365 nm.[6][7] While it has a maximum absorption at a lower wavelength (~275-280 nm), using 365 nm is recommended to minimize direct UV damage to cells.[8] The intensity of the UV source is also a critical parameter. A common intensity used in cell culture experiments is around 10 mW/cm².[1][5] Higher intensities can reduce exposure time but may increase cell damage due to heat generation.[5]

Q4: Can I use visible light with Irgacure 2959?

A4: No, Irgacure 2959 is a UV photoinitiator and is not efficiently activated by visible light. For visible light crosslinking, alternative photoinitiators like Lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP) are recommended.[9]

Q5: How does UV exposure time affect cell viability?

A5: Generally, cell viability decreases with increasing UV exposure time.[1][10] It is crucial to minimize the exposure time to the shortest duration required for complete hydrogel crosslinking. This can be achieved by optimizing the photoinitiator concentration and UV light intensity. For example, at a low I2959 concentration of 0.015% (w/v), a 5-minute exposure may be well-tolerated by some cell types.[1]

Troubleshooting Guide

Issue	Possible Cause(s)	Troubleshooting Steps
Low Cell Viability After Crosslinking	1. Irgacure 2959 concentration is too high.2. UV exposure time is too long.3. UV light intensity is too high, causing heat-related damage.4. The specific cell type is highly sensitive to free radicals.[3]5. Suboptimal hydrogel precursor solution (e.g., wrong pH).	1. Perform a dose-response study to determine the optimal I2959 concentration (start with a range of 0.01% to 0.1% w/v).[1]2. Reduce the UV exposure time. You can try to increase the I2959 concentration slightly to achieve faster crosslinking, but be mindful of its cytotoxicity.3. Check the specifications of your UV lamp and ensure the intensity is appropriate (e.g., ~10 mW/cm²).[1][5] Increase the distance between the lamp and the sample.4. Consider using a more cytocompatible photoinitiator like LAP for sensitive cell lines.[9][10]5. Ensure all solutions are at the correct physiological pH (~7.4) before adding cells.[5]
Hydrogel Does Not Crosslink or is Too Soft	1. Irgacure 2959 concentration is too low.2. UV exposure time is too short.3. UV light intensity is too low.4. The UV lamp wavelength is incorrect.5. The photoinitiator has degraded.	1. Increase the concentration of I2959. Concentrations up to 0.5% (w/v) have been used, but cytotoxicity will be a major concern.[4]2. Increase the UV exposure time incrementally.3. Decrease the distance between the UV lamp and the sample or use a more powerful lamp.4. Verify that your UV source emits at 365 nm.[6][7]5. I2959 is light-sensitive.[11] Store it in the dark and prepare fresh solutions. If dissolved in a solvent, use it within a couple of weeks.[7][12]
Inconsistent Crosslinking Results	1. Uneven UV light distribution.2. Inhomogeneous mixing of Irgacure 2959 in the hydrogel precursor solution.	1. Ensure the UV light source provides uniform illumination over the entire sample.2. Mix the photoinitiator thoroughly with the hydrogel precursor solution before adding cells. As I2959 is not readily water-soluble, it may need to be dissolved in a solvent like methanol (B129727) or DMSO first and then added to the aqueous solution.[7][12][13]

Quantitative Data Summary

The following tables summarize the effect of Irgacure 2959 concentration and UV exposure time on the viability of Human Aortic Smooth Muscle Cells (HASMCs), a cell type shown to be sensitive to I2959.

Table 1: Effect of Irgacure 2959 Concentration on HASMC Viability (No UV Exposure)

Irgacure 2959 Concentration (% w/v)	Relative Cell Survival (Mean ± SD)
0.01	1.03 ± 0.10
0.02	0.85 ± 0.09
0.04	Not specified
0.08	Not specified
0.16	0.25 ± 0.01
Data sourced from a study on HASMCs.[1]

Table 2: Effect of UV Exposure Time and Irgacure 2959 Concentration on HASMC Viability

Irgacure 2959 Concentration (% w/v)	UV Exposure Time (minutes)	Relative Cell Survival (Mean ± SD)
0.01	1, 3, 5	No significant decrease
0.015	1, 3, 5	No significant decrease
0.04	1	0.76 ± 0.05
0.04	3	0.74 ± 0.04
0.04	5	0.67 ± 0.05
0.08	1, 3, 5	Ranged between 0.54 ± 0.04 and 0.45 ± 0.03
Data sourced from a study on HASMCs.[1]

Experimental Protocols

Protocol 1: Determining Optimal Irgacure 2959 Concentration and UV Exposure Time

This protocol outlines a method to assess cell viability in response to different I2959 concentrations and UV exposure durations.

1. Preparation of Irgacure 2959 Solutions:

• Irgacure 2959 is not readily soluble in water.[7][12] Prepare a stock solution (e.g., 1% w/v) in a suitable solvent like methanol or sterile DMSO.[13]
• Prepare a series of working concentrations (e.g., 0.01%, 0.05%, 0.1%, 0.5% w/v) by diluting the stock solution in your cell culture medium or hydrogel precursor solution. Protect solutions from light.[11]

2. Cell Seeding:

• Seed your cells in a multi-well plate (e.g., 24-well or 96-well) at a density that allows for proliferation over the course of the experiment.
• Allow cells to adhere and grow for 24-48 hours.

3. Treatment:

• Remove the culture medium and replace it with the medium containing different concentrations of Irgacure 2959. Include a control group with no I2959.
• Expose the plates to a 365 nm UV light source at a fixed intensity for varying durations (e.g., 1, 3, 5, 10 minutes). Ensure a control group for each I2959 concentration is not exposed to UV light.

4. Cell Viability Assay:

• After UV exposure, incubate the cells for a desired period (e.g., 24 hours).
• Perform a cell viability assay, such as WST-1, MTT, or a live/dead staining assay, following the manufacturer's protocol.[14][15]

5. Data Analysis:

• Normalize the viability of the treated groups to the control group (no I2959, no UV) to determine the relative cell viability.
• Plot cell viability against I2959 concentration and UV exposure time to identify the optimal conditions.

Protocol 2: Cell Encapsulation and Viability Assessment in a Hydrogel

1. Preparation of Cell-Laden Pre-Polymer Solution:

• Prepare your hydrogel precursor solution under sterile conditions.
• Add the desired concentration of sterile-filtered Irgacure 2959 solution to the hydrogel precursor. Mix thoroughly.
• Resuspend your cells in the hydrogel/photoinitiator solution at the desired density.

2. Hydrogel Crosslinking:

• Dispense the cell-laden pre-polymer solution into a suitable mold or culture plate.
• Expose the solution to 365 nm UV light with optimized intensity and duration as determined in Protocol 1.

3. Post-Crosslinking Cell Culture:

• Add cell culture medium to the crosslinked hydrogels.
• Culture the encapsulated cells for the desired duration, changing the medium regularly.

4. Viability Assessment of Encapsulated Cells:

• Use a live/dead staining kit (e.g., Calcein AM/Ethidium Homodimer-1) to visualize and quantify viable and dead cells within the hydrogel using fluorescence microscopy.

Visualizations

Caption: Workflow for optimizing I2959 concentration and UV exposure.

References

• 1. Cytocompatibility Studies of an in situ Photopolymerized Thermoresponsive Hydrogel Nanoparticle System using Human Aortic Smooth Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The effect of photoinitiators on intracellular AKT signaling pathway in tissue engineering application - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Variable cytocompatibility of six cell lines with photoinitiators used for polymerizing hydrogels and cell encapsulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 3D Bioprinting with UVA1 Radiation and Photoinitiator Irgacure 2959: Can the ASTM Standard L929 Cells Predict Human Stem Cell Cytotoxicity? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. adbioink.com [adbioink.com]
• 7. cellink.com [cellink.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Effects of Irgacure 2959 and lithium phenyl-2,4,6-trimethylbenzoylphosphinate on cell viability, physical properties, and microstructure in 3D bioprinting of vascular-like constructs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. okasciences.com [okasciences.com]
• 12. Advanced BioMatrix - Irgacure 2959 (365nm) #5200 [advancedbiomatrix.com]
• 13. researchgate.net [researchgate.net]
• 14. WST-1 Assay: principles, protocol & best practices for cell viability | Abcam [abcam.com]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Irgacure 2959 (I2959) Solutions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper handling and storage of Irgacure 2959 (I2959) solutions to prevent premature polymerization.

Troubleshooting Guide: Premature Polymerization of I2959 Solutions

This guide addresses common issues related to the unexpected polymerization of I2959 solutions.

Problem	Potential Cause	Recommended Action
Solution appears viscous, cloudy, or contains solid particles shortly after preparation.	Light Exposure: I2959 is sensitive to light, especially UV wavelengths, which can initiate polymerization.[1][2][3]	Prepare and store the solution in a dark environment. Use amber vials or wrap containers with aluminum foil.[2] Avoid exposure to direct sunlight or other UV light sources.
Elevated Temperature: Heat can accelerate the degradation of the photoinitiator and lead to spontaneous polymerization.[1][4]	Store the I2959 powder and prepared solutions at the recommended temperature of 2-8°C.[5][6][7] Avoid heating the solution unless specified in a protocol, and if so, do it for the shortest time possible.
Contamination: Impurities in the solvent or on the glassware can act as initiators.	Use high-purity solvents and thoroughly clean all glassware before use.
Solution polymerizes during an experiment before UV exposure.	Extended Exposure to Ambient Light: Even low levels of ambient light can trigger polymerization over time.	Minimize the time the solution is exposed to light during experimental setup. Work in a dimly lit area or use light-blocking shields.
Reactive Components in the Formulation: Other components in your experimental mixture may be reacting with the I2959.	Review the compatibility of all components in your formulation. If necessary, conduct small-scale compatibility tests.
Previously prepared I2959 solution is no longer effective or causes inconsistent results.	Solution Degradation: Solubilized I2959 has a limited shelf life, typically around two weeks.[5][6][7]	Prepare fresh I2959 solutions every two weeks.[5][6][7] Mark the preparation date on the container.
Improper Storage: Storing the solution at room temperature or in a transparent container will accelerate its degradation.[1][8]	Always store solutions at 2-8°C and protected from light.[5][6][7]

Frequently Asked Questions (FAQs)

1. What are the primary causes of premature polymerization of I2959 solutions?

Premature polymerization of I2959 solutions is primarily caused by unintended exposure to light (especially UV), elevated temperatures, and, to a lesser extent, contamination.[1][3][4] I2959 is a photoinitiator, meaning it is designed to generate free radicals upon exposure to specific wavelengths of light, which then initiate polymerization.

2. How should I store my I2959 powder and solutions?

Both the solid powder and prepared solutions of I2959 should be stored in a cool, dark, and dry place. The recommended storage temperature is 2-8°C.[1][5][6][7] It is crucial to protect them from light by using amber-colored containers or by wrapping the containers in aluminum foil.[2]

3. What is the shelf life of a prepared I2959 solution?

Once solubilized, I2959 solutions have a limited shelf life. It is recommended to use the solution within two weeks of preparation for optimal performance.[5][6][7]

4. Can I sterile filter my I2959 solution?

Yes, you can sterile filter I2959 solutions. It is recommended to use a 0.2 µm filter for this purpose.[5][7] Ensure that the filtration is done in a sterile environment and that the filtered solution is stored properly.

5. In what solvents can I dissolve I2959?

Irgacure 2959 has low water solubility.[5][7][9] It is commonly dissolved in solvents like methanol, ethanol, or dimethyl sulfoxide (B87167) (DMSO).[5][10] For biological applications where these solvents may be cytotoxic, it's crucial to ensure the final concentration of the solvent in the cell culture medium is non-toxic.

6. Are there any inhibitors I can add to my I2959 solution to prevent premature polymerization?

While the addition of inhibitors is a common practice in industrial applications of photopolymers, for most research and biomedical applications, the focus is on preventing premature polymerization through proper storage and handling rather than adding chemical inhibitors.[4] If premature polymerization is a persistent issue despite proper handling, consider preparing smaller batches of the solution more frequently.

Experimental Protocols

Protocol for Preparation of an I2959 Stock Solution

This protocol outlines the steps for preparing a stock solution of I2959, for example, in methanol.

Materials:

• Irgacure 2959 powder

• Methanol (or another appropriate solvent)

• Amber glass vial or a clear vial wrapped in aluminum foil

• Magnetic stirrer and stir bar (optional)

• Sterile filter (0.2 µm) and syringe (if sterile solution is required)

Procedure:

• Work in a dimly lit area to minimize light exposure.

• Weigh the desired amount of I2959 powder.

• Add the appropriate volume of solvent to the vial to achieve the desired concentration (e.g., for a 10% w/v solution, add 1 gram of I2959 to 10 mL of methanol).

• Dissolve the powder by vortexing or using a magnetic stirrer at room temperature. Ensure the container is sealed to prevent solvent evaporation.

• (Optional) If a sterile solution is required, draw the solution into a sterile syringe, attach a 0.2 µm sterile filter, and dispense it into a sterile amber vial.

• Store the solution at 2-8°C and protect it from light.

• Label the vial with the name of the solution, concentration, solvent used, and the date of preparation.

Quantitative Data Summary

Parameter	Value	Source(s)
Storage Temperature (Powder)	2-8°C	[1][5][6][7]
Storage Temperature (Solution)	2-8°C	[5][6][7]
Shelf Life (Powder)	>1 year (when stored correctly)	[5][6][7]
Shelf Life (Solution)	~2 weeks	[5][6][7]
Recommended UV Wavelength for Activation	365 nm	[5][6][7]

Visualizations

Caption: Workflow for preparing and handling I2959 solutions to prevent premature polymerization.

Caption: Comparison of intended photoinitiation and premature polymerization of I2959.

References

• 1. adbioink.com [adbioink.com]
• 2. Irgacure Solid Protocol - OkaSciences [okasciences.com]
• 3. xtgchem.cn [xtgchem.cn]
• 4. grid.uns.ac.rs [grid.uns.ac.rs]
• 5. Advanced BioMatrix - Irgacure 2959 (365nm) #5200 [advancedbiomatrix.com]
• 6. Irgacure - CD Bioparticles [cd-bioparticles.net]
• 7. cellink.com [cellink.com]
• 8. Irgacure 2959 CAS No:106797-53-9, Irgacure Photoinitiator, Irgacure 2959 Photoinitiator [qinmuchem.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: I2959 Solubility in Aqueous Solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the solubility of the photoinitiator I2959 in aqueous solutions during their experiments.

Troubleshooting Guide

This guide addresses common problems related to I2959 solubility in a question-and-answer format.

Q1: My I2959 is not dissolving completely in my aqueous buffer (e.g., PBS) and I see particulate matter.

A1: This is a common issue due to the low water solubility of I2959. Here are several troubleshooting steps:

• Problem: Direct dissolution in aqueous buffers is often inefficient. I2959 has a reported solubility of less than 2 wt% in water.[1][2]

• Solution 1: Use a Co-solvent. Dissolve the I2959 in a small amount of a water-miscible organic solvent first, and then add this stock solution to your aqueous solution.

  • Recommended Solvents: Ethanol (B145695), methanol (B129727), or dimethyl sulfoxide (B87167) (DMSO) are commonly used.[3][4][5]

  • Protocol: Prepare a concentrated stock solution of I2959 in the chosen solvent (e.g., 5% w/v in ethanol).[3] Then, dilute this stock solution into your aqueous hydrogel precursor solution to achieve the final desired concentration (e.g., 0.05% - 0.5% w/v).[3] The small amount of organic solvent is often well-tolerated by cells.[3]

• Solution 2: Gentle Heating. Warming the solution in a water bath can aid in dissolving I2959.[6] However, be cautious with temperature-sensitive reagents in your mixture.

• Solution 3: Physical Agitation. Sonication or prolonged stirring can help to dissolve the photoinitiator.[3] One researcher noted success by dissolving I2959 in PBS by sonicating and leaving it in an incubator over a weekend.[3]

Q2: I'm concerned about the cytotoxicity of the organic solvent I used to dissolve I2959.

A2: This is a valid concern, especially for cell culture applications.

• Minimize Solvent Volume: Use the highest possible concentration of your I2959 stock solution to minimize the final concentration of the organic solvent in your cell-laden hydrogel.

• Solvent Choice: DMSO is a common solvent for cytotoxicity assays but should be used at a final concentration that is not toxic to your specific cell line.[4] Ethanol is also an option and is generally less toxic than methanol.[4]

• Control Experiments: Always perform control experiments to assess the effect of the solvent at the final concentration on your cells' viability and function.[4]

• Alternative Photoinitiators: Consider using a more water-soluble photoinitiator such as Lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP) or 2,2'-azobis[2-methyl-N-(2-hydroxyethyl)propionamide] (VA-086), which have been shown to be cytocompatible.[7][8][9]

Q3: My hydrogel is not crosslinking properly even after dissolving the I2959.

A3: Incomplete crosslinking can be due to several factors beyond just solubility.

• I2959 Concentration: Too low a concentration of the photoinitiator may not generate enough free radicals to initiate polymerization effectively.[3] Typical concentrations range from 0.05% to 0.5% w/v.[3]

• UV Light Intensity and Wavelength: I2959 has a maximum absorption at approximately 276 nm.[1] While 365 nm UV light is commonly used for crosslinking, ensure your light source has sufficient intensity (e.g., ~4-10 mW/cm²).[3] Insufficient light intensity can lead to poor crosslinking.

• Oxygen Inhibition: The presence of dissolved oxygen can inhibit free radical polymerization. Degassing your solution before UV exposure can improve crosslinking efficiency.[6]

Frequently Asked Questions (FAQs)

Q1: What is the solubility of I2959 in water and other solvents?

A1: The solubility of I2959 varies significantly between water and organic solvents. The following table summarizes its solubility in various solvents.

Solvent	Solubility ( g/100g solution at 20°C)	Reference
Water	< 2	[1][2]
Methanol	> 50	[10]
Ethanol	10	[10]
Acetone	15	[10]
Ethylacetate	5	[10]
Butylacetate	3	[10]
DMSO	100 mg/mL (with sonication)	[11]

Q2: Are there more water-soluble alternatives to I2959?

A2: Yes, several alternative photoinitiators offer better water solubility and are often used in biomedical applications.

Photoinitiator	Key Features
Lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP)	Good water solubility and cytocompatibility.[7][8]
2,2'-Azobis[2-methyl-N-(2-hydroxyethyl)propionamide] (VA-086)	Water-soluble azo-initiator with low cytotoxicity.[1][9]
Modified I2959	Chemical modifications of I2959 have been developed to enhance water solubility, such as creating diallylammonium salts or functionalized poly(ethyleneimine)s.[2][12][13]
Eosin Y	A Type II photoinitiator used in the visible range, which requires a co-initiator.[8]

Q3: How should I prepare a stock solution of I2959?

A3: A common method is to prepare a stock solution in an organic solvent.

• Example Protocol for a 10% (w/v) Stock Solution in Methanol:

  • Weigh 1 g of I2959 powder.

  • Add it to a light-protected container (e.g., an amber vial).

  • Add methanol to a final volume of 10 mL.

  • Mix thoroughly until completely dissolved. Gentle warming or sonication can be used to expedite dissolution.

  • Store the stock solution at 2-8°C and use it within two weeks.[14]

Experimental Protocols

Protocol 1: Preparation of I2959 Solution for Hydrogel Formation with Cells

• Prepare I2959 Stock Solution: Dissolve I2959 in sterile ethanol to a concentration of 5% (w/v). Store this solution in a light-protected container at 2-8°C.[3]

• Prepare Hydrogel Precursor Solution: Prepare your hydrogel precursor solution in a sterile aqueous buffer (e.g., PBS or cell culture medium).

• Add I2959 Stock Solution: Just before crosslinking, add the I2959 stock solution to the hydrogel precursor solution to achieve the desired final concentration (e.g., for a final concentration of 0.05%, add 1 µL of the 5% stock solution to every 100 µL of the precursor solution).

• Mix and Crosslink: Mix the solution thoroughly but gently to ensure uniform distribution of the photoinitiator. Expose the solution to UV light (e.g., 365 nm) at an appropriate intensity and duration to initiate crosslinking.

Visual Guides

Caption: Troubleshooting workflow for I2959 solubility and crosslinking issues.

Caption: Workflow for preparing an I2959 stock solution.

References

• 1. Water-Soluble Photoinitiators in Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. bjhswn.com [bjhswn.com]
• 7. Development of Water-Soluble Type I Photoinitiators for Hydrogel Synthesis | MDPI [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Photochemically Crosslinked Cell-laden Methacrylated Collagen Hydrogels with High Cell Viability and Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mychem.ir [mychem.ir]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Irgacure 2959-functionalized poly(ethyleneimine)s as improved photoinitiators: enhanced water solubility, migration stability and visible-light operation - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. Irgacure 2959-functionalized poly(ethyleneimine)s as improved photoinitiators: enhanced water solubility, migration stability and visible-light operation - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. Advanced BioMatrix - Irgacure 2959 (365nm) #5200 [advancedbiomatrix.com]

Technical Support Center: Optimizing Crosslinking with I2959

Welcome to the technical support center for the photoinitiator Irgacure 2959 (I2959). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance the crosslinking efficiency of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Irgacure 2959 and how does it work?

A1: Irgacure 2959 is a Type I photoinitiator, meaning it undergoes cleavage into two free radicals upon exposure to UV light.[1][2][3] These free radicals, a benzoyl and a ketyl radical, then initiate the polymerization of monomers (e.g., acrylates, methacrylates) to form a crosslinked polymer network, such as a hydrogel.[1][4] The benzoyl radical is the primary species that initiates the polymerization chain reaction.[1]

Q2: What is the optimal UV wavelength for activating I2959?

A2: The peak UV absorbance of I2959 is around 275-280 nm.[5][6] However, to minimize potential damage to cells and biological molecules, a wavelength of 365 nm is commonly used for crosslinking in biomedical applications.[6][7][8][9] It is important to note that the molar extinction coefficient and initiation efficiency of I2959 are significantly lower at 365 nm compared to its peak absorbance.[3][6][10]

Q3: What is the typical concentration range for I2959?

A3: The concentration of I2959 can significantly impact crosslinking efficiency and cell viability. For applications involving cell encapsulation, lower concentrations in the range of 0.05% to 0.1% (w/v) are often used to minimize cytotoxicity.[11][12] For acellular constructs where higher crosslinking density is desired, concentrations can be increased up to 0.5% (w/v).[11][13] It is crucial to optimize the concentration for your specific polymer system and application.

Q4: Is I2959 soluble in water?

A4: Irgacure 2959 has limited water solubility, typically less than 2% (w/v).[14][15] To dissolve it in aqueous solutions, it is often necessary to first dissolve it in a small amount of a more compatible solvent like methanol (B129727) or dimethyl sulfoxide (B87167) (DMSO) before adding it to the aqueous precursor solution.[8][16][17] Alternatively, gentle heating (e.g., 40-60°C) can aid in its dissolution in phosphate-buffered saline (PBS).[18]

Q5: Are there any biocompatible alternatives to I2959 with higher efficiency?

A5: Yes, several alternatives to I2959 are available. Lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP) is a commonly used alternative that exhibits higher crosslinking efficiency and better cytocompatibility compared to I2959, especially at higher concentrations.[11][13][19][20] Another alternative is 2,2'-Azobis[2-methyl-N-(2-hydroxyethyl)propionamide] (VA-086), which has also been shown to be more cytocompatible than I2959 in some studies.[19][21]

Troubleshooting Guide

Issue	Possible Causes	Recommended Solutions
Poor or no hydrogel crosslinking	Insufficient UV exposure: The UV light intensity is too low or the exposure time is too short.	- Increase the UV light intensity (e.g., move the light source closer to the sample).- Increase the UV exposure time.[4]- Ensure your UV lamp is emitting at the correct wavelength (ideally 365 nm).[9]
Low I2959 concentration: The concentration of the photoinitiator is not sufficient to generate enough free radicals.	- Increase the I2959 concentration within the recommended range for your application (e.g., 0.05% - 0.5% w/v).[11][13]
I2959 not fully dissolved: Undissolved I2959 will not be effective.	- Ensure complete dissolution by using a co-solvent like methanol or DMSO, or by gentle heating.[8][16][18]
Oxygen inhibition: Oxygen can scavenge free radicals, inhibiting polymerization, especially at the surface.[22]	- Perform crosslinking in a low-oxygen environment (e.g., in a nitrogen-filled glove box).- Increase the photoinitiator concentration or UV intensity to overcome the inhibition.
UV light absorbance by other components: Other molecules in your precursor solution (e.g., aromatic amino acids, phenol (B47542) red) may be absorbing the UV light, reducing the amount available to activate I2959.[6]	- If possible, remove or reduce the concentration of UV-absorbing components.- Consider using a photoinitiator that is activated by visible light, such as LAP.[11]
Aged or degraded I2959: The photoinitiator may have degraded over time, especially if not stored correctly.	- Use a fresh batch of I2959.- Store I2959 protected from light and heat as recommended by the manufacturer.[17][23]
High cell death after crosslinking	High I2959 concentration: Higher concentrations of I2959 and the resulting free radicals can be cytotoxic.[24][25]	- Reduce the I2959 concentration to the lowest effective level for your application.[11][24]
Excessive UV exposure: Prolonged exposure to UV light can be damaging to cells.[26]	- Minimize the UV exposure time required for sufficient crosslinking.
Cell sensitivity: Different cell types exhibit varying sensitivities to I2959 and UV light.[24][25][27]	- Test a range of I2959 concentrations and UV exposure times to find the optimal conditions for your specific cell type.
Free radical damage: The free radicals generated during photopolymerization can cause oxidative stress and cell damage.[24]	- Consider adding an antioxidant or free radical scavenger, such as ascorbic acid, to the cell media, but be aware this may increase gelation time.[24]
Inconsistent crosslinking results	Inhomogeneous mixing: The photoinitiator may not be evenly distributed throughout the precursor solution.	- Ensure thorough mixing of the I2959 into the hydrogel precursor solution before UV exposure.
Variable UV light intensity: The intensity of the UV lamp may not be uniform across the entire sample.	- Use a UV lamp with a uniform light output.- Ensure the distance between the lamp and the sample is consistent between experiments.

Quantitative Data Summary

Table 1: Effect of I2959 Concentration on Hydrogel Properties

Hydrogel System	I2959 Concentration (% w/v)	Key Finding	Reference
PEG-DA	0.01 - 0.5	Maximum shear storage modulus (G') plateaued at 0.025% w/v, with no significant difference up to 0.1% w/v.	[13]
GelMA	0.1 - 0.5	Elastic modulus increased from 7 to 10 kPa.	[4]
PEGDA	0.015	Sufficient for photopolymerization within 5 minutes.	[24]
Chitosan-alginate	1 - 4	4% I2959 reduced swelling and increased water resistance and adhesion.	[28]
Chitosan-kappa-carrageenan	1 - 4	No significant effect on swelling ratio or water resistance.	[29][30]

Table 2: Comparison of I2959 with LAP Photoinitiator

Parameter	I2959	LAP	Reference
Cytotoxicity	Higher, especially at elevated concentrations.	Lower, better biocompatibility.	[11][20]
Crosslinking Efficiency	Lower.	Higher.	[11]
Resulting Hydrogel Properties	Larger pore size, faster degradation, higher swelling ratio.	Smaller pore size, slower degradation, lower swelling ratio.	[11]
UV Wavelength	365 nm	365-405 nm (can be activated by visible light)	[13]

Experimental Protocols

Protocol 1: Preparation of I2959 Stock Solution

Objective: To prepare a sterile stock solution of Irgacure 2959 for use in hydrogel formulation.

Materials:

• Irgacure 2959 powder

• Phosphate-buffered saline (PBS), sterile

• Methanol or Dimethyl Sulfoxide (DMSO) (optional, for hard-to-dissolve cases)

• Sterile conical tube or vial wrapped in aluminum foil

• Vortex mixer

• Water bath set to 40-60°C

• 0.22 µm sterile syringe filter

Procedure:

• Determine the desired final concentration of I2959 in your hydrogel precursor solution.

• Weigh the required amount of I2959 powder in a sterile, foil-wrapped container.

• Method A (Direct Dissolution in PBS): a. Add a small volume of sterile PBS to the I2959 powder. b. Place the container in a 40-60°C water bath for approximately 20-30 minutes.[18] c. Periodically vortex the solution to aid dissolution.

• Method B (Using a Co-solvent): a. Dissolve the I2959 powder in a minimal amount of methanol or DMSO.[8][16] b. Once fully dissolved, add the sterile PBS to reach the final desired stock solution volume.

• To sterilize the solution, pass it through a 0.22 µm sterile syringe filter.[17][24]

• Store the sterile stock solution at 2-8°C, protected from light. Use within 2 weeks for best results.[17]

Protocol 2: Photocrosslinking of a Cell-Laden Hydrogel

Objective: To fabricate a cell-laden hydrogel using I2959-mediated photopolymerization.

Materials:

• Hydrogel precursor solution (e.g., GelMA, PEGDA)

• Sterile I2959 stock solution

• Cell suspension of your desired cell type

• Sterile culture plate or mold

• UV lamp with an emission wavelength of 365 nm and a known intensity (mW/cm²)

Procedure:

• Prepare the hydrogel precursor solution at the desired concentration in a sterile, light-protected tube.

• Gently mix the required volume of the I2959 stock solution into the hydrogel precursor solution to achieve the final desired photoinitiator concentration.

• Carefully resuspend the cells and mix them into the hydrogel precursor/photoinitiator solution at the desired cell density. Avoid introducing air bubbles.

• Dispense the cell-laden hydrogel precursor solution into the sterile culture plate or mold.

• Expose the solution to 365 nm UV light. The exposure time will depend on the UV light intensity, I2959 concentration, and the desired hydrogel stiffness. This needs to be optimized for your specific system.

• After crosslinking, add cell culture medium to the hydrogels.

• Incubate the cell-laden hydrogels under standard cell culture conditions (e.g., 37°C, 5% CO₂).

• Assess cell viability and hydrogel properties at your desired time points.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Pulsed Laser Photo-Crosslinking of Gelatin Methacryloyl Hydrogels for the Controlled Delivery of Chlorpromazine to Combat Antimicrobial Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Advanced BioMatrix - Irgacure 2959 (365nm) #5200 [advancedbiomatrix.com]
• 9. researchgate.net [researchgate.net]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. cellink.com [cellink.com]
• 18. Irgacure Solid Protocol - OkaSciences [okasciences.com]
• 19. mdpi.com [mdpi.com]
• 20. Effects of Irgacure 2959 and lithium phenyl-2,4,6-trimethylbenzoylphosphinate on cell viability, physical properties, and microstructure in 3D bioprinting of vascular-like constructs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Photochemically Crosslinked Cell-laden Methacrylated Collagen Hydrogels with High Cell Viability and Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 22. scholarworks.bgsu.edu [scholarworks.bgsu.edu]
• 23. adbioink.com [adbioink.com]
• 24. Cytocompatibility Studies of an in situ Photopolymerized Thermoresponsive Hydrogel Nanoparticle System using Human Aortic Smooth Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Variable cytocompatibility of six cell lines with photoinitiators used for polymerizing hydrogels and cell encapsulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. 3D Bioprinting with UVA1 Radiation and Photoinitiator Irgacure 2959: Can the ASTM Standard L929 Cells Predict Human Stem Cell Cytotoxicity? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]
• 28. Optimization of Irgacure® 2959 Concentration as Photo-Initiator on Chitosan-Alginate Based Hydrogel for Colon Tissue Sealant [ijtech.eng.ui.ac.id]
• 29. Optimization Concentration of Irgacure® 2959 as Photo-initiator on Chitosan-Kappa-Carrageenan Based Hydrogel for Tissue Sealant [ijtech.eng.ui.ac.id]
• 30. researchgate.net [researchgate.net]

Technical Support Center: The Impact of I2959 on Hydrogel Swelling Ratio

Welcome to our technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth information, troubleshooting guides, and frequently asked questions regarding the influence of the photoinitiator Irgacure 2959 (I2959) on the swelling ratio of hydrogels.

The Role of I2959 in Hydrogel Crosslinking

Irgacure 2959 is a widely used Type I photoinitiator in the fabrication of hydrogels for biomedical applications. Upon exposure to ultraviolet (UV) light, typically around 365 nm, I2959 undergoes a cleavage reaction, generating free radicals. These highly reactive species initiate the polymerization of monomer chains, leading to the formation of a crosslinked three-dimensional hydrogel network. The concentration of I2959 directly influences the efficiency of this crosslinking process, which in turn is a critical determinant of the hydrogel's swelling behavior.

An increase in the concentration of I2959 generally leads to a higher crosslinking density within the hydrogel. This denser network structure restricts the influx of water molecules, resulting in a lower equilibrium swelling ratio. Conversely, a lower concentration of I2959 may lead to a less crosslinked network, allowing the hydrogel to absorb more water and exhibit a higher swelling ratio. However, an insufficient concentration of the photoinitiator can result in incomplete polymerization and a mechanically weak hydrogel.

Quantitative Data Summary

The following tables summarize the impact of varying concentrations of Irgacure 2959 on the swelling ratio of different hydrogel systems as reported in the literature.

Table 1: Effect of I2959 Concentration on the Swelling Ratio of Chitosan-Alginate Hydrogels

I2959 Concentration (% w/v)	Swelling Ratio (%)	Reference
0	~350	[1]
1	~325	[1]
2	~300	[1]
3	~275	[1]
4	~250	[1]

Table 2: Effect of I2959 Concentration on the Swelling Ratio of Methacrylated Collagen (CMA) Hydrogels

I2959 Concentration (% w/v)	Swelling Ratio (%)	Reference
0 (Uncrosslinked)	> 90
0.02	Significantly decreased compared to uncrosslinked
0.1	Significantly decreased compared to uncrosslinked

Experimental Protocols

Protocol for Determining the Effect of I2959 on Hydrogel Swelling Ratio

This protocol outlines the key steps to systematically investigate the impact of I2959 concentration on the equilibrium swelling ratio of a hydrogel.

1. Preparation of Pre-polymer Solutions with Varying I2959 Concentrations:

• Prepare a stock solution of your hydrogel precursor (e.g., gelatin methacryloyl (GelMA), polyethylene (B3416737) glycol diacrylate (PEGDA)).

• Prepare a stock solution of I2959 in a suitable solvent (e.g., ethanol (B145695) or sterile phosphate-buffered saline (PBS)). Note that the solubility of I2959 in aqueous solutions is limited.

• Create a series of pre-polymer solutions, each with a different final concentration of I2959 (e.g., 0.05%, 0.1%, 0.25%, 0.5% w/v), while keeping the concentration of the hydrogel precursor constant.

2. Hydrogel Photopolymerization:

• Pipette a defined volume of each pre-polymer solution into a mold (e.g., a PDMS mold or between two glass slides with a spacer).

• Expose the solutions to a UV light source with an appropriate wavelength (typically 365 nm) and intensity for a fixed duration to ensure complete polymerization. The exposure time will need to be optimized for your specific system.

3. Measurement of Initial Weight (W_d):

• Carefully remove the polymerized hydrogel samples from the molds.

• Gently blot the surface of each hydrogel to remove any unreacted solution.

• Weigh each hydrogel sample to obtain its initial, dry-like weight (W_d).

4. Swelling to Equilibrium:

• Immerse each hydrogel sample in a swelling medium, typically deionized water or PBS, at a specific temperature (e.g., room temperature or 37°C).

• Allow the hydrogels to swell until they reach equilibrium. This can take several hours to days, depending on the hydrogel composition. The weight should be monitored periodically until it becomes constant.

5. Measurement of Swollen Weight (W_s):

• Once equilibrium is reached, carefully remove each hydrogel from the swelling medium.

• Gently blot the surface to remove excess water.

• Weigh each swollen hydrogel to obtain its swollen weight (W_s).

6. Calculation of Swelling Ratio:

• Calculate the swelling ratio using the following formula: Swelling Ratio (%) = [(W_s - W_d) / W_d] x 100

Mandatory Visualizations

Caption: Experimental workflow for determining the impact of I2959 on hydrogel swelling.

Caption: Photoinitiation mechanism of Irgacure 2959 in hydrogel polymerization.

Troubleshooting Guide and FAQs

Q1: My hydrogel is not polymerizing or is too soft. What could be the issue?

A1: Several factors could contribute to incomplete polymerization:

• Insufficient I2959 Concentration: The concentration of the photoinitiator may be too low to generate enough free radicals for effective crosslinking. Try incrementally increasing the I2959 concentration.

• Low UV Light Intensity: The intensity of your UV lamp may be too low. Ensure your lamp provides sufficient power at the correct wavelength (365 nm for I2959). The distance between the lamp and the sample is also crucial.

• Incorrect UV Wavelength: Irgacure 2959 has an optimal absorption peak around 365 nm. Using a UV source with a significantly different wavelength will result in poor activation and inefficient polymerization.

• Oxygen Inhibition: Oxygen can quench free radicals, inhibiting the polymerization process. Try degassing your pre-polymer solution before UV exposure or polymerizing in an inert atmosphere (e.g., under nitrogen).

• Old or Degraded I2959: Photoinitiators can degrade over time, especially if not stored correctly (in a cool, dark, and dry place). Using a fresh batch of I2959 is recommended.

Q2: I'm observing a decrease in cell viability in my cell-laden hydrogels. Could the I2959 be the cause?

A2: Yes, I2959 and the free radicals it generates can be cytotoxic at high concentrations and with prolonged UV exposure.

• Optimize I2959 Concentration: Use the lowest possible concentration of I2959 that still achieves the desired hydrogel properties. Studies have shown that I2959 is generally cytocompatible at low concentrations (e.g., ≤ 0.05% w/v).

• Minimize UV Exposure Time: Reduce the UV curing time to the minimum required for complete polymerization to limit cell damage.

• Consider Alternative Photoinitiators: For sensitive cell types, consider using other photoinitiators known for higher cytocompatibility, such as lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP).

Q3: I'm having trouble dissolving I2959 in my aqueous pre-polymer solution. What should I do?

A3: Irgacure 2959 has limited water solubility.

• Use a Co-solvent: Dissolve the I2959 in a small amount of a biocompatible solvent like ethanol or dimethyl sulfoxide (B87167) (DMSO) before adding it to the aqueous pre-polymer solution. Ensure the final concentration of the co-solvent is low enough to not affect cell viability or hydrogel properties.

• Gentle Heating and Stirring: Gently warming the solution while stirring can aid in dissolving the I2959. Avoid excessive heat, which could degrade the initiator or other components of your system.

• Prepare a Stock Solution: Preparing a more concentrated stock solution in a suitable solvent allows for easier and more accurate addition to the final pre-polymer mixture.

Q4: The swelling ratio of my hydrogels is inconsistent between batches. How can I improve reproducibility?

A4: Consistency is key in hydrogel fabrication.

• Precise Measurements: Ensure accurate weighing of all components, especially the I2959.

• Homogeneous Mixing: Thoroughly mix the pre-polymer solution to ensure a uniform distribution of the photoinitiator.

• Controlled UV Exposure: Maintain a consistent UV light intensity, wavelength, and exposure time for all samples. The distance from the light source to the sample should be kept constant.

• Standardized Swelling Protocol: Use a consistent swelling medium, temperature, and allow sufficient time for all samples to reach equilibrium. Ensure the method for removing excess surface water before weighing is consistent.

References

• 1. chemrxiv.org [chemrxiv.org]

Technical Support Center: Minimizing Autofluorescence from Irgacure 2959 in Imaging

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize autofluorescence originating from the photoinitiator Irgacure 2959 (I2959) in your imaging experiments.

Frequently Asked Questions (FAQs)

Q1: What is Irgacure 2959 and why does it cause autofluorescence?

Irgacure 2959 is a widely used photoinitiator in the fabrication of hydrogels for 3D cell culture and other biomedical applications. Upon exposure to ultraviolet (UV) light, typically around 365 nm for crosslinking, the I2959 molecule undergoes a process called photocleavage. This process breaks it down into smaller, highly reactive molecules known as free radicals, specifically benzoyl and ketyl radicals. While these radicals are essential for initiating the polymerization of the hydrogel, they and their subsequent byproducts can also be a significant source of autofluorescence. These photo-transformation products have a higher fluorescence quantum yield than the original I2959 molecule, meaning they are more likely to emit fluorescent light when excited during imaging.

Q2: What does the autofluorescence spectrum of I2959 byproducts look like?

The exact emission spectrum of I2959 photoproducts can vary depending on the specific chemical environment within the hydrogel. However, the autofluorescence is typically broad, with excitation and emission in the blue and green spectral regions. This can unfortunately overlap with the signals from commonly used fluorescent probes and proteins like DAPI (blue), and GFP/FITC (green), leading to high background and reduced signal-to-noise ratio in your images.

Q3: Are there alternatives to I2959 with lower autofluorescence?

Yes, several alternative photoinitiators are available that may exhibit lower autofluorescence in the desired imaging channels. The choice of an alternative often depends on the specific application, including the type of polymer, the wavelength of the light source available for curing, and the sensitivity of the cells being cultured. Some common alternatives include:

• Lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP): LAP has gained popularity due to its higher water solubility and absorbance at longer UV-A and even visible light wavelengths (around 405 nm) compared to I2959.[1][2] This shift to longer wavelengths for curing can be less damaging to cells and may result in byproducts with lower intrinsic fluorescence in the blue and green channels.

• VA-086: This azo-initiator is known for its good biocompatibility.[3][4] It is activated by UV light in a similar range to I2959 but may offer a different autofluorescence profile. One potential drawback is the generation of nitrogen gas during polymerization, which can lead to bubbles in the hydrogel.[3]

• Diphenyl(2,4,6-trimethylbenzoyl)phosphine oxide (TPO): TPO is another photoinitiator that can be activated by longer wavelength UV and visible light.[5]

It is important to empirically test and compare the autofluorescence of different photoinitiators in your specific hydrogel system and under your imaging conditions to select the best option.

Troubleshooting Guides

Problem: High background fluorescence in my hydrogel images.

High background fluorescence can obscure the specific signals from your fluorescently labeled cells or targets, making image analysis difficult and unreliable. Here are some troubleshooting steps to address this issue:

1. Optimize I2959 Concentration and Curing Conditions:

• Reduce I2959 Concentration: Use the lowest possible concentration of I2959 that still allows for complete and robust hydrogel crosslinking. Excess photoinitiator will lead to a higher concentration of fluorescent byproducts.

• Optimize UV Exposure: Ensure that the UV curing time and intensity are just sufficient for proper gelation. Over-exposure can lead to the generation of more fluorescent byproducts.

2. Implement a Post-Fabrication Washing Step:

After crosslinking, thoroughly wash the hydrogel with a suitable buffer (e.g., PBS) for an extended period (e.g., overnight) with gentle agitation.[6] This can help to remove unreacted I2959 and some of its soluble, fluorescent byproducts from the hydrogel matrix.[6]

3. Employ Chemical Quenching of Autofluorescence:

Certain chemical agents can be used to quench, or reduce, the autofluorescence of the hydrogel. It is crucial to test the compatibility of these agents with your specific cell type and fluorescent probes, as they can sometimes affect cell viability or the fluorescence of your intended signal.

• Sudan Black B (SBB): SBB is a non-fluorescent dark dye that can effectively quench autofluorescence across a broad spectrum.[7][8][9]

• Copper (II) Sulfate (B86663) (CuSO₄): Copper sulfate can also be an effective quenching agent for autofluorescence.[10][11][12]

4. Utilize Photobleaching Techniques:

Photobleaching involves intentionally exposing the sample to high-intensity light to destroy the fluorescent molecules causing the background. This should be done before acquiring your final images.

• Confocal Laser Scanning Microscopy: If you are using a confocal microscope, you can use the laser to selectively photobleach the background. Use a high laser power and scan the entire field of view for a set period before imaging with a lower, non-bleaching laser power. The optimal wavelength for bleaching will correspond to the excitation peak of the autofluorescent byproducts. Since these are often in the blue-green range, lasers in the 405 nm or 488 nm range are often effective.

• Widefield Fluorescence Microscopy: For widefield microscopes, you can open the shutter and expose the sample to the excitation light for a period of time before capturing the image.

5. Consider Switching to an Alternative Photoinitiator:

If the autofluorescence from I2959 remains problematic, consider using one of the alternative photoinitiators mentioned in the FAQ section, such as LAP or VA-086.

Experimental Protocols

Protocol 1: Sudan Black B (SBB) Staining for Autofluorescence Quenching

This protocol is adapted for use with hydrogel samples following fixation.

Materials:

• Sudan Black B (SBB) powder

• 70% Ethanol (B145695)

• Phosphate-Buffered Saline (PBS)

• Staining jars or multi-well plates

Procedure:

• Prepare SBB Solution: Prepare a 0.1% (w/v) solution of Sudan Black B in 70% ethanol. Mix well and filter the solution to remove any undissolved particles.

• Sample Preparation: After your standard fixation and permeabilization steps, wash the hydrogel samples thoroughly with PBS.

• SBB Incubation: Immerse the hydrogel samples in the 0.1% SBB solution. Incubation times may need to be optimized, but a starting point is 15-30 minutes at room temperature.[7][8]

• Washing: After SBB incubation, wash the samples extensively with 70% ethanol to remove excess SBB. Follow with several washes in PBS to rehydrate the sample.

• Immunostaining and Imaging: Proceed with your standard immunofluorescence staining protocol and imaging.

Protocol 2: Copper Sulfate (CuSO₄) Quenching of Autofluorescence

This protocol is for quenching autofluorescence in fixed hydrogel samples.

Materials:

• Copper (II) Sulfate (CuSO₄)

• Ammonium (B1175870) Acetate (B1210297)

• Deionized Water

• PBS

Procedure:

• Prepare Quenching Solution: Prepare a 10 mM CuSO₄ solution in 50 mM ammonium acetate buffer (pH 5.0).[10]

• Sample Preparation: Following fixation and permeabilization, wash the hydrogel samples with PBS.

• CuSO₄ Incubation: Incubate the samples in the CuSO₄ quenching solution for 10 to 90 minutes at room temperature with gentle agitation.[10][13] The optimal time should be determined empirically.

• Washing: Thoroughly wash the samples with PBS to remove residual copper sulfate.

• Immunostaining and Imaging: Continue with your immunostaining protocol and proceed to imaging.

Data Presentation

Table 1: Comparison of Commonly Used Photoinitiators

Photoinitiator	Typical Activation Wavelength(s)	Key Advantages	Potential for Autofluorescence
Irgacure 2959	~280 nm (peak), commonly used at 365 nm[2][14]	Widely used, well-characterized.	High, especially in blue and green channels.
LAP	~375 nm (peak), effective at 405 nm[1][2]	Higher water solubility, can be activated by visible light, potentially lower autofluorescence.	Generally lower than I2959, but can still be present.
VA-086	~365-385 nm[3]	Good biocompatibility.	Profile not as well-characterized as I2959 and LAP, but an alternative to consider.
TPO	~380-450 nm[5]	Activated by longer wavelengths.	Can exhibit autofluorescence, requires empirical testing.

Visualizations

Caption: Experimental workflow for hydrogel-based 3D cell culture and imaging, with integrated troubleshooting steps for minimizing I2959-induced autofluorescence.

Caption: The photochemical process of I2959 activation, leading to both desired hydrogel polymerization and the undesired formation of autofluorescent byproducts.

References

• 1. researchgate.net [researchgate.net]
• 2. Toxicity and photosensitizing assessment of gelatin methacryloyl-based hydrogels photoinitiated with lithium phenyl-2,4,6-trimethylbenzoylphosphinate in human primary renal proximal tubule epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. VA-086 methacrylate gelatine photopolymerizable hydrogels: A parametric study for highly biocompatible 3D cell embedding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Water-Soluble Photoinitiators in Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. licorbio.com [licorbio.com]
• 7. Sudan Black B Pretreatment to Suppress Autofluorescence in Silk Fibroin Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sudan Black B Pretreatment to Suppress Autofluorescence in Silk Fibroin Scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Tips to Minimize Autofluorescence - FluoroFinder [fluorofinder.com]
• 12. Autofluorescence Quenching in Decellularized Plant Scaffolds for Tissue Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 13. wellcomeopenresearch-files.f1000.com [wellcomeopenresearch-files.f1000.com]
• 14. xtgchem.cn [xtgchem.cn]

Technical Support Center: Irgacure 2959 Dissolution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on dissolving the photoinitiator Irgacure 2959 (I2959). Below you will find a troubleshooting guide, frequently asked questions (FAQs), a detailed experimental protocol, and a summary of solvent compatibility.

Troubleshooting Guide

This guide addresses common issues encountered when dissolving Irgacure 2959.

Problem	Potential Cause(s)	Recommended Solution(s)
I2959 is not dissolving or is dissolving very slowly.	Low Solvent Power: The chosen solvent may not be optimal for I2959. Low Temperature: Dissolution may be slow at room temperature, especially in aqueous solutions. Insufficient Agitation: Inadequate mixing can hinder the dissolution process.	Solvent Selection: Refer to the solvent compatibility table below. Methanol (B129727), ethanol (B145695), and acetone (B3395972) are excellent choices for rapid dissolution.[1][2] For aqueous systems, consider using a co-solvent like ethanol or DMSO.[3][4] Heating: Gently warm the solution. For aqueous solutions like PBS, a water bath at 40-60°C can significantly improve solubility.[5] Agitation: Use a magnetic stirrer or vortex mixer to ensure thorough mixing.
The solution is cloudy or hazy after cooling.	Precipitation: The concentration of I2959 may have exceeded its solubility limit at the lower temperature.	Re-heating: Gently warm the solution to redissolve the precipitate before use. Dilution: If possible, dilute the solution with more solvent to a concentration that remains stable at room temperature. Solvent Mixture: Prepare a stock solution in a high-solubility solvent (e.g., methanol) and add it to your experimental system.[6]
The I2959 solution appears to be inactive or has reduced efficiency.	Light Exposure: Irgacure 2959 is light-sensitive and can degrade upon exposure to UV or ambient light, reducing its photoinitiating capabilities.[5]	Light Protection: Always store I2959 powder and solutions in amber vials or containers wrapped in aluminum foil to protect them from light.[5] Prepare solutions fresh when possible.
Concerns about solvent toxicity in biological experiments.	Solvent Choice: Solvents like methanol can be toxic to cells.[4]	Alternative Solvents: Consider less cytotoxic alternatives such as dimethyl sulfoxide (B87167) (DMSO) or ethanol.[3] Always perform control experiments to determine the tolerance of your specific cell lines to the chosen solvent.[3] When using a more toxic solvent to create a stock, ensure the final concentration in the cell culture medium is well below the cytotoxic level.

Frequently Asked Questions (FAQs)

Q1: What are the best alternative solvents for dissolving Irgacure 2959?

A1: Methanol is an excellent solvent for I2959, with a solubility of over 50 g in 100 g of solution.[2] Other highly effective solvents include acetone (15 g/100 g solution) and ethanol (10 g/100 g solution).[1][2] Dimethyl sulfoxide (DMSO) is also a good choice, particularly for biological applications where lower toxicity is crucial.[3][4]

Q2: Can I dissolve Irgacure 2959 directly in water or phosphate-buffered saline (PBS)?

A2: Irgacure 2959 has low solubility in water (approximately 1 g in 100 g of solution).[2] While direct dissolution is possible, it is often slow and may require heating to 40-60°C to achieve the desired concentration.[5] For concentrations above its solubility limit, using a water-miscible co-solvent like ethanol is recommended.

Q3: How can I improve the dissolution of I2959 in aqueous solutions?

A3: To enhance dissolution in aqueous solutions, you can:

• Heat the solution: Gently warming in a water bath can significantly increase the rate and extent of dissolution.[5]

• Use a co-solvent: Prepare a concentrated stock solution in a highly soluble and water-miscible solvent like ethanol or methanol and then add it to your aqueous system.[4][6]

• Increase agitation: Continuous stirring or vortexing can aid the dissolution process.

Q4: How should I store my Irgacure 2959 solutions?

A4: Irgacure 2959 is sensitive to light.[5] Both the solid powder and its solutions should be stored in a cool, dark place, ideally in amber containers or containers wrapped in aluminum foil. It is best practice to prepare solutions fresh for optimal performance.

Quantitative Data: Solubility of Irgacure 2959 in Various Solvents

The following table summarizes the solubility of Irgacure 2959 in common laboratory solvents at 20°C.

Solvent	Solubility (g / 100 g solution)	Reference(s)
Methanol	> 50	[1][2]
Acetone	15	[1][2]
Ethanol	10	[1][2]
Ethyl Acetate	5	[1][2]
Butyl Acetate	3	[1][2]
Water	~ 1	[2]

Experimental Protocol: General Procedure for Dissolving Irgacure 2959

This protocol provides a general guideline for dissolving I2959. It can be adapted based on the chosen solvent and the required concentration.

Materials:

• Irgacure 2959 powder

• Selected solvent (e.g., methanol, ethanol, acetone, DMSO, PBS)

• Amber glass vial or a clear vial wrapped in aluminum foil

• Magnetic stirrer and stir bar (recommended) or vortex mixer

• Water bath (optional, for heating)

Procedure:

• Weighing: Accurately weigh the desired amount of Irgacure 2959 powder and transfer it to the light-protected vial.

• Solvent Addition: Add the calculated volume of the chosen solvent to the vial.

• Dissolution:

  • For High-Solubility Organic Solvents (e.g., Methanol, Ethanol, Acetone):

    • Cap the vial securely.

    • Place the vial on a magnetic stirrer at room temperature or agitate using a vortex mixer until the powder is fully dissolved. Dissolution should be relatively rapid.

  • For Aqueous Solutions (e.g., PBS):

    • Cap the vial securely.

    • Place the vial on a magnetic stirrer.

    • If dissolution is slow, place the vial in a water bath set to 40-60°C.[5]

    • Continue stirring until all the powder is dissolved. This may take 20-30 minutes.[5]

• Sterilization (for biological applications): If required, sterilize the solution by passing it through a 0.22 µm syringe filter.

• Storage: Store the solution in a cool, dark place. For optimal performance, it is recommended to use the solution fresh.

Visualizing Dissolution Workflows

The following diagrams illustrate the decision-making process for solvent selection and troubleshooting common dissolution issues.

Caption: Troubleshooting workflow for I2959 dissolution issues.

Caption: Logical relationship for selecting an appropriate solvent.

References

• 1. mychem.ir [mychem.ir]
• 2. xtgchem.cn [xtgchem.cn]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Irgacure Solid Protocol - OkaSciences [okasciences.com]
• 6. Advanced BioMatrix - Irgacure 2959 (365nm) #5200 [advancedbiomatrix.com]

Reference Data & Comparative Studies

A Comparative Guide to I2959 and LAP Photoinitiators for Biocompatible Hydrogel Fabrication

In the field of tissue engineering and drug delivery, the selection of a suitable photoinitiator is paramount for the successful fabrication of cell-laden hydrogels. The ideal photoinitiator must not only efficiently initiate polymerization but also exhibit minimal cytotoxicity to ensure the viability and function of encapsulated cells. This guide provides an objective comparison of two commonly used photoinitiators, Irgacure 2959 (I2959) and Lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP), with a focus on their biocompatibility, supported by experimental data and detailed methodologies.

Introduction to I2959 and LAP

Irgacure 2959 (I2959) , chemically known as 2-Hydroxy-1-[4-(2-hydroxyethoxy) phenyl]-2-methyl-1-propanone, is a Type I photoinitiator that has been widely used for cell encapsulation in hydrogels due to its moderate water solubility and established cytocompatibility at low concentrations.[1][2] It undergoes cleavage upon exposure to ultraviolet (UV) light, primarily around 365 nm, to generate free radicals that initiate polymerization.[1][3] However, its absorption spectrum is not optimally matched with wavelengths of light that are most benign to living cells, and it can require longer exposure times for efficient crosslinking.[2][3]

Lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP) is also a water-soluble, Type I photoinitiator that has gained significant traction as a superior alternative for biomedical applications.[4] A key advantage of LAP is its higher molar extinction coefficient and an absorption spectrum that extends into the near-UV (365 nm) and visible blue light range (around 405 nm).[5][6] This allows for polymerization using longer, less energetic, and therefore less damaging wavelengths of light, which is crucial for maintaining high cell viability.[7]

Biocompatibility and Performance Comparison

The biocompatibility of a photoinitiator is intrinsically linked to its chemical structure, concentration, the wavelength and intensity of the light used for activation, and the total exposure duration. Both I2959 and LAP function by generating free radicals, which, while necessary for polymerization, can be cytotoxic if present in excess or for prolonged periods.

Cytotoxicity: LAP has consistently demonstrated lower cytotoxicity compared to I2959, particularly at equivalent or even higher concentrations.[7] Studies have shown that cell viability decreases as photoinitiator concentration and light exposure time increase for both compounds, but the effect is significantly more pronounced with I2959.[7][8] This is largely attributed to LAP's ability to be activated by visible light (e.g., 405 nm), which imparts less energy to the cells compared to the UV light (e.g., 365 nm) required to efficiently activate I2959.[7] Xu et al. demonstrated that LAP-cured scaffolds supported higher cell viability than those cured by Irgacure 2959.[7]

Polymerization Efficiency: LAP exhibits significantly faster polymerization kinetics than I2959.[4][5] Under 365 nm light, the time to reach gelation for a hydrogel solution with LAP can be ten times shorter than with I2959 at similar concentrations.[3][4] This enhanced efficiency reduces the required light exposure time, thereby minimizing the duration for which cells are exposed to potentially damaging free radicals and light energy, leading to improved cell survival rates.[3]

Solubility: LAP possesses superior water solubility compared to I2959.[4][5] This is a practical advantage for preparing homogenous, cell-compatible hydrogel precursor solutions without the need for potentially cytotoxic co-solvents.[4]

Data Presentation

Table 1: Physicochemical Properties of I2959 and LAP

Property	Irgacure 2959 (I2959)	Lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP)
Full Chemical Name	2-Hydroxy-1-[4-(2-hydroxyethoxy)phenyl]-2-methyl-1-propanone	Lithium phenyl-2,4,6-trimethylbenzoylphosphinate
Molecular Formula	C₁₂H₁₆O₄	C₁₆H₁₆LiO₃P
Molecular Weight	224.25 g/mol	294.21 g/mol
Peak Absorbance	~280 nm, with tail absorbance into the UV-A spectrum (~365 nm)[4][5]	~370-375 nm, with absorbance extending to ~405 nm[4][5][9]
Solubility in Water	Moderate (~1-2%)[2]	High (8.5 w/v%)[7]
Activation Wavelength	UV Light (~365 nm)[6]	UV (~365 nm) to Visible Blue Light (~405 nm)[6][7]

Table 2: Comparative Cytotoxicity Data of I2959 and LAP

Cell Type	Hydrogel	Photoinitiator & Conc.	Light Exposure	Cell Viability (%)	Source
Human Neonatal Fibroblasts	PEGDA	I2959 (similar conc. to LAP)	365 nm	Lower than LAP	[3]
Human Neonatal Fibroblasts	PEGDA	LAP (2.2 mmol/L)	365 nm	>95% (after 24h)	[3]
Human Neonatal Fibroblasts	PEGDA	LAP (2.2 mmol/L)	405 nm, 10 mW/cm², 5-10 min	~96%	[10]
NIH 3T3 Fibroblasts	GelMA	I2959 (0.5% w/v)	-	~75% (post-printing)	[11]
HUVECs & 10T1/2s	GelMA/HA	LAP (0.15% w/v)	-	85% (after 7 days)	[11]
M-1 Mouse Kidney Cells	GelMA	LAP (≥3.4 mmol/L)	405 nm, 9.6 mW/cm², 10 min	Cytotoxic	[12][13]
M-1 Mouse Kidney Cells	GelMA	LAP (≤17 mmol/L)	No Light	Not Cytotoxic	[12][13]
Human Renal Proximal Tubule Epithelial Cells	GelMA	LAP (1% w/v)	Various	67.1%	[5]
Human Renal Proximal Tubule Epithelial Cells	GelMA	LAP (0.1% w/v)	Various	92.5%	[5]

Note: Direct comparison is complex as experimental conditions (cell type, hydrogel formulation, light intensity, and duration) vary between studies. However, the general trend indicates superior biocompatibility for LAP.

Mandatory Visualizations

References

• 1. Thiol-Ene Photo-Click Collagen-PEG Hydrogels: Impact of Water-Soluble Photoinitiators on Cell Viability, Gelation Kinetics and Rheological Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Water-Soluble Photoinitiators in Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Photoinitiated polymerization of PEG-diacrylate with lithium phenyl-2,4,6-trimethylbenzoylphosphinate: polymerization rate and cytocompatibility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. par.nsf.gov [par.nsf.gov]
• 5. Toxicity and photosensitizing assessment of gelatin methacryloyl-based hydrogels photoinitiated with lithium phenyl-2,4,6-trimethylbenzoylphosphinate in human primary renal proximal tubule epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Photocrosslinkable Hydrogels for 3D Cell Culture [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. Cytocompatibility Studies of an in situ Photopolymerized Thermoresponsive Hydrogel Nanoparticle System using Human Aortic Smooth Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The Photoinitiator Lithium Phenyl (2,4,6-Trimethylbenzoyl) Phosphinate with Exposure to 405 nm Light Is Cytotoxic to Mammalian Cells but Not Mutagenic in Bacterial Reverse Mutation Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 11. depts.ttu.edu [depts.ttu.edu]
• 12. semanticscholar.org [semanticscholar.org]
• 13. The Photoinitiator Lithium Phenyl (2,4,6-Trimethylbenzoyl) Phosphinate with Exposure to 405 nm Light Is Cytotoxic to Mammalian Cells but Not Mutagenic in Bacterial Reverse Mutation Assays - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Photoinitiators for Hydrogel Crosslinking: I2959 vs. VA-086

For researchers, scientists, and drug development professionals, the choice of photoinitiator is a critical parameter in the fabrication of hydrogels for biomedical applications. This guide provides an objective comparison of two commonly used photoinitiators, Irgacure 2959 (I2959) and VA-086, focusing on their performance in hydrogel crosslinking, with supporting experimental data.

This comparison delves into key performance indicators: cytocompatibility, crosslinking efficiency, and the resulting mechanical properties of the hydrogels. The data presented is a synthesis of findings from multiple research studies, offering a comprehensive overview to inform your selection process.

At a Glance: Key Differences

Feature	Irgacure 2959 (I2959)	VA-086
Chemical Class	α-hydroxyketone	Azo initiator
Primary Activation Wavelength	~280 nm (practically used at 365 nm)[1][2][3]	~375 nm[4]
Solubility	Relatively good water solubility[5]	High water solubility[6]
Cytotoxicity	Cytotoxic at higher concentrations (>0.02% w/v)[5][7]	Generally more cytocompatible[5][6][8]
Byproducts of Initiation	Free radicals that can be cytotoxic[5]	Nitrogen gas, which can form bubbles[6][8]

Performance Comparison in Hydrogel Crosslinking

The selection of a photoinitiator significantly impacts the biological and mechanical performance of a hydrogel. Below is a summary of quantitative data from comparative studies on I2959 and VA-086.

Cytocompatibility

A primary concern in the fabrication of hydrogels for cell-based therapies and tissue engineering is the cytotoxicity of the photoinitiation system.

Table 1: Comparative Cell Viability in Photochemically Crosslinked Hydrogels

Photoinitiator	Concentration (% w/v)	Cell Type	UV Exposure Time (min)	Cell Viability (%)	Reference
I2959	0.02	Saos-2	1	Decreased viability observed	[5]
I2959	0.1	Saos-2	1	Barely any viable cells	[5]
VA-086	0.02	Saos-2	1	Higher than I2959	[5]
VA-086	0.1	Saos-2	10	~75%	[5]

Studies consistently demonstrate that VA-086 is a more cytocompatible photoinitiator compared to I2959.[5][8] While I2959 is well-tolerated at very low concentrations (≤ 0.015% w/v), its cytotoxicity increases significantly with concentration.[7][9] In contrast, hydrogels crosslinked with VA-086 exhibit higher cell viability, even at greater concentrations and longer UV exposure times.[5] Furthermore, cells encapsulated in VA-086 crosslinked hydrogels have shown better retention of normal functionality, such as cell-mediated mineralization.[5]

Mechanical Properties

The mechanical properties of a hydrogel are crucial for its intended application, influencing its stability, integrity, and interaction with surrounding tissues.

Table 2: Comparative Compressive Modulus of Methacrylated Collagen (CMA) Hydrogels

Photoinitiator	Concentration (% w/v)	UV Exposure Time (min)	Compressive Modulus (vs. uncrosslinked)	Reference
I2959	0.02	1	Not statistically significant increase	[5]
I2959	0.1	1	> 2-fold increase	[5]
VA-086	0.02	1	Significant improvement; 1.5-fold higher than I2959	[5]
VA-086	0.1	1	> 2-fold increase	[5]

Increasing the photoinitiator concentration generally leads to an improvement in the compressive modulus of the resulting hydrogels for both I2959 and VA-086.[5] At lower concentrations (0.02%), VA-086 has been shown to yield a significantly higher compressive modulus compared to I2959.[5] However, at higher concentrations (0.1%), the difference in compressive modulus between the two photoinitiators may not be significant.[5]

Hydrogel Stability and Swelling

Photochemical crosslinking improves the stability of hydrogels compared to their uncrosslinked counterparts.[5] At higher concentrations (0.1%), hydrogels crosslinked with I2959 have been observed to degrade more slowly than those crosslinked with VA-086, suggesting that I2959 may yield more stable hydrogels under these conditions.[5] Photochemical crosslinking with both initiators leads to a decrease in the swelling ratio of the hydrogels.[5]

Experimental Methodologies

Detailed experimental protocols are essential for reproducing and building upon published research. Below are summaries of key experimental procedures cited in this guide.

Cell Viability Assessment (Live/Dead Assay)

• Cell Encapsulation: Prepare a precursor solution of the desired hydrogel (e.g., methacrylated collagen) containing the photoinitiator (I2959 or VA-086) at the specified concentration. Suspend the cells (e.g., Saos-2) in the precursor solution.

• Hydrogel Formation: Dispense the cell-laden precursor solution into a suitable mold (e.g., a 96-well plate).

• Photocrosslinking: Expose the hydrogels to UV light (typically 365 nm) for a defined period.

• Cell Culture: Culture the cell-encapsulated hydrogels in an appropriate medium for the desired duration.

• Staining: After the culture period, wash the hydrogels with phosphate-buffered saline (PBS) and incubate with a solution containing calcein-AM (to stain live cells green) and ethidium (B1194527) homodimer-1 (to stain dead cells red).

• Imaging: Visualize the stained cells using a fluorescence microscope and quantify cell viability by counting the number of live and dead cells in representative images.[5]

Uniaxial Compression Testing for Mechanical Properties

• Hydrogel Preparation: Fabricate cylindrical hydrogel samples using the desired photoinitiator and crosslinking conditions.

• Equilibration: Allow the hydrogel samples to equilibrate in PBS at room temperature before testing.

• Compression Test: Place a hydrogel sample on the lower platen of a mechanical testing machine. Apply a compressive force at a constant strain rate (e.g., 10% per minute) until the hydrogel fails.

• Data Analysis: Record the stress-strain data. The compressive modulus is determined from the slope of the linear region of the stress-strain curve.[5]

Visualizing the Processes

Diagrams can aid in understanding the chemical mechanisms and experimental workflows.

Caption: Photoinitiation mechanisms of I2959 and VA-086 for hydrogel crosslinking.

Caption: Workflow for comparing I2959 and VA-086 in hydrogel fabrication.

Conclusion

Both Irgacure 2959 and VA-086 are effective photoinitiators for hydrogel crosslinking, each with a distinct profile of advantages and disadvantages.

• VA-086 stands out for its superior cytocompatibility, making it a preferable choice for applications involving the encapsulation of sensitive cell types or when high cell viability is paramount.[5][8]

• Irgacure 2959 , while more cytotoxic at higher concentrations, is a well-established photoinitiator that can produce mechanically stable hydrogels.[5][10] Its use may be appropriate for acellular hydrogels or when very low concentrations are sufficient for the desired crosslinking density.

Recent research has also explored a dual-photoinitiator approach, combining I2959 and VA-086 to leverage the benefits of both, potentially achieving efficient crosslinking with minimal UV dosage and improved cell viability.[11]

Ultimately, the optimal choice of photoinitiator will depend on the specific requirements of the application, including the cell type being used, the desired mechanical properties of the hydrogel, and the acceptable level of cytotoxicity. This guide provides the foundational data to make an informed decision for your research and development needs.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. boa.unimib.it [boa.unimib.it]
• 5. Photochemically Crosslinked Cell-laden Methacrylated Collagen Hydrogels with High Cell Viability and Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Improved cell viability for large-scale biofabrication with photo-crosslinkable hydrogel systems through a dual-photoinitiator approach: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 7. Cytocompatibility Studies of an in situ Photopolymerized Thermoresponsive Hydrogel Nanoparticle System using Human Aortic Smooth Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Water-Soluble Photoinitiators in Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Variable cytocompatibility of six cell lines with photoinitiators used for polymerizing hydrogels and cell encapsulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Improved cell viability for large-scale biofabrication with photo-crosslinkable hydrogel systems through a dual-photoinitiator approach - PubMed [pubmed.ncbi.nlm.nih.gov]

Eosin Y as a Viable Alternative to Irgacure 2959 for Photopolymerization in Biomedical Applications

For researchers, scientists, and drug development professionals, the choice of a photoinitiator is a critical decision in the formulation of photocurable biomaterials. This guide provides a detailed comparison of Eosin Y and the widely used Irgacure 2959 (I2959), supported by experimental data, to facilitate an informed selection for your specific research needs.

This comparison guide outlines the fundamental differences in their mechanism of action, operational wavelengths, and their impact on experimental outcomes, particularly in cell-laden hydrogels. Key performance metrics such as photocrosslinking efficiency and cytocompatibility are presented with supporting data to highlight the advantages of Eosin Y as a safe and effective alternative to conventional UV-sensitive photoinitiators.

At a Glance: Eosin Y vs. Irgacure 2959

Feature	Eosin Y	Irgacure 2959
Photoinitiator Type	Type II (Hydrogen Abstraction)	Type I (Cleavage)
Activation Wavelength	Visible Light (typically 450-550 nm)[1]	UV Light (optimally 365 nm)[2][3][4]
Water Solubility	High[5]	Low (<0.5 wt%)[5]
Cytotoxicity	Generally lower, especially with visible light	Higher, with concerns of cytotoxicity from free radicals[6]
Co-initiator Requirement	Often requires a co-initiator (e.g., triethanolamine (B1662121), TEA) and a co-monomer (e.g., N-vinylcaprolactam, VC)[1]	Not required

Mechanism of Action: A Fundamental Divergence

The operational mechanisms of Eosin Y and Irgacure 2959 are fundamentally different, which has significant implications for their use in biological systems.

Irgacure 2959 is a Type I photoinitiator.[7][8] Upon exposure to UV light, it undergoes a direct cleavage, or fragmentation, to generate two free radicals that can initiate polymerization.[8][9] This process is highly efficient but the required UV radiation and the generated radicals can be detrimental to living cells.[6][9]

Eosin Y , a Type II photoinitiator, operates through a hydrogen abstraction mechanism.[5][9] When excited by visible light, Eosin Y enters a triplet state.[1] In this energized state, it abstracts a hydrogen atom from a co-initiator, typically an amine like triethanolamine (TEA), to generate the radicals necessary for polymerization.[1][9] This reliance on visible light, which is less energetic than UV light, contributes to the higher biocompatibility of Eosin Y-based systems.[9]

Caption: Photoinitiation pathways for Irgacure 2959 and Eosin Y.

Performance Comparison: Experimental Data

The choice between Eosin Y and Irgacure 2959 often comes down to a trade-off between crosslinking efficiency and biocompatibility. The following tables summarize key performance data from published studies.

Table 1: Photocrosslinking Efficiency and Mechanical Properties

Photoinitiator System	Polymer	Light Source	Light Intensity	Compressive Modulus	Swelling Ratio
Irgacure 2959 (0.1% w/v)	10% PEGDA	UV	-	Lower than Eosin Y system	Higher than Eosin Y system
Eosin Y (0.01 mM) + TEA (0.1%)	10% PEGDA	Visible Light	-	Significantly higher than I2959	Smaller than I2959
Irgacure 2959 (0.1%)	Methacrylated Collagen	UV	-	> 2-fold increase vs. uncrosslinked	Significant decrease vs. uncrosslinked
Eosin Y (0.1 mM) + TEA (1%) + VC (1%)	10% GelMA	Visible Light	-	17.2 ± 5.7 kPa	-

Data compiled from Bahney et al., 2011 and Paderi et al., 2014.

Table 2: Cytotoxicity and Cell Viability

Photoinitiator System	Cell Type	Time Point	Cell Viability (%)
Irgacure 2959	hMSCs	48 hours	77.1%
Eosin Y (0.1 mM) + TEA (0.75%)	hMSCs	48 hours	68.8%
Eosin Y (0.01 mM) + TEA (0.1%)	hMSCs	48 hours	88.4%
Irgacure 2959 (0.1%)	Saos-2	-	Very few viable cells
VA-086 (alternative to I2959)	Saos-2	-	Higher than I2959

Data compiled from Bahney et al., 2011 and Sarker et al., 2014.[6][10]

These data indicate that while higher concentrations of the Eosin Y system can be cytotoxic, optimized lower concentrations can lead to significantly higher cell viability compared to Irgacure 2959.[10][11] Furthermore, the visible light system can produce hydrogels with superior mechanical properties.[11]

Experimental Protocols

To ensure the reproducibility of comparative studies, detailed experimental protocols are essential.

Cytotoxicity Assessment using Live/Dead Staining

This protocol outlines a typical procedure for evaluating the cytotoxicity of photoinitiator systems on encapsulated cells.

Caption: Experimental workflow for cytotoxicity comparison.

Methodology:

• Preparation of Precursor Solutions: Prepare sterile solutions of the desired polymer (e.g., 10% w/v PEGDA in a suitable buffer). Divide the solution into groups for each photoinitiator system to be tested. Add the respective photoinitiators (e.g., 0.1% w/v I2959 or 0.01 mM Eosin Y with 0.1% TEA) to each solution.

• Cell Encapsulation: Resuspend the desired cell type (e.g., human mesenchymal stem cells) in each precursor solution at a specific density. Pipette the cell-laden solutions into molds and expose them to the appropriate light source (e.g., 365 nm UV light for I2959 or visible light for Eosin Y) for a predetermined duration to achieve crosslinking.

• Incubation: After polymerization, transfer the cell-laden hydrogels to a sterile culture medium and incubate under standard cell culture conditions (e.g., 37°C, 5% CO2) for the desired time point (e.g., 48 hours).

• Live/Dead Staining: Prepare a staining solution containing Calcein AM (stains live cells green) and Ethidium Homodimer-1 (stains dead cells red) in a buffered saline solution according to the manufacturer's instructions.

• Imaging and Quantification: Incubate the hydrogels in the staining solution. Following incubation, visualize the stained cells using a fluorescence microscope with appropriate filters. Capture images from multiple random fields of view for each hydrogel. Quantify the number of live and dead cells to calculate the percentage of cell viability.

Conclusion

Eosin Y, when used with a suitable co-initiator and visible light, presents a compelling and cytocompatible alternative to the UV-activated Irgacure 2959 for the photopolymerization of hydrogels, particularly in applications involving the encapsulation of live cells. The use of visible light minimizes cellular damage, and optimized concentrations of the Eosin Y system have been shown to support high cell viability while producing hydrogels with robust mechanical properties. For researchers in tissue engineering, regenerative medicine, and drug delivery, the adoption of Eosin Y-based photoinitiation can lead to more biologically relevant and functional 3D cell culture models.

References

• 1. In Vitro and In Vivo Analysis of Visible Light Crosslinkable Gelatin Methacryloyl (GelMA) Hydrogels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. adbioink.com [adbioink.com]
• 3. Advanced Biomatrix Irgacure 2959 Photoinitiator 5 grams non-sterile, Quantity: | Fisher Scientific [fishersci.com]
• 4. Advanced BioMatrix - Irgacure 2959 (365nm) #5200 [advancedbiomatrix.com]
• 5. chienchilin.org [chienchilin.org]
• 6. Photochemically Crosslinked Cell-laden Methacrylated Collagen Hydrogels with High Cell Viability and Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Photoinitiator – Paul Wu's Blog [materean.com]
• 8. Water-Soluble Photoinitiators in Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. VISIBLE LIGHT PHOTOINITIATION OF MESENCHYMAL STEM CELL-LADEN BIORESPONSIVE HYDROGELS - PMC [pmc.ncbi.nlm.nih.gov]

The Impact of Photoinitiator Selection on the Mechanical Strength of Hydrogels: A Comparative Guide to I2959 and its Alternatives

For researchers, scientists, and drug development professionals, the choice of photoinitiator is a critical parameter in tuning the mechanical properties of hydrogels for specific biomedical applications. This guide provides an objective comparison of the performance of the widely used photoinitiator Irgacure 2959 (I2959) against other common alternatives, supported by experimental data.

The mechanical strength of a hydrogel dictates its ability to mimic native tissue, withstand physiological loads, and maintain structural integrity. The photoinitiator, a molecule that generates reactive species upon light exposure to initiate polymerization, plays a pivotal role in determining the final crosslinking density and, consequently, the mechanical characteristics of the resulting hydrogel network. This guide focuses on comparing I2959 with two prominent alternatives: Lithium Phenyl-2,4,6-trimethylbenzoylphosphinate (LAP) and 2,2'-Azobis[2-methyl-N-(2-hydroxyethyl)propionamide] (VA-086).

Comparative Analysis of Mechanical Properties

The selection of a photoinitiator can significantly influence the compressive and shear moduli of hydrogels. The following tables summarize quantitative data from studies comparing I2959 with LAP and VA-086 in different hydrogel systems.

Compressive Modulus Comparison

The compressive modulus is a measure of a material's resistance to deformation under a compressive load. It is a crucial parameter for applications where the hydrogel will experience compressive forces, such as in cartilage tissue engineering.

Hydrogel System	Photoinitiator	Concentration (% w/v)	Compressive Modulus (kPa)	Reference
Methacrylated Collagen (CMA)	I2959	0.1	~12.5	[1]
Methacrylated Collagen (CMA)	VA-086	0.1	~12.5	[1]
Methacrylated Collagen (CMA)	I2959	0.02	~5	[1]
Methacrylated Collagen (CMA)	VA-086	0.02	~7.5	[1]
Rat Methacrylated Collagen (CMA)	I2959	0.1	~15	[2]
Rat Methacrylated Collagen (CMA)	LAP	0.1	~25	[2]
Human Methacrylated Collagen (CMA)	I2959	0.1	~12	[2]
Human Methacrylated Collagen (CMA)	LAP	0.1	~20	[2]
Bovine Methacrylated Collagen (CMA)	I2959	0.1	~8	[2]
Bovine Methacrylated Collagen (CMA)	LAP	0.1	~10	[2]

Note: The values presented are approximate and have been interpreted from graphical data in the cited sources.

At higher concentrations (0.1%), I2959 and VA-086 can produce methacrylated collagen hydrogels with comparable compressive moduli.[1] However, at lower concentrations (0.02%), VA-086 has been shown to yield a significantly higher compressive modulus, suggesting greater efficiency at lower concentrations in this specific system.[1] In methacrylated collagen hydrogels derived from different species, LAP consistently resulted in a higher compressive modulus compared to I2959.[2]

Shear Modulus Comparison

The shear storage modulus (G') represents the elastic component of a hydrogel and is often used to characterize its stiffness and crosslinking density. It is typically measured using rheometry.

Hydrogel System	Photoinitiator	Concentration (% w/v)	Light Intensity (mW/cm²)	Shear Storage Modulus (G') (Pa)	Reference
PEG-DA 5%	I2959	0.1	5	~15,000	[3]
PEG-DA 5%	LAP	0.1	2	~18,000	[3]
Fibrinogen-Methacrylate (FibMA) 40mg/mL	I2959	0.1	5	~1,200	[3]
Fibrinogen-Methacrylate (FibMA) 40mg/mL	LAP	0.1	2	~1,500	[3]
Thiol-ene Collagen-PEG	I2959	0.5	Not Specified	~3029	[4]
Thiol-ene Collagen-PEG	LAP	0.5	Not Specified	~3360	[4]

Note: The values presented are approximate and have been interpreted from graphical data in the cited sources.

In both synthetic (PEG-DA) and biological (FibMA) hydrogel systems, LAP demonstrated the ability to generate hydrogels with a higher shear storage modulus compared to I2959, even at a lower light intensity.[3] Interestingly, in a thiol-ene collagen-PEG system, the choice between I2959 and LAP had no significant effect on the final storage modulus, although LAP resulted in a much faster gelation time.[4]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon published research. The following are generalized protocols for hydrogel preparation and mechanical testing based on the cited literature.

Hydrogel Preparation Protocol

• Precursor Solution Preparation: The hydrogel polymer (e.g., methacrylated collagen, PEG-DA) is dissolved in a suitable buffer (e.g., phosphate-buffered saline) to the desired concentration.

• Photoinitiator Addition: The photoinitiator (I2959, LAP, or VA-086) is added to the precursor solution at the specified concentration (e.g., 0.02% to 0.5% w/v). The solution is mixed thoroughly until the photoinitiator is completely dissolved. I2959 may require gentle heating or extended mixing due to its lower water solubility compared to LAP and VA-086.[1][5]

• Photocrosslinking: The precursor solution containing the photoinitiator is exposed to UV or visible light of a specific wavelength and intensity for a defined duration.

  • I2959: Typically requires UV light in the range of 365 nm.[3]

  • LAP: Can be activated by UV light (e.g., 365 nm) or visible blue light (e.g., 405 nm).[3][5]

  • VA-086: Activated by UV light (e.g., 365 nm).[6]

• Hydrogel Formation: Upon light exposure, the photoinitiator generates free radicals, initiating the polymerization of the precursor molecules and forming a crosslinked hydrogel network.

Mechanical Testing Protocol

Uniaxial Compression Testing:

• Cylindrical hydrogel samples of defined dimensions are prepared.

• The samples are placed on the lower platen of a mechanical testing machine.

• A compressive load is applied at a constant strain rate.

• The resulting stress-strain curve is recorded.

• The compressive modulus is calculated from the initial linear region of the stress-strain curve.[1][2]

Rheological Measurement:

• A small volume of the hydrogel precursor solution is placed on the lower plate of a rheometer.

• The upper plate is lowered to a defined gap.

• An oscillatory shear is applied at a constant frequency and strain.

• The storage modulus (G') and loss modulus (G'') are monitored over time during photocrosslinking to determine gelation kinetics and the final shear modulus of the hydrogel.[3]

Visualization of Workflows and Mechanisms

To better illustrate the processes involved, the following diagrams have been generated using Graphviz.

A high-level overview of the experimental workflow for comparing hydrogel mechanical properties.

A simplified diagram of the photoinitiation process for hydrogel formation.

Conclusion

The choice of photoinitiator has a profound impact on the mechanical properties of hydrogels. While I2959 is a widely used and effective photoinitiator, alternatives like LAP and VA-086 offer distinct advantages in certain contexts.

• LAP often demonstrates higher crosslinking efficiency, leading to faster gelation and, in many cases, superior mechanical properties such as a higher compressive and shear modulus.[2][3] Its ability to be activated by visible light is also advantageous for applications involving living cells due to reduced cytotoxicity compared to UV light.[5]

• VA-086 has been shown to be more efficient than I2959 at lower concentrations in specific hydrogel systems, resulting in a higher compressive modulus.[1] It is also reported to be more cytocompatible than I2959.[1] A potential drawback is the generation of nitrogen gas bubbles during crosslinking, which can affect the mechanical performance of the hydrogel.[6]

• I2959 remains a reliable photoinitiator, but its lower water solubility and requirement for UV light for activation are important considerations.[1][5] In some systems, particularly at higher concentrations, it can produce hydrogels with mechanical properties comparable to those made with other initiators.[1]

Ultimately, the optimal photoinitiator is application-dependent. Researchers must consider the desired mechanical properties, the specific hydrogel system, the required gelation kinetics, and the cytocompatibility requirements of their study. This guide provides a foundation for making an informed decision when selecting a photoinitiator to achieve the desired mechanical strength in hydrogel design.

References

• 1. Photochemically Crosslinked Cell-laden Methacrylated Collagen Hydrogels with High Cell Viability and Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Species-based differences in mechanical properties and cytocompatibility of methacrylated collagen hydrogels - ProQuest [proquest.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Improved cell viability for large-scale biofabrication with photo-crosslinkable hydrogel systems through a dual-photoinitiator approach: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]

Assessing Photoinitiator Purity and its Impact on Experimental Outcomes: A Comparative Guide to Irgacure 2959 and its Alternatives

For Researchers, Scientists, and Drug Development Professionals

In the realm of photopolymerization, particularly in biomedical applications such as hydrogel fabrication for tissue engineering and 3D bioprinting, the choice of photoinitiator is paramount. The purity and inherent properties of the photoinitiator can significantly influence experimental results, affecting not only the physical characteristics of the resulting polymer but also the viability and function of encapsulated cells. This guide provides an objective comparison of Irgacure 2959 (I2959), a commonly used photoinitiator, with its alternatives, supported by experimental data to aid researchers in making informed decisions for their specific applications.

Introduction to Irgacure 2959 and Common Alternatives

Irgacure 2959 is a versatile and widely utilized photoinitiator for free-radical polymerization.[1][2][3] It is favored for its moderate water solubility and relatively low cytotoxicity at certain concentrations.[2][3] However, its peak absorption is in the ultraviolet (UV) range (around 280 nm), which can be detrimental to cells, and its crosslinking efficiency can be lower compared to newer alternatives.[1][4][5][6][7]

Key alternatives to I2959 include:

• Lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP): A highly popular alternative, LAP is more water-soluble than I2959 and is activated by visible light (around 405 nm), which is less harmful to cells.[4][5][6] It often exhibits higher crosslinking efficiency, leading to faster gelation times.[4][5][6]

• Eosin Y: Another visible light-sensitive photoinitiator, often used in combination with a co-initiator.[8][9]

• VA-086 (2,2'-Azobis[2-methyl-N-(2-hydroxyethyl)propionamide]): A water-soluble azo initiator that has been shown to be more cytocompatible than I2959 in some studies.[10][11]

The purity of these photoinitiators is a critical factor. Impurities can lead to inconsistent polymerization kinetics, altered mechanical properties of the final product, and unforeseen cytotoxic effects. It is therefore essential to use high-purity photoinitiators and to be aware of their potential impact on experimental outcomes.

Comparative Data on Photoinitiator Performance

The following tables summarize quantitative data from various studies, comparing the performance of I2959 and its alternatives in key experimental parameters.

Table 1: Cytotoxicity Comparison of I2959 and LAP

Photoinitiator	Concentration (% w/v)	Cell Line	Cell Viability (%)	Reference
Irgacure 2959	0.01	HASMCs	103 ± 10	[12]
Irgacure 2959	0.02	HASMCs	85 ± 9	[12]
Irgacure 2959	0.04	HASMCs	Significantly decreased	[12]
Irgacure 2959	0.16	HASMCs	25 ± 1	[12]
Irgacure 2959	0.3	L929	~90 (after 20 min)	[13][14]
Irgacure 2959	0.5	L929	~85 (after 20 min)	[13][14]
Irgacure 2959	0.7	L929	~60 (after 20 min)	[13][14]
Irgacure 2959	0.9	L929	~40 (after 20 min)	[13][14]
LAP	0.3	L929	~95 (after 20 min)	[13][14]
LAP	0.5	L929	~90 (after 20 min)	[13][14]
LAP	0.7	L929	~85 (after 20 min)	[13][14]
LAP	0.9	L929	~80 (after 20 min)	[13][14]

HASMCs: Human Aortic Smooth Muscle Cells; L929: Mouse Fibroblast Cells. Data presented as mean ± standard deviation where available.

Table 2: Physical Properties of Hydrogels Cured with I2959 vs. LAP

Photoinitiator	Polymer	Swelling Ratio	Degradation Rate	Pore Size	Reference
Irgacure 2959	GelMA	Greater	Faster	Larger	[13][14][15]
LAP	GelMA	Lower	Slower	Smaller	[13][14][15]

GelMA: Gelatin Methacrylate

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing experimental findings. Below are summaries of key experimental protocols cited in this guide.

Cytotoxicity Assay (WST-1 Assay)

• Cell Seeding: Plate cells (e.g., HN4) at a density of 1x10^4 cells/well in a 96-well plate.[9]

• Treatment: Treat the cells with varying concentrations of the photoinitiator (e.g., Eosin Y, Irgacure 2959, or DMPA) for specified durations (e.g., 0, 1, 2, 3, and 4 days).[9]

• WST-1 Reagent: At the end of the treatment period, add WST-1 reagent to each well.[9]

• Incubation: Incubate the plates for a specified time to allow for the conversion of the tetrazolium salt to formazan (B1609692) by metabolically active cells.

• Measurement: Measure the absorbance of the formazan product at the appropriate wavelength using a microplate reader. Cell viability is proportional to the absorbance.

Photopolymerization of Hydrogels for Mechanical Testing

• Precursor Solution Preparation: Prepare a precursor solution containing the polymer (e.g., PEG-fibrinogen), the photoinitiator (e.g., I2959, LAP, or Eosin Y) at the desired concentration, and cells if applicable.[8]

• Rheometer Setup: Place the precursor solution onto the plate of a rheometer.[8]

• Photopolymerization: Expose the solution to UV or visible light of a specific wavelength and intensity for a defined period.[8]

• Data Acquisition: Monitor the evolution of the shear storage modulus (G') over time to determine the cross-linking kinetics and the final mechanical properties of the hydrogel.[8]

Visualizing Experimental Workflows and Signaling Pathways

Diagrams are powerful tools for understanding complex processes. The following visualizations, created using Graphviz (DOT language), illustrate key experimental workflows and signaling pathways relevant to the assessment of photoinitiators.

Caption: Workflow for assessing photoinitiator cytotoxicity.

Caption: Photoinitiation mechanism and potential cytotoxic effects.

Conclusion

The selection of a photoinitiator is a critical step in photopolymerization-based experiments, with significant implications for the physical properties of the resulting materials and the viability of biological components. While Irgacure 2959 has been a workhorse in the field, alternatives like LAP offer distinct advantages, particularly for applications involving living cells, due to their activation by less harmful visible light and often superior crosslinking efficiency.

Researchers must carefully consider the specific requirements of their experiments, including the desired mechanical properties of the polymer, the sensitivity of the cells being used, and the light source available. The data and protocols presented in this guide provide a foundation for making an informed choice and for designing experiments that are both robust and reproducible. It is always recommended to perform pilot studies to determine the optimal photoinitiator type and concentration for a specific application to ensure the highest quality data and experimental success.

References

• 1. Water-Soluble Photoinitiators in Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. par.nsf.gov [par.nsf.gov]
• 6. Toxicity and photosensitizing assessment of gelatin methacryloyl-based hydrogels photoinitiated with lithium phenyl-2,4,6-trimethylbenzoylphosphinate in human primary renal proximal tubule epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. scholarscompass.vcu.edu [scholarscompass.vcu.edu]
• 10. mdpi.com [mdpi.com]
• 11. Photochemically Crosslinked Cell-laden Methacrylated Collagen Hydrogels with High Cell Viability and Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cytocompatibility Studies of an in situ Photopolymerized Thermoresponsive Hydrogel Nanoparticle System using Human Aortic Smooth Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Effects of Irgacure 2959 and lithium phenyl-2,4,6-trimethylbenzoylphosphinate on cell viability, physical properties, and microstructure in 3D bioprinting of vascular-like constructs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Effects of Irgacure 2959 and lithium phenyl-2,4,6-trimethylbenzoylphosphinate on cell viability, physical properties, and microstructure in 3D bioprinting of vascular-like constructs. (2020) | Heqi Xu | 103 Citations [scispace.com]
• 15. researchgate.net [researchgate.net]

Optimizing I2959 Photoinitiator Concentration for Cell Viability in 3D Hydrogel Cultures: A Comparative Guide

For researchers, scientists, and drug development professionals, ensuring the viability of cells encapsulated in photocrosslinked hydrogels is paramount. The concentration of the photoinitiator, Irgacure 2959 (I2959), is a critical factor that directly impacts cell survival. This guide provides a comprehensive comparison of I2959 concentrations used for specific cell lines, supported by experimental data and detailed protocols to aid in the optimization of your 3D cell culture experiments.

The photoinitiator I2959 is widely utilized for crosslinking hydrogels in tissue engineering and 3D bioprinting due to its ability to generate free radicals upon UV exposure, initiating polymerization. However, these same free radicals can be cytotoxic.[1][2] Finding the optimal balance between efficient hydrogel crosslinking and maintaining high cell viability is therefore essential.

Comparative Analysis of I2959 Concentration and Cell Viability

The cytocompatibility of I2959 is highly dependent on its concentration and the specific cell line being used.[3] Studies have shown that different cell types exhibit varying sensitivities to I2959, with rapidly proliferating cells often demonstrating greater susceptibility to its cytotoxic effects.[3][4] The following table summarizes key findings from multiple studies on the impact of I2959 concentration on the viability of various cell lines.

Cell Line	Hydrogel System	I2959 Concentration (w/v)	UV Exposure	Cell Viability	Alternative Photoinitiators (with observations)
Human Aortic Smooth Muscle Cells (HASMCs)	Thermoresponsive Hydrogel Nanoparticle System	≤ 0.02%	5 minutes	No significant decrease in cell survival.[5]	-
> 0.02%	5 minutes	Significant decrease in cell survival.[5]	-
NIH/3T3 Fibroblasts	Not specified	≤ 0.05%	Not specified	No effect on fibroblast survival.[5]	-
Human Mesenchymal Stem Cells (hMSCs)	Not specified	0.05% - 0.5%	Increasing UVA1 doses	Significantly more cell death compared to L929 cells.[6]	-
L929 Mouse Fibroblasts	Not specified	0.05% - 0.5%	Increasing UVA1 doses	Less sensitive to UVA1 and I2959 compared to hMSCs.[6]	-
Saos-2 (Human Osteosarcoma)	Methacrylated Collagen (CMA)	0.02%	10 minutes	Cell viability decreased to 36%.[1]	VA086: Showed higher cell viability compared to I2959.[1][2]
0.1%	10 minutes	Almost no viable cells.[1]
Neonatal Human Dermal Fibroblasts (NHDF)	Poly(ethylene glycol) Fibrinogen (PF)	0.5%	3 minutes (365 nm, 5 mW/cm²)	>90% viability.[7]	LAP & Eosin Y: Also showed >90% viability at their tested concentrations.[7]
U-87 Glioblastoma, NIH 3T3 Fibroblast, ATDC5 Chondrocyte	Gelatin Methacrylate (GelMA)	Not specified	Not specified	>90% viability over 14-21 days.[8]	LAP: Scaffolds cured with LAP supported higher cell viability than those with I2959.[8]
Heart Valve Aortic Interstitial Cells (HAVIC), Heart Valve Aortic Smooth Muscle Cells (HASSMC), Heart Adipose Derived Mesenchymal Stem Cells (HADMSC)	MEGEL/PEGDA/Alginate	0.025% - 0.1%	365 nm, 2-136 mW/cm²	Highest viabilities achieved were 93-95%.[9]	VA086: Also investigated and found to be less cytotoxic.[9]

Experimental Protocols

To achieve reproducible and reliable results, it is crucial to follow a well-defined experimental protocol. The following sections outline a general methodology for the cross-validation of I2959 concentration.

I. Preparation of Photoinitiator Stock Solution

• Dissolution: Dissolve I2959 in a suitable solvent. While methanol (B129727) is effective, its cytotoxicity is a concern.[10] Dimethyl sulfoxide (B87167) (DMSO) is a common, less cytotoxic alternative.[10] For aqueous solutions, I2959 can be dissolved in phosphate-buffered saline (PBS), though this may require sonication and incubation at 37°C over an extended period.[11]

• Sterilization: Sterilize the photoinitiator solution by filtering it through a 0.2 µm syringe filter.[5]

• Storage: Protect the stock solution from light to maintain its activity.

II. Cell Encapsulation and Hydrogel Photocrosslinking

• Cell Suspension: Resuspend the desired cell line in the hydrogel precursor solution containing the desired final concentration of I2959.

• Gelation: Dispense the cell-laden hydrogel solution into a suitable mold (e.g., a 96-well plate). Allow for thermal gelation if required by the hydrogel system (e.g., at 37°C).[1]

• UV Exposure: Expose the hydrogels to UV light (typically 365 nm) for a defined period. The intensity and duration of UV exposure are critical parameters that must be optimized and controlled.[1][12] It is important to note that UV light alone can have cytotoxic effects, though short exposure times (e.g., 5 minutes) are generally considered safe for many cell types.[5]

III. Assessment of Cell Viability

• Live/Dead Staining: A common method to assess cell viability is through live/dead assays, which use fluorescent dyes to differentiate between live and dead cells.

• Metabolic Assays: Assays such as Alamar Blue or CyQuant can be used to quantify cell proliferation and metabolic activity, providing an indirect measure of cell viability.[13]

• Imaging: Utilize fluorescence microscopy or confocal microscopy to visualize and quantify the percentage of viable cells within the hydrogel constructs.

Visualizing the Workflow and Mechanism

To better understand the experimental process and the underlying mechanism of photoinitiation, the following diagrams are provided.

Caption: Experimental workflow for I2959 cross-validation.

Caption: Signaling pathway of I2959 photoinitiation.

Conclusion and Recommendations

The selection of an appropriate I2959 concentration is a critical step in designing successful 3D cell culture experiments using photocrosslinkable hydrogels. The data presented in this guide clearly demonstrates that there is no single optimal concentration; rather, it must be empirically determined for each specific cell line and hydrogel system.

For sensitive cell types, such as stem cells, it is advisable to start with a low I2959 concentration (e.g., ≤ 0.05% w/v) and a minimal UV exposure duration. It is also highly recommended to explore alternative, less cytotoxic photoinitiators like LAP or VA086, which have shown promise in improving cell viability.[2][8] By carefully optimizing the photoinitiator concentration and crosslinking parameters, researchers can create robust 3D cellular constructs that more accurately mimic the in vivo environment, advancing the fields of tissue engineering, drug discovery, and regenerative medicine.

References

• 1. Photochemically Crosslinked Cell-laden Methacrylated Collagen Hydrogels with High Cell Viability and Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Photochemically crosslinked cell-laden methacrylated collagen hydrogels with high cell viability and functionality - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Variable cytocompatibility of six cell lines with photoinitiators used for polymerizing hydrogels and cell encapsulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cytocompatibility Studies of an in situ Photopolymerized Thermoresponsive Hydrogel Nanoparticle System using Human Aortic Smooth Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 3D Bioprinting with UVA1 Radiation and Photoinitiator Irgacure 2959: Can the ASTM Standard L929 Cells Predict Human Stem Cell Cytotoxicity? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Optimizing Photo-encapsulation Viability of Heart Valve Cell Types in 3D Printable Composite Hydrogels - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Photopolymerization of cell-encapsulating hydrogels: crosslinking efficiency versus cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Toxicity and photosensitizing assessment of gelatin methacryloyl-based hydrogels photoinitiated with lithium phenyl-2,4,6-trimethylbenzoylphosphinate in human primary renal proximal tubule epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Water-Soluble Photoinitiators: Alternatives to I2959

For researchers and professionals in drug development and tissue engineering, the choice of photoinitiator is critical for successful photopolymerization, especially in aqueous environments. Irgacure 2959 (I2959) has long been a standard, but its limitations, primarily low water solubility and the need for UV-A light, have driven the exploration of more versatile and biocompatible alternatives. This guide provides an objective comparison of prominent water-soluble photoinitiators—Lithium Phenyl-2,4,6-trimethylbenzoylphosphinate (LAP), 2,2'-Azobis[2-methyl-N-(2-hydroxyethyl)propionamide] (VA-086), and Eosin Y—against the benchmark I2959, supported by experimental data and detailed protocols.

Performance Comparison at a Glance

The selection of a photoinitiator hinges on a balance of several key properties: water solubility, cytotoxicity, and initiation efficiency. The following table summarizes the quantitative performance of I2959 and its common water-soluble alternatives.

Photoinitiator	Type	Water Solubility	Cytotoxicity	Initiation Efficiency (Typical Observations)
Irgacure 2959 (I2959)	Type I	< 2 wt%[1][2]	Higher cytotoxicity compared to alternatives; cell viability can drop significantly with increased concentration and UV exposure.[3]	Slower gelation times compared to LAP.[4][5]
Lithium Phenyl-2,4,6-trimethylbenzoylphosphinate (LAP)	Type I	~8.5 w/v% (highly soluble)[6]	Generally lower cytotoxicity than I2959, supporting higher cell viability.[3][6]	Significantly faster gelation kinetics than I2959, efficient with both UV and visible light (up to 405 nm).[4][5][7]
2,2'-Azobis[2-methyl-N-(2-hydroxyethyl)propionamide] (VA-086)	Type I	Good water solubility	Considered highly biocompatible with low cytotoxicity.[2]	High initiation rate, but can produce nitrogen bubbles which may affect hydrogel structure.[2]
Eosin Y	Type II	High water solubility	Generally low cytotoxicity, making it suitable for visible light applications with living cells.	Requires a co-initiator (e.g., triethanolamine); initiation can be less efficient and sensitive to oxygen compared to Type I initiators.

In-Depth Analysis of Photoinitiator Performance

Water Solubility

The limited water solubility of I2959 (<2 wt%) often necessitates the use of organic co-solvents, which can be detrimental in biological applications. In contrast, LAP exhibits excellent water solubility (~8.5 w/v%), allowing for the preparation of highly concentrated stock solutions in aqueous media.[6] VA-086 also demonstrates good water solubility, and Eosin Y is highly soluble in water, making them suitable for direct incorporation into aqueous hydrogel precursor solutions.[2]

Cytotoxicity

Cytotoxicity is a paramount concern when encapsulating cells or for in vivo applications. Studies have consistently shown that I2959 can induce significant cell death, particularly at higher concentrations and with prolonged UV exposure.[3] LAP is widely recognized for its superior cytocompatibility compared to I2959.[3][6] VA-086 is also noted for its low cytotoxicity, both in its precursor form and as radical species.[2] Eosin Y, being a biological stain activated by visible light, is generally considered to have low cytotoxicity, making it a favorable choice for applications involving living cells.

Initiation Efficiency

The efficiency of a photoinitiator dictates the speed and extent of polymerization. LAP demonstrates significantly faster polymerization kinetics than I2959, with gelation times being up to 10 times shorter under similar conditions.[4] This is attributed to its higher molar extinction coefficient in the near-UV and visible light regions.[7] VA-086 also provides a high initiation rate; however, a notable drawback is the generation of nitrogen gas during initiation, which can lead to the formation of bubbles within the hydrogel matrix.[2] Eosin Y, as a Type II photoinitiator, requires a co-initiator to generate radicals. Its efficiency can be influenced by factors such as the concentration of the co-initiator and the presence of oxygen, which can quench the excited state of the dye.

Experimental Protocols

To ensure reproducible and comparable results, standardized experimental protocols are essential. Below are detailed methodologies for key experiments cited in this guide.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is an indicator of cell viability.

Materials:

• Cells of interest (e.g., fibroblasts, mesenchymal stem cells)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Photoinitiator stock solutions (dissolved in sterile PBS or culture medium)

• MTT reagent (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well cell culture plates

Procedure:

• Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the photoinitiator solutions in complete culture medium.

• Remove the existing medium from the wells and replace it with 100 µL of the medium containing different concentrations of the photoinitiators. Include a control group with medium only.

• Expose the plate to the appropriate light source (e.g., 365 nm UV light for I2959 and LAP, or visible light for Eosin Y) for a defined period.

• Following light exposure, incubate the plate for 24-48 hours.

• Add 10 µL of MTT reagent to each well and incubate for 4 hours at 37°C.

• Add 100 µL of the solubilization solution to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage relative to the control group.

Measurement of Initiation Efficiency: Photo-rheometry

Photo-rheometry is used to monitor the change in viscoelastic properties of a hydrogel precursor solution during photopolymerization, providing information on gelation kinetics.

Materials:

• Hydrogel precursor solution (e.g., GelMA, PEGDA)

• Photoinitiator stock solutions

• Rheometer equipped with a UV/Visible light source and a temperature-controlled plate

Procedure:

• Prepare the hydrogel precursor solution containing the desired concentration of the photoinitiator.

• Load the solution onto the rheometer plate.

• Set the rheometer to perform oscillatory time sweep measurements at a constant strain and frequency (e.g., 1% strain, 1 Hz).

• Allow the sample to equilibrate on the plate for a short period (e.g., 60 seconds).

• Initiate the time sweep measurement and simultaneously turn on the light source.

• Record the storage modulus (G') and loss modulus (G'') as a function of time.

• The gel point is typically identified as the time at which G' surpasses G''. The rate of increase in G' indicates the polymerization rate.

Signaling Pathways and Experimental Workflows

To visualize the mechanisms and processes described, the following diagrams are provided.

Caption: Photopolymerization mechanisms of Type I and Type II photoinitiators.

Caption: Experimental workflow for comparing photoinitiator performance.

References

• 1. researchgate.net [researchgate.net]
• 2. Water-Soluble Photoinitiators in Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Toxicity and photosensitizing assessment of gelatin methacryloyl-based hydrogels photoinitiated with lithium phenyl-2,4,6-trimethylbenzoylphosphinate in human primary renal proximal tubule epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of Photoinitiator on Precursory Stability and Curing Depth of Thiol-Ene Clickable Gelatin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

I2959 in Biomedical Research: A Comparative Guide to Photoinitiators

For researchers, scientists, and drug development professionals, the choice of a photoinitiator is critical for the success of photopolymerized biomaterials. This guide provides a comprehensive comparison of Irgacure 2959 (I2959), a widely used photoinitiator, with its common alternatives, supported by experimental data and detailed protocols.

Irgacure 2959 has long been a staple in biomedical research for the fabrication of hydrogels due to its ability to initiate polymerization upon exposure to ultraviolet (UV) light, its moderate water solubility, and its perceived low cytotoxicity.[1][2] However, emerging research highlights potential cytotoxic effects, particularly at higher concentrations and longer UV exposure times, prompting the investigation of more biocompatible and efficient alternatives.[3][4] This guide will delve into the performance of I2959 in comparison to other photoinitiators like VA-086 and lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP), focusing on key parameters such as cytotoxicity, polymerization efficiency, and the resulting mechanical properties of hydrogels.

Comparative Performance of Photoinitiators

The selection of a photoinitiator significantly impacts the biological response and mechanical integrity of photopolymerized hydrogels. The following tables summarize quantitative data from various studies, offering a direct comparison between I2959 and its alternatives.

Table 1: Cytotoxicity and Cell Viability

Photoinitiator	Concentration	Cell Line	UV Exposure	Viability/Cytotoxicity	Reference
I2959	0.02% (w/v)	Saos-2	10 min	Decreased cell viability	[3]
0.1% (w/v)	Saos-2	1 min & 10 min	Highly cytotoxic, barely any viable cells	[3]
0.01% (w/v)	HASMCs	-	No significant decrease in cell survival	[5]
>0.02% (w/v)	HASMCs	-	Progressive decrease in cell survival	[5]
0.5% (w/v)	NHDF	3 min (5 mW/cm²)	>90% viability	[6]
VA-086	0.02% & 0.1% (w/v)	Saos-2	1 min & 10 min	Higher cell viability compared to I2959	[3]
LAP	1% (w/v)	NHDF	3 min (4 mW/cm²)	<80% viability	[6]
0.1% (w/v)	NHDF	3 min (4 mW/cm²)	>90% viability	[6]

Table 2: Mechanical Properties of Hydrogels

Photoinitiator	Concentration	Hydrogel	Parameter	Result	Reference
I2959	0.02% (w/v)	CMA	Compressive Modulus	Slight, non-significant increase	[3]
0.1% (w/v)	CMA	Compressive Modulus	> 2-fold increase	[3]
0.02% & 0.1% (w/v)	CMA	Swelling Ratio	Significant decrease	[3]
VA-086	0.02% (w/v)	CMA	Compressive Modulus	Significant increase (1.5-fold higher than I2959)	[3]
0.1% (w/v)	CMA	Compressive Modulus	> 2-fold increase	[3]
0.02% (w/v)	CMA	Swelling Ratio	Significant decrease	[3]

Mechanism of Action: Free Radical Generation

I2959 is a Type I photoinitiator.[2][7] Upon absorption of UV light, it undergoes a homolytic cleavage to generate two free radicals, a benzoyl radical and an alkyl radical.[2][7] These highly reactive species then initiate the polymerization of monomers and crosslinkers, leading to the formation of a hydrogel network.

Caption: Mechanism of I2959 photoinitiation.

Experimental Protocols

To ensure reproducibility and accurate comparison, detailed experimental methodologies are crucial.

Cytotoxicity Assay (Live/Dead Assay)

This protocol is based on the methodology described for assessing the viability of Saos-2 cells encapsulated in photochemically crosslinked methacrylated collagen (CMA) hydrogels.[3][8]

• Cell Encapsulation:

  • Propagate the desired cell line (e.g., Saos-2) in the appropriate culture medium.

  • Suspend the cells in a neutralized CMA solution containing the photoinitiator (e.g., I2959 or VA-086) at the desired concentration (e.g., 0.02% or 0.1% w/v).[3]

  • Dispense the cell suspension into a suitable format (e.g., 96-well plate) and allow for gelation at 37°C.[8]

• Photocrosslinking:

  • Expose the cell-laden hydrogels to a UV light source (e.g., 365 nm) for a specified duration (e.g., 1 or 10 minutes).[3][8]

  • Include non-exposed hydrogels as a control.

• Staining and Imaging:

  • After a designated culture period (e.g., up to 14 days), wash the hydrogels with phosphate-buffered saline (PBS).

  • Incubate the hydrogels with a Live/Dead staining solution (containing calcein-AM for live cells and ethidium (B1194527) homodimer-1 for dead cells) according to the manufacturer's instructions.

  • Image the stained hydrogels using a fluorescence microscope. Live cells will fluoresce green, and dead cells will fluoresce red.

• Quantification:

  • Quantify cell viability by counting the number of live and dead cells from the fluorescence images using image analysis software.

Caption: Experimental workflow for a cytotoxicity assay.

Mechanical Testing (Uniaxial Compression)

This protocol is adapted from the methodology used to assess the compressive modulus of CMA hydrogels.[3]

• Hydrogel Preparation:

  • Prepare acellular hydrogels with the desired photoinitiator and concentration.

  • Photocrosslink the hydrogels using a UV lamp for the specified time.

• Testing:

  • Use a mechanical testing system equipped with a suitable load cell.

  • Place the hydrogel sample on the testing platform and apply a compressive strain at a constant rate (e.g., 10% per minute).

  • Record the resulting stress-strain curve.

• Data Analysis:

  • Calculate the compressive modulus from the linear region of the stress-strain curve (typically between 10% and 20% strain).

Alternative Photoinitiators: A Move Towards Enhanced Biocompatibility

The limitations of I2959, primarily its cytotoxicity at higher concentrations and the requirement for UV light which can be damaging to cells, have driven the development and adoption of alternative photoinitiators.

• VA-086: This water-soluble azo initiator has demonstrated superior cytocompatibility compared to I2959.[3] Studies have shown that hydrogels crosslinked with VA-086 exhibit higher cell viability.[3]

• LAP (Lithium phenyl-2,4,6-trimethylbenzoylphosphinate): LAP is a visible-light-sensitive photoinitiator, which is a significant advantage as visible light is less harmful to cells than UV light.[1][9] It has also been shown to have lower cytotoxicity than I2959 in some studies.[9]

• Eosin-Y: In combination with a co-initiator like triethanolamine, Eosin-Y can initiate polymerization under visible light, offering a more biocompatible alternative to UV-based systems.[10]

• Riboflavin (Vitamin B2): This natural compound can act as a photoinitiator under visible light and is considered highly biocompatible.[1][11]

Conclusion

While Irgacure 2959 remains a widely utilized photoinitiator in biomedical research, a critical evaluation of its performance, particularly concerning cytotoxicity, is essential. This guide highlights that alternatives such as VA-086 and visible-light initiators like LAP and Riboflavin can offer improved biocompatibility and, in some cases, enhanced mechanical properties. The choice of photoinitiator should be carefully considered based on the specific application, cell type, and desired properties of the final biomaterial. Researchers are encouraged to perform their own optimization studies to determine the most suitable photoinitiating system for their specific needs.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. mdpi.com [mdpi.com]
• 3. Photochemically Crosslinked Cell-laden Methacrylated Collagen Hydrogels with High Cell Viability and Functionality - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Variable cytocompatibility of six cell lines with photoinitiators used for polymerizing hydrogels and cell encapsulation [pubmed.ncbi.nlm.nih.gov]
• 5. Cytocompatibility Studies of an in situ Photopolymerized Thermoresponsive Hydrogel Nanoparticle System using Human Aortic Smooth Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Water-Soluble Photoinitiators in Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. researchgate.net [researchgate.net]
• 10. boisestate.edu [boisestate.edu]
• 11. The selection of photoinitiators for photopolymerization of biodegradable polymers and its application in digital light processing additive manufacturing - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Biocompatibility of I2959 Photopolymerized Scaffolds

For Researchers, Scientists, and Drug Development Professionals: An Objective Evaluation of Irgacure 2959 in Photopolymerized Scaffolds for Biomedical Applications.

The photoinitiator Irgacure 2959 (I2959) is a widely utilized component in the fabrication of photopolymerized scaffolds for tissue engineering and drug delivery. Its efficacy in initiating polymerization under UV light is well-documented. However, concerns regarding its biocompatibility, particularly its potential cytotoxicity, necessitate a thorough evaluation and comparison with available alternatives. This guide provides a comprehensive analysis of the biocompatibility of I2959-photopolymerized scaffolds, supported by experimental data and detailed protocols.

Executive Summary

Irgacure 2959 exhibits a dose-dependent cytotoxic effect, with cell viability decreasing as the concentration of I2959 and the duration of UV exposure increase. While it can be used to fabricate scaffolds with high cell viability under optimized conditions, alternative photoinitiators such as lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP) and VA-086 often demonstrate superior cytocompatibility, especially at higher concentrations. The choice of photoinitiator can significantly impact not only cell survival but also the mechanical properties and degradation kinetics of the resulting scaffold.

Data Presentation: Quantitative Comparison of Photoinitiator Biocompatibility

The following tables summarize quantitative data from various studies, comparing the biocompatibility of I2959 with other common photoinitiators.

Table 1: Effect of Photoinitiator Concentration on Cell Viability

Photoinitiator	Concentration (% w/v)	Cell Type	Cell Viability (%)	Reference
Irgacure 2959	0.01	Human Aortic Smooth Muscle Cells (HASMCs)	~103%	[1]
0.02	Human Aortic Smooth Muscle Cells (HASMCs)	~85%	[1]
0.04	Human Aortic Smooth Muscle Cells (HASMCs)	Decreased	[1]
0.08	Human Aortic Smooth Muscle Cells (HASMCs)	Decreased	[1]
0.16	Human Aortic Smooth Muscle Cells (HASMCs)	~25%	[1]
0.5	NIH 3T3 Fibroblasts	~75% (post-printing)	[2]
0.7	-	Lower than LAP	[3]
0.9	-	Almost zero (after 1 hr printing)	[3]
LAP	0.3	-	Good	[3]
0.5	-	Good	[3]
0.7	-	Much higher than I2959	[3]
0.9	-	~53% (after 1 hr printing)	[3]
VA-086	0.02	Saos-2	Higher than I2959
0.1	Saos-2	Higher than I2959

Table 2: Comparison of I2959 and Alternatives on Scaffold Properties and Cell Viability

Parameter	Irgacure 2959	LAP	VA-086	Reference
Cytotoxicity	Higher at elevated concentrations	Lower cytotoxicity	More cytocompatible	[3][4]
Crosslinking Efficiency	Lower	Higher	-	[4]
Pore Size	Slightly larger	Smaller	-	[2][3]
Degradation Rate	Faster	Slower	-	[2][3]
Swelling Ratio	Greater	Lower	-	[2][3]
Post-printing Viability	Negligible effect at low conc.	Negligible effect at low conc.	-	[3]

Experimental Protocols

Detailed methodologies for key biocompatibility experiments are provided below.

MTT Assay for Cell Viability in 3D Hydrogels

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

Materials:

• MTT solution (5 mg/mL in PBS)

• Cell culture medium

• Phosphate-Buffered Saline (PBS)

• Dimethyl sulfoxide (B87167) (DMSO) or acidified isopropanol (B130326)

• 96-well plates

• Spectrophotometer (plate reader)

Protocol:

• Scaffold Preparation and Cell Seeding:

  • Prepare cell-laden hydrogel scaffolds in a 96-well plate.

  • Culture the scaffolds for the desired time period (e.g., 24, 48, 72 hours).

• MTT Incubation:

  • Carefully remove the culture medium from each well.

  • Add 50 µL of MTT solution (1 mg/mL in serum-free medium) to each well.

  • Incubate the plate for 3-4 hours at 37°C in a CO2 incubator, protected from light.

• Formazan (B1609692) Solubilization:

  • After incubation, carefully remove the MTT solution.

  • Add 100-200 µL of DMSO or acidified isopropanol to each well to dissolve the formazan crystals.

  • Incubate the plate on a shaker for 15-30 minutes at room temperature to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Use a reference wavelength of 630 nm to subtract background absorbance.

• Data Analysis:

  • Cell viability is expressed as a percentage of the control group (cells cultured on a standard tissue culture plate or a scaffold without the test compound).

  • Viability (%) = (Absorbance_sample / Absorbance_control) * 100

Live/Dead Staining for Cell Viability in 3D Scaffolds

The Live/Dead assay uses two fluorescent dyes, Calcein-AM and Ethidium homodimer-1 (EthD-1), to distinguish between live and dead cells.

Materials:

• Live/Dead Viability/Cytotoxicity Kit (containing Calcein-AM and EthD-1)

• Phosphate-Buffered Saline (PBS)

• Fluorescence microscope

Protocol:

• Staining Solution Preparation:

  • Prepare a fresh staining solution by adding 2 µL of EthD-1 and 1 µL of Calcein-AM to 1 mL of sterile PBS. Mix gently. This solution should be protected from light.

• Scaffold Staining:

  • Wash the cell-laden scaffolds twice with PBS to remove culture medium.

  • Add a sufficient volume of the staining solution to completely cover the scaffolds.

  • Incubate the scaffolds for 30-45 minutes at room temperature, protected from light.

• Imaging:

  • After incubation, carefully remove the staining solution and wash the scaffolds with PBS.

  • Immediately visualize the scaffolds using a fluorescence microscope. Live cells will fluoresce green (Calcein), and dead cells will fluoresce red (EthD-1).

• Quantification:

  • Capture images from multiple random fields of view for each scaffold.

  • Use image analysis software (e.g., ImageJ/Fiji, Imaris) to count the number of green (live) and red (dead) cells.[5]

  • Cell Viability (%) = (Number of live cells / (Number of live cells + Number of dead cells)) * 100[5]

Mandatory Visualization

Signaling Pathway: Effect of Photoinitiators on AKT Signaling

Photoinitiators and the free radicals they generate can impact intracellular signaling pathways, affecting cell survival and function. One key pathway affected is the AKT signaling pathway, which plays a crucial role in cell proliferation and survival.

Caption: The effect of Irgacure 2959 on the AKT signaling pathway.

Experimental Workflow: Biocompatibility Assessment

A typical workflow for assessing the biocompatibility of photopolymerized scaffolds involves several key stages, from scaffold fabrication to in vitro and in vivo analysis.

Caption: General workflow for evaluating scaffold biocompatibility.

In Vivo Biocompatibility of I2959 Scaffolds

In vivo studies are critical for evaluating the host response to an implanted scaffold. While comprehensive quantitative data on the specific inflammatory response to I2959-photopolymerized scaffolds is an area of ongoing research, existing studies on similar hydrogels provide valuable insights.

Generally, a mild inflammatory response is observed shortly after subcutaneous implantation of hydrogel scaffolds.[6] This initial response is characterized by the infiltration of immune cells, such as neutrophils and macrophages, to the implant site. Over time, for a biocompatible material, this acute inflammation should resolve, leading to tissue integration and, in some cases, angiogenesis.[7] Histological analysis using stains like Hematoxylin and Eosin (H&E) can reveal the cellular infiltrate, while immunohistochemistry (IHC) for markers like CD68 (macrophages) can provide more specific information about the immune cell populations present.

Studies on hydrogels photopolymerized with I2959 have shown that they can be biocompatible in vivo, with a typical foreign body response that subsides over weeks.[7] However, the concentration of I2959 and any unreacted photoinitiator or byproducts could potentially influence the intensity and duration of the inflammatory response.

Conclusion and Recommendations

The selection of a photoinitiator is a critical parameter in the design of photopolymerized scaffolds for biomedical applications. Irgacure 2959 is a viable option, particularly at lower concentrations (≤ 0.05% w/v) and with optimized UV exposure, where it can support high cell viability.[8] However, for applications requiring higher photoinitiator concentrations or for use with particularly sensitive cell types, alternatives like LAP and VA-086 should be strongly considered due to their demonstrably lower cytotoxicity.

Researchers and drug development professionals should carefully weigh the trade-offs between crosslinking efficiency, mechanical properties, and, most importantly, cytocompatibility when selecting a photoinitiator. It is recommended to perform thorough in vitro biocompatibility testing with the specific cell type of interest before proceeding to in vivo studies. This comparative guide serves as a valuable resource for making informed decisions in the development of safe and effective photopolymerized scaffolds.

References

• 1. Cytocompatibility Studies of an in situ Photopolymerized Thermoresponsive Hydrogel Nanoparticle System using Human Aortic Smooth Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. depts.ttu.edu [depts.ttu.edu]
• 3. Effects of Irgacure 2959 and lithium phenyl-2,4,6-trimethylbenzoylphosphinate on cell viability, physical properties, and microstructure in 3D bioprinting of vascular-like constructs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. allevi3d.com [allevi3d.com]
• 6. Evaluation of the in vitro and in vivo biocompatibility of carrageenan-based hydrogels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biocompatibility of Subcutaneously Implanted Plant-Derived Cellulose Biomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]